(R,R)-CPI-1612 as a Negative Control for EP300/CBP Histone Acetyltransferase Inhibition: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of (R,R)-CPI-1612 and its application as a negative control in research targeting the histone acetyltrans...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of (R,R)-CPI-1612 and its application as a negative control in research targeting the histone acetyltransferases (HATs) EP300 (p300) and CREBBP (CBP). The active enantiomer, CPI-1612 (the (S,S) form), is a potent, selective, and orally bioavailable inhibitor of the EP300/CBP HAT domain.[1][2][3] In contrast, (R,R)-CPI-1612 is the inactive isomer, making it an essential tool for validating that the observed biological effects of the active compound are due to on-target inhibition of EP300/CBP.[1][4]
The Role of EP300/CBP in Cellular Signaling
The paralogous proteins EP300 and CBP are crucial transcriptional co-regulators that catalyze the acetylation of lysine (B10760008) residues on both histone and non-histone proteins.[5][6] This post-translational modification, particularly the acetylation of histone H3 at lysine 18 (H3K18ac) and lysine 27 (H3K27ac), is a key epigenetic mark associated with active enhancers and promoters, leading to chromatin relaxation and gene transcription.[7][8] By inhibiting the HAT activity of EP300/CBP, compounds like CPI-1612 can suppress the expression of oncogenic gene programs, making them attractive therapeutic candidates in oncology.[2][9]
Caption: EP300/CBP signaling pathway and points of intervention.
The Importance of a Negative Control
The use of a stereoisomer as a negative control is a rigorous method to demonstrate target specificity. Since (R,R)-CPI-1612 shares the same physicochemical properties as the active (S,S)-CPI-1612 but lacks significant inhibitory activity, it can be used to distinguish on-target effects from potential off-target or compound-specific artifacts. Any cellular phenotype observed with (S,S)-CPI-1612 but not with (R,R)-CPI-1612 at equivalent concentrations can be confidently attributed to the inhibition of EP300/CBP.
(R,R)-CPI-1612: A Technical Guide to an Inactive Control for EP300/CBP Histone Acetyltransferase Inhibition
(R,R)-CPI-1612 is the inactive enantiomer of the potent and selective histone acetyltransferase (HAT) inhibitor, CPI-1612. In drug discovery and chemical biology, such inactive enantiomers are crucial tools, serving as n...
Author: BenchChem Technical Support Team. Date: December 2025
(R,R)-CPI-1612 is the inactive enantiomer of the potent and selective histone acetyltransferase (HAT) inhibitor, CPI-1612. In drug discovery and chemical biology, such inactive enantiomers are crucial tools, serving as negative controls to ensure that the observed biological effects of the active compound are due to specific engagement with its intended target and not a result of off-target effects or the compound's general chemical properties. This guide provides a detailed overview of the target and application of (R,R)-CPI-1612 as a control in research focused on the active inhibitor, CPI-1612, which targets the homologous transcriptional co-activators EP300 (p300) and CREB-binding protein (CBP) .
The Target: EP300/CBP Histone Acetyltransferases
The biologically active counterpart of (R,R)-CPI-1612, the (S,S)-enantiomer CPI-1612, is a highly potent, orally bioavailable inhibitor of the histone acetyltransferase (HAT) domains of EP300 and CBP.[1][2] These two proteins are critical epigenetic regulators that play a central role in controlling gene expression.[3][4]
EP300 and CBP function as transcriptional co-activators by acetylating lysine (B10760008) residues on histone tails, most notably Histone H3 at lysine 18 (H3K18) and lysine 27 (H3K27) .[3] This acetylation neutralizes the positive charge of the lysine residues, which is thought to weaken the interaction between histones and DNA. This leads to a more relaxed chromatin structure, making the DNA more accessible to transcription factors and the transcriptional machinery, ultimately resulting in gene activation.[5] The dysregulation of EP300/CBP activity has been implicated in various diseases, including cancer.[1][2]
Quantitative Data Summary
The following tables summarize the key in vitro and in vivo activity, as well as the pharmacokinetic properties of the active inhibitor, CPI-1612. (R,R)-CPI-1612, as the inactive control, would be expected to show significantly diminished or no activity in these assays.
The core mechanism of EP300/CBP action involves the acetylation of histones, which facilitates gene transcription. The active inhibitor CPI-1612 blocks this process, leading to a decrease in the expression of genes regulated by EP300/CBP.
For Researchers, Scientists, and Drug Development Professionals
An In-Depth Technical Guide on the Core Mechanism of Action of (R,R)-CPI-1612 Abstract (R,R)-CPI-1612 is a potent, selective, and orally bioavailable small molecule inhibitor of the histone acetyltransferase (HAT) domain...
Author: BenchChem Technical Support Team. Date: December 2025
An In-Depth Technical Guide on the Core Mechanism of Action of (R,R)-CPI-1612
Abstract
(R,R)-CPI-1612 is a potent, selective, and orally bioavailable small molecule inhibitor of the histone acetyltransferase (HAT) domains of the highly homologous transcriptional co-regulators, CREB-binding protein (CBP) and E1A binding protein p300 (EP300). By competitively binding to the acetyl-coenzyme A (AcCoA) pocket of these enzymes, CPI-1612 effectively suppresses the acetylation of histone and non-histone proteins, leading to the modulation of gene expression. This targeted inhibition has demonstrated significant anti-tumor activity in preclinical models, particularly in hematological malignancies, by disrupting key transcriptional programs essential for cancer cell proliferation and survival. This document provides a comprehensive overview of the mechanism of action of (R,R)-CPI-1612, supported by quantitative data, detailed experimental methodologies, and visual representations of the underlying biological pathways and experimental workflows.
Core Mechanism of Action: Inhibition of EP300/CBP Histone Acetyltransferase Activity
The primary mechanism of action of (R,R)-CPI-1612 is the potent and selective inhibition of the histone acetyltransferase (HAT) activity of the transcriptional co-regulators EP300 and CBP.[1][2][3] These enzymes play a crucial role in regulating gene expression by catalyzing the transfer of an acetyl group from acetyl-coenzyme A (AcCoA) to the lysine (B10760008) residues of histone and non-histone proteins.[1] This acetylation neutralizes the positive charge of lysine residues, weakening their interaction with the negatively charged DNA backbone and leading to a more open chromatin structure that is accessible to transcription factors, thereby promoting gene transcription.
(R,R)-CPI-1612 exerts its inhibitory effect by directly competing with AcCoA for binding to the catalytic HAT domain of EP300 and CBP.[1][4] X-ray crystallography studies have confirmed that CPI-1612 binds to the AcCoA binding site of the EP300 HAT domain.[1] This competitive inhibition prevents the acetylation of key histone residues, such as H3K18 and H3K27, which are primary targets of EP300/CBP.[3][5] The suppression of histone acetylation leads to a more condensed chromatin state, repressing the transcription of genes critical for cancer cell proliferation and survival.[1]
The Role of (R,R)-CPI-1612 in Epigenetic Studies: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of epigenetic research, the interrogation of specific enzymatic functions is paramount to understanding their roles in health...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
In the landscape of epigenetic research, the interrogation of specific enzymatic functions is paramount to understanding their roles in health and disease. Histone acetyltransferases (HATs) are a critical class of enzymes that regulate gene expression through the acetylation of histone and non-histone proteins. Among the most studied HATs are the highly homologous proteins, E1A binding protein p300 (EP300) and CREB-binding protein (CBP). The development of potent and selective inhibitors for these enzymes has been instrumental in elucidating their functions. This guide focuses on (R,R)-CPI-1612, the inactive stereoisomer of the potent EP300/CBP inhibitor, CPI-1612. As an experimental control, (R,R)-CPI-1612 is an indispensable tool for validating the on-target effects of its active counterpart, ensuring the rigor and reproducibility of epigenetic studies.
Core Compound: (R,R)-CPI-1612 and its Active Isomer CPI-1612
(R,R)-CPI-1612 serves as a crucial negative control in experiments investigating the effects of EP300/CBP inhibition by CPI-1612.[1][2] CPI-1612 is an orally bioavailable and potent inhibitor of the histone acetyltransferase activity of EP300 and CBP.[3][4] The use of (R,R)-CPI-1612 allows researchers to distinguish the biological consequences of specific EP300/CBP HAT inhibition from any potential off-target effects of the chemical scaffold.
Quantitative Data Summary
The following tables summarize the key quantitative data for the active EP300/CBP inhibitor, CPI-1612. (R,R)-CPI-1612, as the inactive isomer, is expected to have significantly higher or no measurable activity in these assays.
Table 1: In Vitro Potency of CPI-1612
Target
Assay Type
IC50 (nM)
EP300 HAT
Enzymatic Assay
8.1
Full-length EP300
Enzymatic Assay
<0.5
Full-length CBP
Enzymatic Assay
2.9
H3K18Ac Cellular Assay
MSD
14
JEKO-1 Cell Proliferation
Cell Viability
<7.9
Table 2: In Vivo Efficacy of CPI-1612 in a JEKO-1 Mantle Cell Lymphoma Xenograft Model
Dose (mg/kg, PO, BID)
Tumor Growth Inhibition (TGI)
0.5
67%
10
65%
Signaling Pathway
The histone acetyltransferases EP300 and CBP are critical coactivators of gene transcription. They are recruited to gene promoters and enhancers by transcription factors. Once recruited, their intrinsic HAT activity leads to the acetylation of lysine (B10760008) residues on histone tails (e.g., H3K18, H3K27), which neutralizes their positive charge and relaxes the chromatin structure. This "open" chromatin state allows for the binding of the basal transcription machinery and subsequent gene expression.[5] CPI-1612 directly inhibits the HAT activity of EP300 and CBP, leading to a decrease in histone acetylation, chromatin condensation, and transcriptional repression of target genes. This inhibition has been shown to be effective in cancer models where aberrant HAT activity is a driver of oncogenesis.[6][7]
Caption: EP300/CBP signaling pathway and point of inhibition by CPI-1612.
Experimental Protocols
In Vitro Histone Acetyltransferase (HAT) Enzymatic Assay
This protocol is designed to measure the enzymatic activity of EP300 or CBP and assess the inhibitory potential of compounds like CPI-1612.
Materials:
Recombinant human EP300 or CBP enzyme
Histone H3 peptide substrate
Acetyl-CoA
(R,R)-CPI-1612 and CPI-1612
HAT assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 0.1 mM EDTA, 1 mM DTT)
Developing reagent for detecting Coenzyme A (CoA)
384-well microplate, opaque
Plate reader capable of fluorescence or colorimetric detection
Procedure:
Prepare a serial dilution of CPI-1612 and (R,R)-CPI-1612 in DMSO, then dilute further in HAT assay buffer.
In a 384-well plate, add the diluted compounds. Include wells with DMSO only as a vehicle control and wells with a known HAT inhibitor as a positive control.
Add the EP300 or CBP enzyme to all wells except for the no-enzyme control wells.
Add the Histone H3 peptide substrate to all wells.
Incubate the plate at 30°C for 10 minutes.
Initiate the reaction by adding Acetyl-CoA to all wells.
Incubate the plate at 30°C for a defined period (e.g., 30-60 minutes).
Stop the reaction and add the developing reagent according to the manufacturer's instructions to detect the amount of CoA produced.
Read the plate on a microplate reader at the appropriate wavelength.
Calculate the percent inhibition for each compound concentration and determine the IC50 value for CPI-1612. (R,R)-CPI-1612 should show minimal to no inhibition.
Cellular Histone Acetylation Assay
This protocol measures the level of histone acetylation in cells treated with CPI-1612, using (R,R)-CPI-1612 as a negative control.
Materials:
Cancer cell line of interest (e.g., JEKO-1)
Cell culture medium and supplements
(R,R)-CPI-1612 and CPI-1612
Lysis buffer
Primary antibodies against acetylated histones (e.g., anti-acetyl-H3K18, anti-acetyl-H3K27) and total histones (e.g., anti-H3)
Secondary antibodies conjugated to a detectable marker (e.g., HRP, fluorophore)
Western blot or ELISA reagents
96-well culture plates
Procedure:
Seed cells in a 96-well plate and allow them to adhere overnight.
Treat the cells with a serial dilution of CPI-1612 and (R,R)-CPI-1612 for a specified time (e.g., 24 hours). Include a DMSO vehicle control.
Lyse the cells and collect the protein lysates.
Determine protein concentration for each lysate.
Analyze the levels of acetylated and total histones using either Western blot or an ELISA-based method.
Quantify the band intensities (for Western blot) or the signal (for ELISA).
Normalize the acetylated histone levels to the total histone levels.
Compare the levels of histone acetylation in treated cells to the vehicle control to determine the effect of the compounds.
Cell Viability Assay
This protocol assesses the effect of CPI-1612 on the proliferation of cancer cells.
Seed cells in an opaque-walled 96-well plate at a predetermined density.
Allow cells to attach and grow for 24 hours.
Treat cells with a serial dilution of CPI-1612 and (R,R)-CPI-1612. Include a DMSO vehicle control.
Incubate the plate for a period that allows for multiple cell doublings (e.g., 72-96 hours).
Equilibrate the plate to room temperature for 30 minutes.
Add CellTiter-Glo® reagent to each well, following the manufacturer's protocol.[1][2]
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Measure the luminescence using a plate reader.
Calculate the cell viability as a percentage of the vehicle control and determine the GI50 (concentration for 50% growth inhibition) for CPI-1612.
In Vivo Tumor Xenograft Study
This protocol describes a general workflow for evaluating the anti-tumor efficacy of CPI-1612 in a mouse xenograft model.
Materials:
Immunocompromised mice (e.g., NOD-SCID or nude mice)
Cancer cell line (e.g., JEKO-1)
Matrigel (optional)
(R,R)-CPI-1612 and CPI-1612 formulated for oral administration
Vehicle control solution
Calipers for tumor measurement
Anesthesia
Procedure:
Subcutaneously implant cancer cells (typically mixed with Matrigel) into the flank of the mice.
Monitor the mice for tumor growth.
When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups: vehicle control, (R,R)-CPI-1612, and CPI-1612 at various doses.
Administer the compounds and vehicle orally (e.g., twice daily) for the duration of the study (e.g., 21-28 days).
Measure tumor volume with calipers 2-3 times per week.
Monitor the body weight of the mice as an indicator of toxicity.
At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic biomarker analysis like histone acetylation).
Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.
Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the preclinical evaluation of an epigenetic inhibitor like CPI-1612, incorporating its inactive control (R,R)-CPI-1612.
An In-depth Technical Guide to the Function of (R,R)-CPI-1612 and its Active Stereoisomer CPI-1612
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the function and mechanism of action of CPI-1612, a potent and selective inhibitor of the histone acetyltran...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the function and mechanism of action of CPI-1612, a potent and selective inhibitor of the histone acetyltransferases (HATs) EP300 and CBP. It also delineates the role of its inactive stereoisomer, (R,R)-CPI-1612, as a crucial experimental control. This document details the core functionalities, presents quantitative data, outlines experimental protocols, and visualizes the associated signaling pathways.
Core Concepts: Understanding CPI-1612 and its Inactive Control
CPI-1612 is a small molecule inhibitor that targets the catalytic HAT activity of two closely related transcriptional co-activators, E1A binding protein p300 (EP300) and CREB-binding protein (CBP). These enzymes play a critical role in regulating gene expression by acetylating histone proteins, which leads to a more open chromatin structure accessible to transcription factors. By inhibiting EP300 and CBP, CPI-1612 can modulate the expression of various genes, including those involved in cancer progression.
(R,R)-CPI-1612 is the inactive enantiomer of CPI-1612. Due to its stereochemistry, it does not effectively bind to and inhibit the HAT activity of EP300 and CBP. Consequently, (R,R)-CPI-1612 serves as an essential negative control in experiments to ensure that the observed effects of CPI-1612 are due to its specific on-target activity and not a result of off-target effects or the compound's chemical scaffold.
Quantitative Data Summary
The following tables summarize the key quantitative data for the active inhibitor, CPI-1612.
This protocol is adapted from standard radiometric HAT assays and can be used to determine the IC50 of inhibitors like CPI-1612 against EP300/CBP.
Materials:
Recombinant human EP300 or CBP enzyme
Histone H3 or H4 peptide substrate
[3H]-Acetyl-CoA (radiolabeled acetyl donor)
Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 0.1 mM EDTA, 1 mM DTT)
Stop Solution (e.g., acetic acid)
Scintillation fluid
Filter plates (e.g., phosphocellulose)
Scintillation counter
Procedure:
Prepare a serial dilution of CPI-1612 and the inactive control (R,R)-CPI-1612 in DMSO, and then dilute further in Assay Buffer.
In a 96-well plate, add the diluted compounds to the respective wells. Include a no-inhibitor control (DMSO vehicle) and a no-enzyme control.
Add the EP300/CBP enzyme to all wells except the no-enzyme control.
Pre-incubate the enzyme and inhibitors for 15 minutes at room temperature.
Initiate the reaction by adding a mixture of the histone peptide substrate and [3H]-Acetyl-CoA.
Incubate the reaction at 30°C for a defined period (e.g., 30-60 minutes), ensuring the reaction is in the linear range.
Stop the reaction by adding the Stop Solution.
Transfer the reaction mixture to a filter plate to capture the radiolabeled acetylated histone peptides.
Wash the filter plate multiple times with a wash buffer (e.g., 50 mM sodium phosphate (B84403) buffer, pH 7.0) to remove unincorporated [3H]-Acetyl-CoA.
Add scintillation fluid to each well and count the radioactivity using a scintillation counter.
Calculate the percentage of inhibition for each compound concentration relative to the no-inhibitor control and determine the IC50 value by fitting the data to a dose-response curve.
Cellular Histone Acetylation Assay (Western Blot)
This protocol details the steps to assess the effect of CPI-1612 on the levels of specific histone acetylation marks in cultured cells.
Materials:
JEKO-1 (or other relevant) cancer cell line
Cell culture medium and supplements
CPI-1612 and (R,R)-CPI-1612
Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
BCA protein assay kit
SDS-PAGE gels and running buffer
Transfer buffer and PVDF membrane
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Seed JEKO-1 cells in culture plates and allow them to adhere overnight.
Treat the cells with various concentrations of CPI-1612, (R,R)-CPI-1612, or DMSO vehicle for a specified duration (e.g., 24 hours).
Harvest the cells, wash with ice-cold PBS, and lyse them using lysis buffer.
Determine the protein concentration of the lysates using a BCA assay.
Denature the protein samples by boiling in Laemmli sample buffer.
Load equal amounts of protein per lane onto an SDS-PAGE gel and perform electrophoresis to separate the proteins by size.
Transfer the separated proteins to a PVDF membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibodies against the specific histone acetylation marks and total histone H3 (as a loading control) overnight at 4°C.
Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again with TBST.
Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.
Quantify the band intensities and normalize the acetylated histone levels to the total histone H3 levels.
In Vivo Tumor Xenograft Study
This protocol outlines the procedure for evaluating the anti-tumor efficacy of CPI-1612 in a mouse xenograft model using the JEKO-1 cell line.
Materials:
JEKO-1 cells
Immunocompromised mice (e.g., NOD/SCID or athymic nude mice)
Matrigel (optional, to aid tumor cell engraftment)
CPI-1612 and (R,R)-CPI-1612 formulated for oral administration
Vehicle control solution
Calipers for tumor measurement
Anesthesia
Procedure:
Culture JEKO-1 cells to the desired number.
Harvest the cells and resuspend them in a sterile solution (e.g., PBS or serum-free media), optionally mixed with Matrigel.
Subcutaneously inject the cell suspension into the flank of each mouse.
Monitor the mice for tumor growth. Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups (vehicle, CPI-1612, and (R,R)-CPI-1612).
Administer the treatments as per the defined schedule (e.g., oral gavage twice daily).
Measure the tumor dimensions with calipers at regular intervals (e.g., twice a week) and calculate the tumor volume using the formula: (Length x Width²) / 2.
Monitor the body weight of the mice as an indicator of toxicity.
At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic marker analysis by western blot or immunohistochemistry).
Calculate the tumor growth inhibition for each treatment group compared to the vehicle control.
Signaling Pathways and Experimental Workflows
Signaling Pathways Modulated by EP300/CBP Inhibition
EP300 and CBP are crucial co-activators for numerous transcription factors. Their inhibition by CPI-1612 can therefore impact a variety of signaling pathways implicated in cancer. Below are diagrams of two such pathways.
Caption: General signaling pathway of EP300/CBP and its inhibition by CPI-1612.
Caption: Role of EP300/CBP in NF-κB and Androgen Receptor signaling pathways.
Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for evaluating the efficacy of CPI-1612.
Caption: A typical experimental workflow for the evaluation of CPI-1612.
This guide provides a comprehensive overview of the chemical properties, biological activity, and experimental methodologies related to CPI-1612, with a specific focus on the (R,R) stereoisomer. CPI-1612 is a potent, sel...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides a comprehensive overview of the chemical properties, biological activity, and experimental methodologies related to CPI-1612, with a specific focus on the (R,R) stereoisomer. CPI-1612 is a potent, selective, and orally bioavailable inhibitor of the histone acetyltransferase (HAT) enzymes EP300 (p300) and CREB-binding protein (CBP).[1][2][3][4] The primary active and studied form of this compound is the (R,S) diastereomer. The (R,R)-CPI-1612 isomer is generally utilized as an inactive experimental control.[5][6]
Chemical Structure and Identification
CPI-1612 is an aminopyridine-based compound developed from an indole (B1671886) lead scaffold, which demonstrated improved potency, solubility, and bioavailability.[2][3] The active biological agent is the (R,S) diastereomer. The (R,R) isomer, while structurally similar, does not exhibit the same potent inhibitory activity and serves as a negative control in experiments.
Table 1: Chemical Identification of CPI-1612 Isomers
Note: The Simplified Molecular Input Line Entry System (SMILES) is a line notation for describing the structure of chemical species using short ASCII strings.[8]
Mechanism of Action
EP300 and CBP are highly homologous transcriptional co-regulators that play a critical role in controlling gene expression through the acetylation of histone and non-histone proteins.[2] The histone acetyltransferase (HAT) activity of these proteins is central to their function.[2] CPI-1612 exerts its biological effect by selectively inhibiting this HAT activity.
X-ray crystallography studies have shown that CPI-1612 binds to the acetyl-coenzyme A (AcCoA) binding site within the HAT domain of EP300.[2] This competitive inhibition prevents the transfer of acetyl groups to lysine (B10760008) residues on histone tails, particularly H3K18 and H3K27.[7][9][10] The reduction in these acetylation marks, which are crucial for active gene transcription, leads to the suppression of target gene expression.[1][11] In cancer models, this mechanism underlies the potent suppression of tumor growth.[1][11]
Caption: Mechanism of CPI-1612 inhibiting EP300/CBP HAT activity.
Quantitative Biological Data
The following data pertains to the active (R,S)-CPI-1612 isomer. It demonstrates potent activity across biochemical and cellular assays.
Table 2: In Vitro Inhibitory Activity of (R,S)-CPI-1612
Detailed methodologies are crucial for the replication and validation of scientific findings. The following protocols are based on published studies involving CPI-1612.
This protocol describes a typical workflow for assessing the anti-tumor activity of CPI-1612 in a mouse model.
Cell Culture and Implantation : JEKO-1 mantle cell lymphoma cells are cultured under standard conditions.[7][12] C57B6 mice are subcutaneously injected with a suspension of JEKO-1 cells.[12]
Tumor Growth and Grouping : Tumors are allowed to grow to a predetermined size (e.g., 100-200 mm³). Mice are then randomized into vehicle and treatment groups.
Compound Formulation and Administration : CPI-1612 is formulated for oral administration. A typical vehicle consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[12] The compound is administered orally (PO), typically twice daily (BID), at specified doses (e.g., 0.5 mg/kg).[7][12]
Monitoring and Endpoint : Tumor volumes are measured regularly (e.g., 2-3 times per week) using calipers. Animal body weight and general health are monitored. The study is terminated after a defined period (e.g., 4 weeks) or when tumors in the control group reach a maximum allowed size.[7][12]
Pharmacodynamic Analysis : At the end of the study, tumor and blood samples can be collected to measure biomarkers of drug activity, such as the levels of H3K18Ac or H3K27Ac, via techniques like FACS or Western blot.[7][11]
Caption: General experimental workflow for an in vivo xenograft study.
The inhibitory potency of CPI-1612 on the EP300 HAT domain is often determined using a Scintillation Proximity Assay (SPA).
Reagents : Recombinant EP300 HAT domain, a biotinylated histone H3 peptide substrate, ³H-labeled Acetyl-CoA, and streptavidin-coated SPA beads.
Reaction : The enzyme, peptide substrate, and varying concentrations of the inhibitor (CPI-1612) are incubated in an appropriate assay buffer.
Initiation : The reaction is started by the addition of ³H-Acetyl-CoA.
Quenching and Detection : After a set incubation period, the reaction is stopped. SPA beads are added, which bind to the biotinylated peptide. When a ³H-acetyl group is transferred to the peptide, the bead emits light upon radioactive decay.
Data Analysis : The light signal is measured using a scintillation counter. The IC₅₀ value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
To measure the effect of CPI-1612 on histone acetylation within cells, a Meso Scale Discovery (MSD) immunoassay or similar high-content imaging analysis can be used.[7][13]
Cell Treatment : Culture cells (e.g., PC-3, MCF-7) and treat with a dose range of CPI-1612 for a specified time (e.g., 3 hours).[11][13]
Lysate Preparation : Harvest cells and prepare nuclear extracts or whole-cell lysates.
Immunoassay : Use MSD plates pre-coated with an antibody against total Histone H3. Add lysates to the wells.
Detection : Add a detection antibody specific for the acetylated mark of interest (e.g., H3K27Ac or H3K18Ac) labeled with an electrochemiluminescent tag (e.g., SULFO-TAG).
Signal Measurement : Read the plates on an MSD instrument. The emitted light is proportional to the amount of the specific histone mark. Calculate EC₅₀ values based on the dose-response curve.
An In-depth Technical Guide to the EP300/CBP Inhibitor CPI-1612 and its Stereoisomer (R,R)-CPI-1612 This technical guide provides a comprehensive overview of the potent and selective EP300/CBP histone acetyltransferase (...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the EP300/CBP Inhibitor CPI-1612 and its Stereoisomer (R,R)-CPI-1612
This technical guide provides a comprehensive overview of the potent and selective EP300/CBP histone acetyltransferase (HAT) inhibitor, CPI-1612. It is intended for researchers, scientists, and professionals in the field of drug development. This document details the mechanism of action, biochemical and cellular activity, and experimental protocols associated with CPI-1612. Information regarding its inactive stereoisomer, (R,R)-CPI-1612, used as an experimental control, is also provided, including supplier and catalog information.
Introduction to CPI-1612
CPI-1612 is a highly potent, selective, and orally bioavailable small molecule inhibitor of the histone acetyltransferases (HATs) EP300 (also known as p300) and CREB-binding protein (CBP).[1][2][3] These two highly homologous enzymes are critical transcriptional co-regulators that play a central role in controlling gene expression through the acetylation of histone and non-histone proteins.[2] By catalyzing the transfer of an acetyl group from acetyl-coenzyme A (AcCoA) to lysine (B10760008) residues on target proteins, EP300/CBP modulate chromatin structure and protein function, thereby influencing a wide array of cellular processes.[2] Dysregulation of EP300/CBP activity has been implicated in various diseases, including cancer, making them attractive therapeutic targets.[2][3]
CPI-1612 was developed as a potent inhibitor that binds to the AcCoA binding site of the HAT domain of EP300/CBP.[2] Its development has provided a valuable chemical probe for studying the biology of EP300/CBP and a potential therapeutic agent.[2][4]
Supplier Information for (R,R)-CPI-1612
(R,R)-CPI-1612 is the inactive enantiomer of CPI-1612 and is an essential tool for control experiments to demonstrate the on-target effects of the active compound.[5][6]
Note: The active, potent inhibitor is typically referred to as CPI-1612 and has the CAS number 2374971-81-8.[1][7][8][9] The (R,R)-CPI-1612 isomer has the CAS number 2374972-35-5.[6]
Quantitative Data
The following tables summarize the key quantitative data for the active inhibitor, CPI-1612.
CPI-1612 exerts its effects by directly inhibiting the catalytic HAT activity of EP300 and CBP. The process is initiated by the binding of CPI-1612 to the binding site of acetyl-coenzyme A (AcCoA) within the HAT domain of EP300/CBP. This competitive inhibition prevents the transfer of acetyl groups to lysine residues on histone tails (such as H3K18 and H3K27) and other protein substrates. The resulting hypoacetylation of these key residues leads to a more condensed chromatin state and altered activity of non-histone proteins, which in turn modulates gene transcription programs. In cancer models, this leads to the downregulation of oncogenic signaling pathways and subsequent inhibition of tumor cell proliferation and growth.
Caption: Mechanism of action of CPI-1612.
Experimental Protocols
This section provides detailed methodologies for key experiments involving CPI-1612.
In Vitro Cell Viability Assay
This protocol is adapted from studies on breast cancer cell lines.[12]
Cell Plating: Seed cancer cells (e.g., MCF7) in 96-well plates at a density of 2,000-5,000 cells per well and allow them to adhere overnight.
Compound Preparation: Prepare a 10 mM stock solution of CPI-1612 in DMSO. Create a serial dilution series in culture medium to achieve final concentrations ranging from 1 nM to 10 µM.
Treatment: Treat the cells with the diluted CPI-1612 or vehicle control (DMSO, final concentration <0.1%).
Incubation: Incubate the plates for 4 days at 37°C in a humidified atmosphere with 5% CO₂.
Viability Measurement: Assess cell viability using a commercial reagent such as CellTiter-Glo® Luminescent Cell Viability Assay, following the manufacturer's instructions.
Data Analysis: Measure luminescence using a plate reader. Normalize the data to the vehicle-treated controls and plot the results to determine the GI50 (concentration for 50% growth inhibition).
Caption: Workflow for an in vitro cell viability assay.
In Vivo Tumor Xenograft Study
This protocol is a general guide based on studies using JEKO-1 and MCF7 xenograft models.[11][12]
Animal Model: Use immunodeficient mice (e.g., BALB/c nude or C57BL/6).
Tumor Implantation: Subcutaneously implant cancer cells (e.g., 5 x 10⁶ JEKO-1 cells) into the flank of each mouse.
Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).
Randomization: Randomize mice into treatment and vehicle control groups.
Formulation Preparation:
Suspension for Oral Gavage: Prepare a 0.5 mg/mL suspension of CPI-1612 in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]
Corn Oil Formulation: Alternatively, prepare a solution in 10% DMSO and 90% corn oil.[11]
Dosing: Administer CPI-1612 orally (e.g., at 0.5 mg/kg) twice daily (BID). The vehicle group receives an equal volume of the formulation vehicle.
Monitoring: Measure tumor volumes with calipers 2-3 times per week and monitor animal body weight as a measure of toxicity.
Study Termination: Continue treatment for a predefined period (e.g., 21-28 days).
Pharmacodynamic Analysis: At the end of the study, collect tumors and blood samples for analysis of histone acetylation marks (e.g., H3K27ac) by methods such as FACS or Western blot to confirm target engagement.[12]
Histone Acetylation Analysis by Flow Cytometry (FACS)
This protocol is for measuring histone acetylation in peripheral blood mononuclear cells (PBMCs).[12]
Blood Collection: Collect blood from treated and control animals via cardiac puncture or other appropriate methods into tubes containing an anticoagulant.
PBMC Isolation: Isolate PBMCs using density gradient centrifugation (e.g., with Ficoll-Paque).
Fixation and Permeabilization: Fix and permeabilize the isolated PBMCs using appropriate buffers to allow intracellular antibody staining.
Antibody Staining: Stain the cells with a fluorescently-conjugated primary antibody specific for the acetylated histone mark of interest (e.g., anti-H3K27ac).
FACS Analysis: Acquire data on a flow cytometer.
Data Analysis: Quantify the level of histone acetylation by measuring the geometric mean fluorescence intensity (gMFI) in the relevant cell population. Compare the gMFI between treatment and vehicle groups.
A Technical Guide to Inactive Controls for p300/CBP HAT Inhibitors
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth overview of inactive control compounds for p300/CBP histone acetyltransferase (HAT) inhibitors, essential tools for rigorous...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth overview of inactive control compounds for p300/CBP histone acetyltransferase (HAT) inhibitors, essential tools for rigorous pharmacological studies. It includes quantitative data, detailed experimental protocols, and visualizations of relevant signaling pathways to aid in the design and interpretation of experiments targeting p300/CBP.
Introduction to p300/CBP and the Need for Inactive Controls
The paralogous proteins p300 (also known as EP300) and CREB-binding protein (CBP) are critical transcriptional co-activators.[1][2] They possess intrinsic histone acetyltransferase (HAT) activity, enabling them to acetylate histone and non-histone proteins, thereby playing a central role in the regulation of gene expression.[2] This activity modulates chromatin structure and influences a wide array of cellular processes, including cell proliferation, differentiation, and apoptosis.[2] Given their involvement in various pathological conditions, particularly cancer, p300/CBP have emerged as attractive therapeutic targets.
The development of small molecule inhibitors targeting the catalytic HAT domain of p300/CBP has provided valuable tools to probe their function and assess their therapeutic potential. However, to ensure that the observed biological effects of these inhibitors are due to the specific inhibition of p300/CBP HAT activity and not off-target effects, the use of a structurally related but biologically inactive control compound is crucial. An ideal inactive control should be chemically similar to the active inhibitor but lack significant inhibitory activity against the target enzyme. This allows researchers to distinguish between on-target pharmacology and non-specific effects of the chemical scaffold.
This guide focuses on two well-characterized pairs of active inhibitors and their corresponding inactive controls: A-485 and A-486 , and C646 and C37 .
Quantitative Data for Active Inhibitors and Inactive Controls
The following tables summarize the available quantitative data for the active p300/CBP HAT inhibitors A-485 and C646, and their respective inactive control compounds, A-486 and C37. This data is essential for selecting the appropriate compounds and concentrations for in vitro and cellular experiments.
Table 1: In Vitro Potency of A-485 and its Inactive Control A-486
Characterized as an inactive derivative of C646.[4]
Experimental Protocols
Detailed and reproducible experimental protocols are critical for obtaining reliable data. The following sections provide step-by-step methodologies for key experiments to assess the activity of p300/CBP inhibitors and the lack thereof with their inactive controls.
In Vitro p300/CBP Histone Acetyltransferase (HAT) Assay
This protocol describes a radiometric filter-binding assay to measure the transfer of a radiolabeled acetyl group from acetyl-CoA to a histone peptide substrate by recombinant p300 or CBP.
Materials:
Recombinant p300 or CBP enzyme
Histone H3 or H4 peptide substrate
[³H]-Acetyl-CoA
Active inhibitor (e.g., A-485) and inactive control (e.g., A-486)
HAT assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 0.1 mM EDTA, 1 mM DTT)
Stop solution (e.g., acetic acid)
P81 phosphocellulose filter paper
Scintillation fluid and counter
Procedure:
Reaction Setup: In a microcentrifuge tube or 96-well plate, prepare the reaction mixture containing HAT assay buffer, recombinant p300/CBP enzyme, and the histone peptide substrate.
Inhibitor Addition: Add the desired concentration of the active inhibitor (A-485) or inactive control (A-486) to the reaction mixture. Include a vehicle control (e.g., DMSO).
Initiate Reaction: Start the reaction by adding [³H]-Acetyl-CoA.
Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 30 minutes).
Stop Reaction: Terminate the reaction by adding the stop solution.
Filter Binding: Spot a portion of the reaction mixture onto the P81 phosphocellulose filter paper. The positively charged paper will bind the acetylated peptide.
Washing: Wash the filter paper multiple times with a wash buffer (e.g., 50 mM sodium bicarbonate, pH 9.0) to remove unincorporated [³H]-Acetyl-CoA.
Scintillation Counting: Place the dried filter paper in a scintillation vial with scintillation fluid and measure the radioactivity using a scintillation counter. The amount of incorporated radioactivity is proportional to the HAT activity.
Cellular Histone Acetylation Assay by Western Blot
This protocol details the procedure for assessing the effect of p300/CBP inhibitors on histone acetylation levels in cultured cells using Western blotting.
Materials:
Cultured cells
Active inhibitor (e.g., C646) and inactive control (e.g., C37)
Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
Reagents for acid extraction of histones (e.g., 0.2 N HCl)
SDS-PAGE gels and buffers
PVDF or nitrocellulose membrane
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Cell Treatment: Seed cells and allow them to adhere. Treat the cells with various concentrations of the active inhibitor (C646), the inactive control (C37), or vehicle control for the desired time.
Cell Lysis and Histone Extraction:
Harvest the cells and wash with ice-cold PBS.
Lyse the cells and isolate the nuclei.
Extract histones from the nuclear pellet using acid extraction (e.g., overnight incubation in 0.2 N HCl at 4°C).[5]
Precipitate the histones and resuspend them in water.
Protein Quantification: Determine the protein concentration of the histone extracts using a suitable method (e.g., BCA assay).
SDS-PAGE and Western Blotting:
Separate equal amounts of histone proteins on an SDS-PAGE gel.
Transfer the proteins to a PVDF or nitrocellulose membrane.[5]
Block the membrane with blocking buffer for 1 hour at room temperature.[5]
Incubate the membrane with the primary antibody against the specific histone acetylation mark (e.g., anti-acetyl-H3K27) overnight at 4°C.[5] Use an antibody against a total histone (e.g., anti-total H3) as a loading control.
Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.
Develop the blot using a chemiluminescent substrate and capture the image using an imaging system.
Data Analysis: Quantify the band intensities and normalize the acetylated histone signal to the total histone signal to determine the relative change in histone acetylation.
Visualization of Signaling Pathways and Experimental Workflows
The following diagrams, created using the DOT language, illustrate key signaling pathways involving p300/CBP and a typical experimental workflow for inhibitor testing.
Caption: Workflow for testing p300/CBP inhibitors and inactive controls.
Investigating Off-Target Effects of CPI-1612: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction CPI-1612 is a potent and selective, orally bioavailable inhibitor of the histone acetyltransferases (HATs) EP300 (p300) and CREB-binding protei...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
CPI-1612 is a potent and selective, orally bioavailable inhibitor of the histone acetyltransferases (HATs) EP300 (p300) and CREB-binding protein (CBP).[1][2] These enzymes are critical transcriptional co-regulators involved in a multitude of cellular processes, and their dysregulation is implicated in various diseases, including cancer.[1][2] While CPI-1612 was developed with a focus on high potency and selectivity for its intended targets, a thorough investigation of its off-target effects is crucial for a comprehensive understanding of its biological activity and potential therapeutic applications. This technical guide provides an in-depth overview of the known off-target profile of CPI-1612, detailed experimental methodologies for assessing such effects, and a visualization of the relevant biological pathways and screening workflows.
On-Target Activity of CPI-1612
CPI-1612 demonstrates potent inhibition of the histone acetyltransferase activity of both EP300 and CBP. The primary mechanism of action involves the acetylation of histone lysine (B10760008) residues, a key epigenetic modification that regulates chromatin structure and gene expression.
Target
IC₅₀ (nM)
Assay Type
EP300 HAT
8.1
Scintillation Proximity Assay
Full-length EP300
<0.5
Scintillation Proximity Assay
Full-length CBP
2.9
Scintillation Proximity Assay
Off-Target Selectivity Profile of CPI-1612
A comprehensive assessment of off-target activities is a critical component of preclinical drug development, providing insights into potential mechanisms of toxicity and identifying opportunities for drug repurposing. The off-target profile of CPI-1612 has been characterized through a combination of targeted enzymatic assays and broad panel screening.
Histone Acetyltransferase (HAT) Selectivity
CPI-1612 was evaluated against a panel of seven other histone acetyltransferases to determine its selectivity for EP300/CBP.
The potential for drug-drug interactions was assessed by evaluating the inhibitory activity of CPI-1612 against a panel of key cytochrome P450 enzymes.
CPI-1612 was screened against the Eurofins SafetyScreen44 panel, which includes a broad range of receptors, ion channels, transporters, and enzymes. The results indicated minimal activity against the targets in this panel, suggesting a low potential for off-target interactions within this set of proteins.[1] Specific quantitative data from this screening panel are not publicly available.
Experimental Protocols
The following sections provide detailed, representative methodologies for the key experiments cited in the investigation of CPI-1612's off-target effects.
This assay is a common method for measuring the activity of HAT enzymes and the potency of their inhibitors.
Principle: A biotinylated histone peptide substrate is captured on streptavidin-coated SPA beads. The HAT enzyme transfers a radiolabeled acetyl group from [³H]-acetyl-CoA to the histone peptide. When the radiolabeled acetylated peptide is in close proximity to the scintillant in the SPA beads, it generates a light signal that is detected by a scintillation counter. Inhibitors of the HAT enzyme will reduce the amount of acetylated peptide and thus decrease the light signal.
Materials:
Recombinant human EP300 or CBP enzyme
Biotinylated histone H3 peptide substrate
[³H]-acetyl-CoA
Streptavidin-coated SPA beads
Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 0.1 mM EDTA, 1 mM DTT)
384-well microplate
Scintillation counter
Procedure:
Prepare serial dilutions of CPI-1612 in assay buffer.
In a 384-well plate, add the HAT enzyme, biotinylated histone H3 peptide, and the CPI-1612 dilutions.
Initiate the reaction by adding [³H]-acetyl-CoA.
Incubate the plate at 30°C for 1 hour.
Stop the reaction by adding a stop solution (e.g., a solution containing non-radiolabeled acetyl-CoA and a high concentration of salt).
Add the streptavidin-coated SPA beads to each well.
Incubate the plate at room temperature for 30 minutes to allow the biotinylated peptide to bind to the beads.
Measure the scintillation signal using a microplate scintillation counter.
Calculate the percent inhibition for each concentration of CPI-1612 and determine the IC₅₀ value by fitting the data to a dose-response curve.
Cytochrome P450 (CYP) Inhibition Assay
This assay evaluates the potential of a compound to inhibit the metabolic activity of various CYP isoforms.
Principle: A fluorescent or mass spectrometry-based probe substrate specific for a particular CYP isoform is incubated with human liver microsomes (a source of CYP enzymes) and the test compound. The rate of metabolism of the probe substrate is measured in the presence and absence of the test compound. A decrease in the rate of metabolism indicates inhibition of the CYP enzyme.
Materials:
Human liver microsomes
NADPH regenerating system (cofactor for CYP enzymes)
Prepare serial dilutions of CPI-1612 in the incubation buffer.
In a 96-well plate, pre-incubate human liver microsomes with the CPI-1612 dilutions at 37°C.
Add the CYP isoform-specific probe substrate to each well.
Initiate the reaction by adding the NADPH regenerating system.
Incubate the plate at 37°C for a specified time (e.g., 15-60 minutes).
Stop the reaction by adding a stop solution (e.g., acetonitrile).
Analyze the formation of the metabolite of the probe substrate using LC-MS/MS or a fluorescence plate reader.
Calculate the percent inhibition for each concentration of CPI-1612 and determine the IC₅₀ value.
hERG Binding Assay (Radioligand Displacement)
This assay assesses the potential of a compound to bind to the hERG potassium channel, which is a key indicator of potential cardiotoxicity.
Principle: A radiolabeled ligand with known high affinity for the hERG channel is incubated with a cell membrane preparation expressing the hERG channel. The test compound is added in increasing concentrations to compete with the radioligand for binding to the channel. The amount of bound radioligand is measured, and a decrease in this amount indicates that the test compound is displacing the radioligand and binding to the hERG channel.
Materials:
Cell membrane preparation from cells overexpressing the hERG channel
Radiolabeled hERG ligand (e.g., [³H]-astemizole)
Assay buffer (e.g., 50 mM Tris-HCl pH 7.4, 10 mM MgCl₂, 120 mM KCl)
96-well filter plate
Scintillation counter
Procedure:
Prepare serial dilutions of CPI-1612 in the assay buffer.
In a 96-well filter plate, add the hERG membrane preparation, the radiolabeled hERG ligand, and the CPI-1612 dilutions.
Incubate the plate at room temperature for 1 hour to allow binding to reach equilibrium.
Wash the filter plate to remove unbound radioligand.
Add scintillation fluid to each well.
Measure the radioactivity in each well using a scintillation counter.
Calculate the percent displacement for each concentration of CPI-1612 and determine the IC₅₀ value.
Visualizations
EP300/CBP Signaling Pathway
The following diagram illustrates a simplified representation of the EP300/CBP signaling pathway, highlighting its central role in transcriptional regulation.
Caption: Simplified EP300/CBP signaling pathway.
Experimental Workflow for Off-Target Screening
The following diagram outlines a logical workflow for identifying and characterizing the off-target effects of a small molecule inhibitor like CPI-1612.
Caption: Workflow for off-target effect investigation.
Conclusion
The investigation of CPI-1612's off-target effects reveals a favorable selectivity profile. While it demonstrates potent inhibition of its intended targets, EP300 and CBP, its activity against a broad panel of other proteins is minimal. The moderate inhibition of CYP2C8 and CYP2C19 suggests a potential for drug-drug interactions that should be considered in further development. The weak hERG binding affinity indicates a low risk of cardiotoxicity. The detailed experimental protocols and workflows provided in this guide offer a framework for the continued evaluation of CPI-1612 and other epigenetic modulators, ensuring a comprehensive understanding of their therapeutic potential and safety profile.
An In-depth Technical Guide to Preclinical Research on p300/CBP Inhibitors
Executive Summary: The homologous histone acetyltransferases (HATs) p300 (EP300) and CREB-binding protein (CBP) are critical transcriptional co-activators that regulate gene expression programs essential for cell prolife...
Author: BenchChem Technical Support Team. Date: December 2025
Executive Summary: The homologous histone acetyltransferases (HATs) p300 (EP300) and CREB-binding protein (CBP) are critical transcriptional co-activators that regulate gene expression programs essential for cell proliferation, differentiation, and survival. Their dysregulation is implicated in numerous cancers, including prostate cancer, breast cancer, and hematological malignancies, making them compelling therapeutic targets. This technical guide provides a comprehensive overview of the preclinical research landscape for small molecules that inhibit or degrade p300/CBP. We detail the primary mechanisms of action, summarize key quantitative efficacy data in structured tables, outline detailed experimental protocols for core assays, and visualize the complex biological pathways and workflows involved. This document is intended for researchers, scientists, and drug development professionals engaged in oncology and epigenetic research.
Introduction to p300/CBP Coactivators
p300 and CBP are large, multi-domain proteins that function as scaffolds for the assembly of transcriptional machinery and as enzymes that catalyze the acetylation of lysine (B10760008) residues on histone tails and other non-histone proteins.[1][2] Key structural features include:
Histone Acetyltransferase (HAT) Domain: The catalytic core responsible for transferring an acetyl group from acetyl-CoA to lysine substrates. Acetylation of histones, particularly H3K27 (Histone H3 Lysine 27), neutralizes the positive charge of lysine, relaxing chromatin structure and creating a permissive environment for transcription.[3][4]
Bromodomain (BD): A protein-protein interaction module that functions as a "reader" of acetylated lysines. The BD recognizes and binds to acetylated histones and transcription factors, which is crucial for recruiting and tethering the p300/CBP complex to chromatin.[1][5]
Other Interaction Domains: TAZ, KIX, and RING domains mediate interactions with a vast network of over 200 transcription factors, including nuclear hormone receptors (e.g., Androgen Receptor), p53, MYC, and HIF-1α, positioning p300/CBP as master regulators of cellular transcription.[6]
In cancer, the overexpression or hyperactivity of p300/CBP can drive oncogenic gene expression programs, promoting tumor growth, survival, and resistance to therapy.[7][8]
Therapeutic Modalities Targeting p300/CBP
Three primary strategies have been developed to therapeutically target p300/CBP:
HAT Inhibitors (HATi): These small molecules are competitive inhibitors of the catalytic HAT domain, typically competing with acetyl-CoA.[9] By blocking the "writer" function, they prevent histone acetylation, leading to a global reduction in marks like H3K27ac, chromatin condensation, and repression of target gene expression.[9]
Bromodomain Inhibitors (BDi): These compounds competitively bind to the acetyl-lysine binding pocket of the bromodomain, preventing the "reader" function.[1] This disrupts the recruitment and stabilization of p300/CBP at enhancers and promoters of key oncogenes, thereby downregulating their transcription.[7][10]
Proteolysis-Targeting Chimeras (PROTACs): PROTACs are heterobifunctional molecules that induce the degradation of p300/CBP. One end binds to the p300/CBP protein (often via a BDi ligand), while the other end recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination and subsequent proteasomal degradation of the entire p300/CBP protein, eliminating both its enzymatic and scaffolding functions.[11][12][13] This approach can lead to a more profound and sustained biological effect compared to inhibition alone.[3][11]
Key Signaling Pathways and Mechanism of Action
p300/CBP inhibitors interrupt oncogenic signaling by preventing the transcriptional activation of key driver genes. The process involves the recruitment of p300/CBP to enhancer regions by lineage-specific transcription factors. The subsequent acetylation of H3K27 facilitates the assembly of the transcriptional machinery and gene expression. Both HAT and Bromodomain inhibitors can disrupt this critical axis.
Caption: Mechanism of p300/CBP transcriptional co-activation and inhibition.
Preclinical Efficacy Data
The following tables summarize key quantitative data for representative p300/CBP inhibitors from preclinical studies.
Histone Acetyltransferase (HAT) Inhibitors
These inhibitors target the catalytic activity of p300/CBP. A-485 is a widely used, potent, and selective tool compound.[9]
Reproducible and robust assays are critical for evaluating p300/CBP inhibitors. Below are generalized protocols for key experiments based on published methodologies.
Caption: General experimental workflow for p300/CBP inhibitor preclinical development.
This assay measures the ability of an inhibitor to disrupt the interaction between the p300/CBP bromodomain and an acetylated histone peptide.[23][24]
Principle: A GST-tagged p300/CBP bromodomain is bound by a Terbium (Tb)-coupled anti-GST antibody (donor). A biotinylated, acetylated histone H4 peptide is bound by streptavidin-d2 (acceptor). When in proximity, excitation of the donor results in energy transfer to the acceptor (FRET). An inhibitor disrupts this interaction, causing a loss of FRET signal.
Reagents: Assay Buffer (e.g., 50 mM HEPES, 100 mM NaCl, 0.1% BSA, pH 7.4), GST-CBP-BD protein, Biotin-H4Kac peptide, Tb-anti-GST antibody, Streptavidin-d2, test compounds.
Protocol:
Dispense test compounds in serial dilutions into a 384-well assay plate.
Add a mix of GST-CBP-BD and Biotin-H4Kac peptide to all wells.
Incubate for 30 minutes at room temperature.
Add a detection mix of Tb-anti-GST and Streptavidin-d2.
Incubate for 60 minutes at room temperature, protected from light.
Read the plate on a TR-FRET compatible reader (ex: ~340 nm, em: 620 nm and 665 nm).
Data Analysis: Calculate the emission ratio (665 nm / 620 nm) and plot against compound concentration to determine the IC₅₀.
Cellular Target Engagement: Western Blot for H3K27ac
This assay confirms that the inhibitor affects p300/CBP catalytic activity inside cells by measuring the levels of a key histone mark.
Principle: Cells are treated with the inhibitor, and total histones are extracted. Western blotting using an antibody specific for acetylated H3K27 is used to quantify the level of this mark relative to total Histone H3.
Plate cells (e.g., PC-3, 22Rv1) and allow them to adhere overnight.
Treat cells with a dose-response of the inhibitor for a specified time (e.g., 3-24 hours).
Lyse cells and extract proteins. Determine protein concentration using a BCA assay.
Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
Block the membrane (e.g., with 5% milk or BSA in TBST).
Incubate with primary antibodies overnight at 4°C.
Wash and incubate with secondary antibody for 1 hour at room temperature.
Wash and detect signal using an ECL substrate and an imaging system.
Data Analysis: Quantify band intensity using software like ImageJ. Normalize H3K27ac signal to total H3.
Cellular Proliferation Assay (CellTiter-Glo®)
This assay measures the effect of the inhibitor on the viability and proliferation of cancer cell lines.
Principle: The CellTiter-Glo® assay quantifies ATP, an indicator of metabolically active cells. The amount of luminescence is directly proportional to the number of viable cells.
Reagents: Cell culture medium, test compound, CellTiter-Glo® reagent.
Protocol:
Seed cells in a 96-well white-walled plate and allow them to adhere.
Treat with a serial dilution of the inhibitor.
Incubate for a period of 3-6 days.
Equilibrate the plate to room temperature.
Add CellTiter-Glo® reagent to each well.
Mix on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Measure luminescence using a plate reader.
Data Analysis: Normalize data to vehicle-treated controls and plot a dose-response curve to determine the GI₅₀ (concentration for 50% growth inhibition).
ChIP-seq is used to map the genome-wide locations of histone modifications (like H3K27ac) or protein binding (like p300) and to determine how these are affected by an inhibitor.[25][26][27]
Principle: Cells are treated with the inhibitor, and protein-DNA complexes are cross-linked with formaldehyde (B43269). Cells are lysed, and chromatin is sheared. An antibody specific to the target (e.g., H3K27ac) is used to immunoprecipitate the chromatin complexes. The DNA is then purified and sequenced to identify the genomic regions where the target was bound.
Generalized Protocol:
Cell Treatment & Cross-linking: Treat ~25x10⁶ cells with the inhibitor or vehicle. Cross-link with 1% formaldehyde for 10 minutes at room temperature, then quench with glycine.
Lysis & Sonication: Lyse cells and sonicate the chromatin to obtain fragments of 200-500 bp.
Immunoprecipitation (IP): Incubate sheared chromatin overnight at 4°C with a specific antibody (e.g., anti-p300 or anti-H3K27ac).
Complex Capture: Add Protein A/G magnetic beads to capture the antibody-chromatin complexes.
Washes: Wash beads extensively with low salt, high salt, and LiCl wash buffers to remove non-specific binding.
Elution & Reverse Cross-linking: Elute chromatin from beads and reverse cross-links by incubating at 65°C overnight with Proteinase K.
DNA Purification: Purify the DNA using spin columns or phenol-chloroform extraction.
Library Preparation & Sequencing: Prepare a sequencing library from the purified DNA and sequence on a next-generation sequencing platform.
Data Analysis: Align reads to a reference genome, perform peak calling, and conduct differential binding analysis between inhibitor- and vehicle-treated samples.
In Vivo Xenograft Studies
Animal models are essential for evaluating the in vivo efficacy and tolerability of a lead compound.[18]
Principle: Human cancer cells (e.g., 22Rv1) are implanted subcutaneously into immunocompromised mice. Once tumors are established, mice are treated with the inhibitor or vehicle, and tumor growth is monitored over time.
Generalized Protocol:
Cell Implantation: Subcutaneously inject 1-5 million cells (e.g., 22Rv1 mixed with Matrigel) into the flank of male nude mice.
Tumor Growth: Monitor tumor growth using caliper measurements (Volume = (Length x Width²)/2).
Randomization: When tumors reach a specified size (e.g., 150-200 mm³), randomize mice into treatment groups.
Treatment: Administer the compound via the desired route (e.g., oral gavage) at a specified dose and schedule (e.g., 20 mg/kg, daily). Include a vehicle control group.
Monitoring: Monitor tumor volume and body weight 2-3 times per week. Observe animals for any signs of toxicity.
Endpoint: The study is terminated when tumors in the control group reach a predetermined maximum size or after a fixed duration. Tumors can be harvested for pharmacodynamic (PD) marker analysis (e.g., H3K27ac levels).
Data Analysis: Plot mean tumor volume ± SEM for each group over time. Calculate Tumor Growth Inhibition (TGI) percentage.
Combination Strategies
The central role of p300/CBP in mediating transcriptional programs driven by key oncogenes makes their inhibition an attractive strategy to combine with other targeted or standard-of-care agents. Preclinical studies have shown synergistic or additive effects when combining p300/CBP inhibitors with other therapies.[20]
Caption: Rationale for combination therapies involving p300/CBP inhibitors.
With AR Antagonists: In castration-resistant prostate cancer (CRPC), tumor growth remains dependent on Androgen Receptor (AR) signaling. Since p300/CBP are essential AR co-activators, combining a p300/CBP inhibitor with an AR antagonist like enzalutamide (B1683756) provides a dual blockade of the AR pathway, leading to enhanced efficacy.[16]
With BET Inhibitors: Both p300/CBP and the BET family protein BRD4 are critical for the expression of the MYC oncogene. While their functions are distinct, co-inhibition with a p300/CBP inhibitor and a BET inhibitor (like JQ1) can result in synergistic downregulation of MYC and potent anti-tumor effects, particularly in hematological malignancies.[7][20]
With Chemotherapy: p300/CBP inhibition has been shown to increase the cytotoxic activity of standard chemotherapeutic agents like doxorubicin (B1662922) in preclinical leukemia models.[20]
Preclinical Safety and Toxicology
The clinical development of p300/CBP inhibitors may face challenges related to on-target toxicities. Preclinical safety studies are crucial for defining a therapeutic window.[28][29]
Key Findings: Repeat-dose toxicology studies in rats and dogs with the bromodomain inhibitor GNE-781 identified marked effects on thrombopoiesis (reduced platelet counts) as the primary dose-limiting toxicity.[8][30] Evidence of inhibiting erythroid and granulocytic cell differentiation was also observed.[30]
Mechanism: These findings are consistent with the known role of p300/CBP in hematopoietic stem cell differentiation and are considered on-target effects.[30]
Clinical Mitigation: The observed thrombocytopenia is generally manageable and reversible.[8] This has led to the exploration of intermittent dosing schedules in clinical trials (e.g., 4 days on / 3 days off) to allow for platelet recovery while maintaining anti-tumor activity.[8]
Conclusion and Future Outlook
The targeting of p300/CBP coactivators represents a promising epigenetic therapeutic strategy for a range of cancers. Preclinical research has validated the roles of both the HAT and bromodomain as druggable targets and has led to the development of potent and selective inhibitors and degraders. These agents effectively downregulate key oncogenic drivers like AR and MYC, leading to potent anti-proliferative effects in vitro and significant tumor growth inhibition in vivo. While on-target hematological toxicity is a key consideration, it appears manageable with optimized dosing schedules. The ongoing clinical evaluation of compounds like Inobrodib (CCS1477) will be critical in translating the extensive preclinical data into meaningful patient outcomes, both as monotherapy and as part of rational combination strategies. Future research will likely focus on developing paralog-selective inhibitors or degraders and identifying predictive biomarkers to select patient populations most likely to respond to p300/CBP-targeted therapies.
(R,R)-CPI-1612 in Cancer Cell Lines: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction (R,R)-CPI-1612 is the inactive enantiomer of the potent and selective histone acetyltransferase (HAT) inhibitor, CPI-1612. In cancer research,...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(R,R)-CPI-1612 is the inactive enantiomer of the potent and selective histone acetyltransferase (HAT) inhibitor, CPI-1612. In cancer research, (R,R)-CPI-1612 serves as a crucial negative control to demonstrate the on-target effects of its active counterpart. CPI-1612 itself targets the homologous HATs, EP300 (also known as p300) and CREB-binding protein (CBP). These enzymes are critical transcriptional co-activators that play a pivotal role in regulating gene expression through the acetylation of histone and non-histone proteins. Dysregulation of EP300/CBP activity is implicated in the pathogenesis of various cancers, making them attractive therapeutic targets. This technical guide provides a comprehensive overview of the use of (R,R)-CPI-1612 and its active form in cancer cell lines, detailing its mechanism of action, experimental protocols, and impact on key signaling pathways.
Mechanism of Action
CPI-1612 exerts its anti-cancer effects by inhibiting the catalytic HAT activity of EP300 and CBP. This inhibition leads to a reduction in the acetylation of key histone residues, notably H3K18Ac and H3K27Ac, which are hallmarks of active enhancers and promoters. The subsequent condensation of chromatin structure results in the transcriptional repression of genes essential for cancer cell proliferation and survival. In specific cancer contexts, such as estrogen receptor-positive (ER+) breast cancer, CPI-1612 has been shown to suppress ER-dependent transcription by targeting enhancers defined by the pioneer transcription factor FOXA1.[1] Similarly, in prostate cancer, inhibition of EP300/CBP can disrupt androgen receptor (AR) signaling.[2] The use of (R,R)-CPI-1612, which is biologically inactive, is essential to confirm that the observed cellular effects of CPI-1612 are a direct consequence of EP300/CBP inhibition.[3][4]
Plate cells and treat with various concentrations of CPI-1612, (R,R)-CPI-1612, or vehicle for the desired time.
Harvest cells and lyse in RIPA buffer.
Determine protein concentration using a BCA or Bradford assay.
Denature protein lysates by boiling in Laemmli sample buffer.
Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
Block the membrane in blocking buffer for 1 hour at room temperature.
Incubate the membrane with primary antibodies overnight at 4°C.
Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again with TBST.
Add ECL substrate and visualize the protein bands using an imaging system.
Quantify band intensities and normalize to a loading control (e.g., total Histone H3).
In Vivo Xenograft Study
This protocol provides a general framework for evaluating the in vivo efficacy of CPI-1612.
Materials:
Immunocompromised mice (e.g., nude or NSG mice)
Cancer cell line (e.g., JEKO-1, MCF7)
Matrigel (optional, for some cell lines)
CPI-1612 and vehicle
Dosing equipment (e.g., oral gavage needles)
Calipers for tumor measurement
Procedure:
Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in PBS or with Matrigel) into the flank of each mouse.
Monitor tumor growth regularly using calipers.
Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.
Administer CPI-1612 or vehicle according to the desired dosing schedule (e.g., 0.5 mg/kg, orally, twice daily).
Measure tumor volume and body weight 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.
At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamics, histology).
Signaling Pathways and Visualizations
EP300/CBP Inhibition Signaling Pathway
CPI-1612 inhibits the HAT activity of EP300/CBP, leading to a decrease in histone acetylation at enhancer and promoter regions. This results in chromatin compaction and transcriptional repression of oncogenes, ultimately leading to reduced cancer cell proliferation and survival.
Caption: Mechanism of CPI-1612 action in cancer cells.
Experimental Workflow for Evaluating CPI-1612
This workflow outlines the key steps in the preclinical evaluation of CPI-1612 in cancer cell lines.
Caption: Preclinical evaluation workflow for CPI-1612.
Logical Relationship in ER+ Breast Cancer
In ER+ breast cancer, CPI-1612 disrupts the interplay between EP300/CBP, the pioneer factor FOXA1, and the estrogen receptor (ER), leading to the downregulation of ER target genes.
Caption: CPI-1612 mechanism in ER+ breast cancer.
Conclusion
(R,R)-CPI-1612 is an indispensable tool for validating the on-target activity of the potent EP300/CBP HAT inhibitor, CPI-1612. The data and protocols presented in this guide demonstrate the utility of this compound pair in elucidating the role of EP300/CBP in cancer biology. The inhibition of EP300/CBP by CPI-1612 represents a promising therapeutic strategy for various malignancies, including those dependent on hormone receptor signaling pathways. Further research utilizing these tools will continue to unravel the complexities of epigenetic regulation in cancer and pave the way for novel therapeutic interventions.
Whitepaper: The Therapeutic Potential of p300 Inhibition: A Technical Guide for Drug Development
Audience: Researchers, scientists, and drug development professionals. Executive Summary: The histone acetyltransferases (HATs) p300 (also known as EP300 or KAT3B) and its close paralog, CREB-binding protein (CBP), are c...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Executive Summary:
The histone acetyltransferases (HATs) p300 (also known as EP300 or KAT3B) and its close paralog, CREB-binding protein (CBP), are critical transcriptional co-activators that play a central role in regulating gene expression.[1][2] By catalyzing the acetylation of histone proteins and other transcription factors, p300/CBP modulates chromatin structure and facilitates the assembly of the transcriptional machinery, influencing a vast array of cellular processes including cell growth, differentiation, and survival.[1][2] Aberrant p300/CBP activity is strongly implicated in the pathogenesis of numerous diseases, most notably cancer, where it drives the expression of key oncogenes.[3][4] This has established p300/CBP as a compelling therapeutic target. This technical guide provides an in-depth exploration of the rationale for p300 inhibition, the mechanisms of action of current inhibitors, key signaling pathways involved, and the preclinical and clinical landscape. It also includes detailed experimental protocols and quantitative data to support researchers in the development of novel p300-targeted therapies.
Introduction: p300 as a Master Transcriptional Co-activator
p300 and CBP are large, multi-domain proteins that act as crucial nodes for integrating multiple signaling pathways to control gene transcription.[5] While highly homologous and often functionally redundant, distinct roles for each are emerging.[6][7] Their function is primarily mediated through their intrinsic histone acetyltransferase (HAT) activity, which transfers an acetyl group to lysine (B10760008) residues on histone tails.[1] This modification, particularly H3K27 acetylation (H3K27ac), neutralizes the positive charge of lysine, weakening the interaction between histones and DNA.[4][8] The result is a more relaxed chromatin structure ("euchromatin") that allows for the binding of transcription factors and RNA polymerase II, thereby activating gene expression.[1][2][9]
Beyond histones, p300 acetylates over 200 non-histone proteins, including critical transcription factors like p53, NF-κB, and STAT3, altering their stability, DNA-binding activity, and localization.[4][10][11] This positions p300 as a master regulator of cellular function and a pivotal player in disease.
The Rationale for p300 Inhibition in Disease
Oncology
The most compelling rationale for p300 inhibition lies in oncology. Aberrant p300 activity is a hallmark of many cancers, where it is often overexpressed and drives tumorigenesis through several mechanisms:[3][4][8]
Activation of Oncogenes: p300 is a critical co-activator for major oncogenic transcription factors, including the Androgen Receptor (AR) in prostate cancer, c-Myc and IRF4 in hematological malignancies, and estrogen receptor α (ERα) in breast cancer.[3][4][12] By promoting the expression of genes that control proliferation and survival, p300 fuels cancer growth.
Tumor Growth and Metastasis: p300 has been shown to promote cancer cell proliferation, survival, metastasis, and immune evasion.[3][4][8] For instance, in nasopharyngeal carcinoma, p300 promotes migration and invasion by inducing an epithelial-mesenchymal transition (EMT).[13]
Drug Resistance: Overexpression of p300 is associated with resistance to conventional therapies.[4][8] Inhibition of p300 can re-sensitize cancer cells to other treatments, including chemotherapy, radiotherapy, and other epigenetic drugs like BET bromodomain inhibitors.[4][8][14]
The therapeutic potential of p300 inhibition has been demonstrated in a wide range of cancers, including castration-resistant prostate cancer (CRPC), acute myeloid leukemia (AML), multiple myeloma, non-Hodgkin's lymphoma, and triple-negative breast cancer (TNBC).[4][6][8][10]
Non-Oncological Indications
The role of p300 extends beyond cancer. As a key regulator of inflammation through pathways like NF-κB, p300 inhibition holds potential for treating inflammatory and autoimmune diseases.[1][15][16] For example, p300 enhances the activation of the NF-κB subunit p65, promoting the production of pro-inflammatory cytokines, a process implicated in diabetic nephropathy.[15]
Mechanisms of p300 Inhibition
Small molecule inhibitors have been developed to target different functional domains of p300/CBP, primarily the HAT catalytic domain and the bromodomain.
HAT Domain Inhibition: These inhibitors typically bind to the active site of the HAT domain, preventing the acetylation of histone and non-histone substrates.[1] This leads to a global reduction in histone acetylation (e.g., H3K27ac), resulting in chromatin condensation and the repression of target oncogenes.[2][4] C646 and A-485 are well-characterized examples of HAT inhibitors.[4][8]
Bromodomain Inhibition: The bromodomain is a protein module that recognizes and binds to acetylated lysine residues, tethering p300/CBP to active chromatin regions. Inhibitors targeting the bromodomain block this interaction, displacing the p300/CBP complex from enhancers and promoters of target genes, thereby downregulating their transcription.[17] CCS1477 is a clinical-stage bromodomain inhibitor.[3][18]
Targeted Protein Degradation: A newer strategy involves the development of Proteolysis-Targeting Chimeras (PROTACs) or "degraders." These heterobifunctional molecules link a p300-binding moiety to a ligand for an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the p300 protein.[14][19] This approach can offer enhanced selectivity and a more durable biological effect compared to simple inhibition.[19][20]
Figure 1. Mechanisms of p300/CBP Inhibition.
Key Signaling Pathways Modulated by p300 Inhibition
p300 inhibition achieves its therapeutic effect by disrupting critical oncogenic signaling pathways.
Androgen Receptor (AR) Signaling in Prostate Cancer
In prostate cancer, particularly CRPC, AR signaling remains a primary driver of tumor growth.[21][22] p300/CBP are essential co-activators for the AR.[21] They are recruited to AR-regulated genes, where they acetylate histones to facilitate transcription of AR targets like PSA (KLK3).[12] p300 inhibitors block this process, suppressing AR target gene expression and inducing anticancer effects.[4][6]
Figure 2. p300 Inhibition in Androgen Receptor Signaling.
NF-κB and STAT3 Signaling
p300 is a critical coactivator for the pro-inflammatory and pro-survival transcription factors NF-κB and STAT3.[10][11] p300 can directly acetylate the p65 subunit of NF-κB and STAT3, a modification that enhances their transcriptional activity.[10][11][15] By inhibiting p300, the transcription of genes involved in inflammation, cell survival, and proliferation is suppressed, providing a therapeutic benefit in both cancer and inflammatory conditions.[6][10]
Figure 3. p300's Role in NF-κB and STAT3 Co-activation.
Preclinical and Clinical Landscape of p300 Inhibitors
Data Summary of Key p300 Inhibitors
A number of small molecule inhibitors targeting the HAT and bromodomain of p300/CBP have been developed and characterized.
Reduces oncogene expression; induces cell cycle arrest and apoptosis in AML, melanoma, and lung cancer cells.[4][8] Induces apoptosis in prostate cancer cells.[6]
A-485
p300/CBP HAT
IC50: ~10 nM (p300)
Potent activity against AML, multiple myeloma, and non-Hodgkin's lymphoma cells.[4][8] Reduces H3K27ac at ERα target gene enhancers in breast cancer.[4][8][12]
Toxic to leukemia, lymphoma, and triple-negative breast cancer (TNBC) cell lines.[10][11][12] Potently suppressed tumor growth in MDA-MB-468 xenografts.[10][11]
| B026 | p300/CBP HAT | IC50: 9.5 nM (CBP)[17] | ~30-fold more potent than A-485; effective in hematological and prostate cancer models.[17] |
The therapeutic potential of p300/CBP inhibition is currently being evaluated in human clinical trials. Two prominent examples are:
CCS1477 (Inobrodib): This oral bromodomain inhibitor is in Phase I/IIa trials for patients with advanced, drug-resistant solid tumors and hematological malignancies, including metastatic castration-resistant prostate cancer (mCRPC).[3][14][18]
FT-7051 (Pocenbrodib): This agent is also being investigated in a Phase 1b/2a trial for mCRPC, both as a monotherapy and in combination with other standard-of-care agents like abiraterone (B193195)acetate (B1210297) and olaparib.[21][23]
These trials will provide crucial data on the safety, tolerability, and efficacy of targeting the p300/CBP axis in patients.
Key Experimental Protocols for Evaluating p300 Inhibitors
A systematic workflow is essential for the discovery and validation of novel p300 inhibitors.
Figure 4. Experimental Workflow for p300 Inhibitor Development.
In Vitro Histone Acetyltransferase (HAT) Assay
Principle: To quantify the enzymatic activity of recombinant p300 and determine the IC50 value of a test compound. This is often done using a time-resolved fluorescence resonance energy transfer (TR-FRET) or AlphaLISA format.
Prepare serial dilutions of the test compound in DMSO and add to the microplate wells.
Add the reaction mixture containing recombinant p300, biotinylated H3 peptide, and Acetyl-CoA to initiate the reaction.
Incubate at room temperature for a specified time (e.g., 60 minutes).
Stop the reaction and add the detection reagents (e.g., europium-labeled antibody and acceptor beads).
Incubate to allow for antibody-peptide binding.
Read the plate on a suitable plate reader to measure the signal (e.g., TR-FRET ratio).
Data Analysis: The signal is proportional to the amount of acetylated peptide. Plot the percentage of inhibition against the log concentration of the compound and fit to a four-parameter logistic equation to determine the IC50 value.
Cellular Target Engagement Assay (H3K27ac Western Blot)
Principle: To confirm that the inhibitor reduces p300-mediated histone acetylation in a cellular context. A reduction in the global levels of H3K27ac is a key pharmacodynamic biomarker.[25]
Materials: Cancer cell line of interest (e.g., PC-3 for prostate cancer), cell culture medium, test compound, lysis buffer, primary antibodies (anti-H3K27ac, anti-total H3), secondary HRP-conjugated antibody, SDS-PAGE equipment, Western blot transfer system, chemiluminescence substrate.
Procedure:
Seed cells in multi-well plates and allow them to adhere overnight.
Treat cells with increasing concentrations of the test compound for a defined period (e.g., 3-24 hours).[25]
Wash cells with PBS and lyse them to extract total protein.
Determine protein concentration using a BCA or Bradford assay.
Separate equal amounts of protein lysate by SDS-PAGE and transfer to a PVDF membrane.
Block the membrane and probe with the primary anti-H3K27ac antibody overnight.
Wash and probe with the secondary antibody.
Develop the blot using a chemiluminescence substrate and image the bands.
Strip the membrane and re-probe with an anti-total H3 antibody as a loading control.
Data Analysis: Quantify the band intensity for H3K27ac and normalize to the total H3 signal. Plot the normalized intensity against drug concentration to determine the cellular EC50.
In Vivo Xenograft Model Protocol
Principle: To evaluate the anti-tumor efficacy of a p300 inhibitor in a living organism.
Materials: Immunocompromised mice (e.g., NOD/SCID or NSG), human cancer cells (e.g., MDA-MB-468, VCaP), Matrigel, test compound formulated for in vivo delivery (e.g., oral gavage), calipers, animal scales.
Procedure:
Subcutaneously implant a suspension of human cancer cells (typically mixed with Matrigel) into the flank of the mice.
Monitor the mice regularly until tumors reach a palpable, pre-determined size (e.g., 100-200 mm³).
Randomize mice into vehicle control and treatment groups.
Administer the test compound and vehicle according to the planned schedule (e.g., once daily by oral gavage).
Measure tumor volume (using calipers: Volume = 0.5 x Length x Width²) and body weight 2-3 times per week.
Continue treatment for a specified duration (e.g., 21-28 days) or until tumors in the control group reach a pre-defined endpoint.
At the end of the study, euthanize the mice and excise the tumors for weight measurement and downstream pharmacodynamic analysis (e.g., H3K27ac immunohistochemistry).
Data Analysis: Plot the mean tumor volume over time for each group. Calculate the tumor growth inhibition (TGI) percentage to quantify efficacy. Analyze body weight data to assess toxicity.
Future Perspectives and Conclusion
The inhibition of p300/CBP represents a highly promising therapeutic strategy, particularly in oncology. The advancement of inhibitors into clinical trials is a testament to the strong preclinical rationale and the potential to address significant unmet needs in diseases like CRPC.[3][23]
Future challenges and opportunities include:
Selectivity: Developing inhibitors that can selectively target p300 over CBP may be advantageous, as this could exploit synthetic lethalities in cancers with CBP loss-of-function mutations and potentially mitigate toxicities.[19][20]
Biomarker Development: Identifying predictive biomarkers to select patients most likely to respond to p300 inhibition will be critical for clinical success.[23]
Combination Therapies: Exploring rational combinations of p300 inhibitors with other agents, such as androgen receptor antagonists, PARP inhibitors, or immunotherapy, holds the potential for synergistic anti-tumor effects.[8][14][22]
Application Notes and Protocols for (R,R)-CPI-1612, a Potent EP300/CBP Histone Acetyltransferase Inhibitor
For Researchers, Scientists, and Drug Development Professionals Abstract (R,R)-CPI-1612 is a potent and selective, orally bioavailable inhibitor of the histone acetyltransferases (HATs) p300 (EP300) and CREB-binding prot...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
(R,R)-CPI-1612 is a potent and selective, orally bioavailable inhibitor of the histone acetyltransferases (HATs) p300 (EP300) and CREB-binding protein (CBP).[1][2][3][4] These enzymes are critical transcriptional co-regulators implicated in a variety of diseases, including cancer.[2][3] CPI-1612 exerts its effects by inhibiting the HAT activity of p300/CBP, leading to a reduction in histone acetylation, particularly at H3K18 and H3K27, and subsequent downregulation of target gene expression.[2][5] These application notes provide a summary of the key characteristics of (R,R)-CPI-1612 and detailed protocols for its use in biochemical and cellular assays, as well as in vivo models.
The p300/CBP signaling pathway plays a central role in transcriptional regulation. These enzymes are recruited to chromatin by transcription factors, where they acetylate histones (primarily H3K18 and H3K27) and other proteins. This acetylation neutralizes the positive charge of lysine (B10760008) residues, leading to a more open chromatin structure that is accessible to the transcriptional machinery, thereby promoting gene expression. CPI-1612 inhibits the HAT activity of p300/CBP, preventing this acetylation cascade and resulting in transcriptional repression of genes critical for cancer cell proliferation and survival.
p300/CBP signaling pathway and the inhibitory action of (R,R)-CPI-1612.
This biochemical assay quantifies the HAT activity of p300 or CBP by measuring the incorporation of a radiolabeled acetyl group from [3H]-acetyl-CoA onto a biotinylated histone peptide.
Materials:
Recombinant human p300 or CBP (catalytic domain or full-length)
Biotinylated Histone H3 (1-25) peptide substrate
[3H]-acetyl-CoA
(R,R)-CPI-1612
Assay Buffer: 50 mM Tris-HCl pH 8.0, 100 mM NaCl, 1 mM DTT, 0.1 mM EDTA, 0.1 mg/mL BSA
Stop Solution: 100 mM HEPES pH 7.4, 8 M Guanidine-HCl, 10 mM EDTA
Streptavidin-coated SPA beads
384-well microplates
Microplate scintillation counter
Procedure:
Prepare a serial dilution of (R,R)-CPI-1612 in DMSO and then dilute in Assay Buffer.
In a 384-well plate, add 2 µL of the diluted (R,R)-CPI-1612 or DMSO (vehicle control).
Add 10 µL of a solution containing p300/CBP enzyme and the biotinylated histone H3 peptide in Assay Buffer.
Initiate the reaction by adding 10 µL of [3H]-acetyl-CoA in Assay Buffer.
Incubate the plate at room temperature for 1 hour.
Stop the reaction by adding 20 µL of Stop Solution.
Add 20 µL of a suspension of streptavidin-coated SPA beads.
Seal the plate and incubate at room temperature for 1 hour to allow the biotinylated peptide to bind to the beads.
Centrifuge the plate to pellet the beads.
Read the plate on a microplate scintillation counter to measure the radioactivity incorporated into the peptide.
Calculate the IC50 value by fitting the data to a four-parameter logistic equation.
Workflow for the EP300/CBP HAT Scintillation Proximity Assay.
JEKO-1 Cell Proliferation Assay
This cellular assay determines the effect of (R,R)-CPI-1612 on the proliferation of the JEKO-1 mantle cell lymphoma cell line.
Materials:
JEKO-1 cells
RPMI-1640 medium supplemented with 20% fetal bovine serum (FBS)
Maintain JEKO-1 cells in suspension culture in RPMI-1640 with 20% FBS.
Seed JEKO-1 cells into a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of culture medium.
Prepare a serial dilution of (R,R)-CPI-1612 in culture medium.
Add 100 µL of the diluted compound or vehicle control to the appropriate wells.
Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 72 hours.
Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.
Add 100 µL of CellTiter-Glo® reagent to each well.
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Measure the luminescence using a luminometer.
Calculate the GI50 (concentration for 50% growth inhibition) by normalizing the data to the vehicle-treated controls and fitting to a dose-response curve.
In Vivo JEKO-1 Xenograft Study
This in vivo protocol evaluates the anti-tumor efficacy of orally administered (R,R)-CPI-1612 in a mouse xenograft model.
Subcutaneously implant 5 x 10^6 JEKO-1 cells mixed with Matrigel into the flank of each mouse.
Monitor tumor growth. When tumors reach an average volume of 100-200 mm³, randomize the mice into treatment and vehicle control groups.
Prepare the dosing solution of (R,R)-CPI-1612 in the vehicle. A common formulation is a suspension in 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline for oral administration.[1]
Administer (R,R)-CPI-1612 (e.g., 0.5 mg/kg) or vehicle to the respective groups via oral gavage twice daily.[1][6]
Measure tumor volume with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²)/2.
Monitor animal body weight and general health throughout the study.
After the treatment period (e.g., 4 weeks), euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic biomarker analysis like H3K18Ac levels).
Calculate the Tumor Growth Inhibition (TGI) as a percentage.
Workflow for the in vivo JEKO-1 xenograft study.
Disclaimer
These protocols are intended as a guide and may require optimization for specific experimental conditions and reagents. Always follow appropriate laboratory safety procedures. (R,R)-CPI-1612 is for research use only and is not for human consumption.
Application Notes and Protocols for the In Vitro Use of (R,R)-CPI-1612
For Researchers, Scientists, and Drug Development Professionals Introduction (R,R)-CPI-1612 is a potent and selective, orally bioavailable small molecule inhibitor of the histone acetyltransferases (HATs) p300 (EP300) an...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(R,R)-CPI-1612 is a potent and selective, orally bioavailable small molecule inhibitor of the histone acetyltransferases (HATs) p300 (EP300) and CREB-binding protein (CBP).[1][2][3][4][5][6] These two highly homologous enzymes are critical transcriptional co-activators involved in a myriad of cellular processes, including cell growth, differentiation, and apoptosis.[2][4] Dysregulation of p300/CBP activity has been implicated in the pathogenesis of various diseases, particularly cancer, making them attractive therapeutic targets.[1][2][4] (R,R)-CPI-1612 exerts its effects by competitively binding to the acetyl-CoA binding site of p300/CBP, thereby inhibiting the acetylation of histone and non-histone protein substrates. This leads to the modulation of gene expression and subsequent anti-proliferative effects in various cancer models. These application notes provide detailed protocols for the in vitro use of (R,R)-CPI-1612 to study its effects on enzyme activity, cell viability, and target engagement.
The primary mechanism of action of (R,R)-CPI-1612 is the inhibition of the histone acetyltransferase activity of p300 and CBP. These enzymes play a crucial role as transcriptional co-activators for a variety of transcription factors, including hormone receptors like the estrogen receptor (ER) and androgen receptor (AR). By acetylating histone tails (e.g., at H3K18 and H3K27), p300/CBP promotes a more open chromatin structure, facilitating gene transcription. Inhibition of this process by (R,R)-CPI-1612 leads to a condensed chromatin state and transcriptional repression of genes that are critical for cancer cell proliferation and survival.
Signaling pathway of (R,R)-CPI-1612 action.
Experimental Protocols
Protocol 1: In Vitro Histone Acetyltransferase (HAT) Inhibition Assay
This protocol describes a general method to assess the inhibitory activity of (R,R)-CPI-1612 on p300/CBP HAT activity, based on the principles of scintillation proximity assays (SPA).
Workflow for in vitro HAT inhibition assay.
Materials:
Recombinant human p300 or CBP enzyme
Histone H3 peptide substrate
[³H]-Acetyl-CoA
(R,R)-CPI-1612
Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 0.1 mM EDTA, 1 mM DTT)
SPA beads (e.g., Streptavidin-coated PVT beads)
Microplate scintillation counter
Procedure:
Compound Preparation: Prepare a serial dilution of (R,R)-CPI-1612 in DMSO, and then dilute further in assay buffer to the desired final concentrations.
Reaction Setup: In a 96-well plate, add the following in order:
Assay Buffer
(R,R)-CPI-1612 dilution or vehicle (DMSO)
p300/CBP enzyme
Histone H3 peptide substrate
Initiate Reaction: Start the reaction by adding [³H]-Acetyl-CoA.
Incubation: Incubate the plate at 30°C for 1-2 hours with gentle shaking.
Stop Reaction & Bead Addition: Stop the reaction by adding a stop buffer containing an excess of unlabeled acetyl-CoA. Add the SPA beads to the wells. The biotinylated histone substrate will bind to the streptavidin-coated beads.
Signal Detection: Incubate the plate for another 30 minutes to allow the beads to settle. Measure the scintillation signal using a microplate reader. The signal is generated only when the [³H]-acetyl group is transferred to the histone substrate that is in close proximity to the bead.
Data Analysis: Plot the signal against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Protocol 2: Cell Viability Assay
This protocol details the use of the CellTiter-Glo® Luminescent Cell Viability Assay to determine the effect of (R,R)-CPI-1612 on the viability of cancer cell lines.[1][9][11]
Materials:
Cancer cell line of interest (e.g., JEKO-1, MCF-7)
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[1][11]
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[1][11]
Signal Detection: Measure the luminescence using a plate reader.
Data Analysis: Normalize the data to the vehicle-treated control and plot the percentage of viability against the logarithm of the inhibitor concentration to calculate the IC50 value.
Protocol 3: Western Blot Analysis of Histone Acetylation
This protocol provides a method to assess the in-cell target engagement of (R,R)-CPI-1612 by measuring the levels of acetylated histones.
Materials:
Cancer cell line of interest
(R,R)-CPI-1612
Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
BCA protein assay kit
SDS-PAGE gels and running buffer
PVDF or nitrocellulose membranes
Transfer buffer
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Treat cells with various concentrations of (R,R)-CPI-1612 for a specified time (e.g., 3-24 hours).
Harvest the cells, wash with cold PBS, and lyse them in lysis buffer.
Centrifuge to pellet cell debris and collect the supernatant.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE and Transfer:
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
Separate the proteins by SDS-PAGE.
Transfer the proteins to a PVDF or nitrocellulose membrane.
Immunoblotting:
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody (e.g., anti-acetyl-H3K27) overnight at 4°C.
Wash the membrane three times with TBST.
Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again three times with TBST.
Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.
Analysis: Quantify the band intensities and normalize the levels of acetylated histones to the total histone levels to determine the effect of (R,R)-CPI-1612.
Conclusion
(R,R)-CPI-1612 is a valuable research tool for investigating the biological roles of p300/CBP and for preclinical studies in oncology and other disease areas where these enzymes are implicated. The protocols outlined above provide a framework for the in vitro characterization of (R,R)-CPI-1612's biochemical and cellular activities. Adherence to these detailed methods will enable researchers to generate robust and reproducible data.
Application Notes and Protocols for (R,R)-CPI-1612 Formulation in Vivo
For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for the formulation and in vivo administration of (R,R)-CPI-1612, the inactive enantiomer of the potent a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide detailed protocols for the formulation and in vivo administration of (R,R)-CPI-1612, the inactive enantiomer of the potent and orally bioavailable EP300/CBP histone acetyltransferase (HAT) inhibitor, CPI-1612. In preclinical research, (R,R)-CPI-1612 serves as a crucial negative control to ensure that the observed biological effects of CPI-1612 are due to specific on-target activity.
Introduction
(R,R)-CPI-1612 is the inactive stereoisomer of CPI-1612, a highly potent inhibitor of the histone acetyltransferases EP300 and CBP. CPI-1612 has demonstrated anti-cancer activity in preclinical models, and its mechanism of action involves the inhibition of histone acetylation, leading to the downregulation of key oncogenes. To validate the in vivo efficacy and mechanism of action of CPI-1612, it is essential to use (R,R)-CPI-1612 as a negative control in parallel experiments. This document outlines the recommended formulation and protocols for such in vivo studies.
Data Presentation
In Vitro Potency of CPI-1612
Target/Assay
IC₅₀ (nM)
EP300 HAT
8.1
Full-length EP300
<0.5
Full-length CBP
2.9
H3K18Ac MSD
14
JEKO-1 Cell Proliferation
<7.9
In Vivo Efficacy of CPI-1612 in JEKO-1 Mantle Cell Lymphoma Xenograft Model[1]
Compound
Dose (mg/kg, p.o., BID)
Treatment Duration
Tumor Growth Inhibition (TGI)
CPI-1612
0.5
4 weeks
67%
Pharmacokinetic Parameters of CPI-1612[1]
Species
Dose (mg/kg)
Route
CL (L/h/kg)
Vss (L/kg)
t₁/₂ (h)
F (%)
Mouse
1
IV
3.8
2.0
0.98
-
Mouse
5
PO
-
-
-
79
Rat
1
IV
2.6
1.8
1.2
-
Rat
5
PO
-
-
-
9
Dog
0.5
IV
0.42
3.7
5.5
-
Dog
1
PO
-
-
-
71
Experimental Protocols
Formulation Protocol for Oral Administration
This protocol describes the preparation of a suspended solution suitable for oral gavage in mice. The same formulation should be used for both the active compound, CPI-1612, and the inactive control, (R,R)-CPI-1612, to ensure consistency across experimental groups.
Prepare a stock solution of (R,R)-CPI-1612 or CPI-1612 in DMSO. For example, to prepare a 50 mg/mL stock, dissolve 50 mg of the compound in 1 mL of DMSO.
Vortex and sonicate briefly to ensure complete dissolution.
Vehicle Preparation and Formulation:
For a final formulation with 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, the following volumes can be used to prepare 1 mL of the dosing solution.
In a sterile microcentrifuge tube, add 400 µL of PEG300.
Add 100 µL of the DMSO stock solution to the PEG300 and mix thoroughly by vortexing.
Add 50 µL of Tween-80 and vortex until the solution is homogeneous.
Add 450 µL of sterile saline to the mixture.
Vortex thoroughly to create a uniform suspension. If precipitation occurs, sonication can be used to aid in creating a fine suspension.
It is recommended to prepare the formulation fresh on the day of dosing.
In Vivo Xenograft Study Protocol (Example)
This protocol provides a general workflow for a xenograft study to evaluate the in vivo activity of CPI-1612 using (R,R)-CPI-1612 as a negative control.
Animal Model:
Immunocompromised mice (e.g., C57B6 or Balb/c nude) are suitable for xenograft studies.
JEKO-1 (mantle cell lymphoma) or MCF7 (breast cancer) cells can be used to establish tumors.
Experimental Groups:
Vehicle Control
CPI-1612 (e.g., 0.5 mg/kg)
(R,R)-CPI-1612 (e.g., 0.5 mg/kg)
Procedure:
Tumor Implantation:
Subcutaneously implant tumor cells into the flank of each mouse.
Allow tumors to reach a palpable size (e.g., 100-200 mm³) before starting treatment.
Dosing:
Administer the vehicle, CPI-1612, or (R,R)-CPI-1612 formulation orally (p.o.) via gavage.
A typical dosing schedule is twice daily (BID).
The volume of administration should be based on the animal's body weight (e.g., 10 mL/kg).
Monitoring:
Measure tumor volume and body weight 2-3 times per week.
Monitor the animals for any signs of toxicity.
Endpoint:
Continue treatment for the specified duration (e.g., 21-28 days) or until tumors in the control group reach a predetermined size.
At the end of the study, collect tumors and other tissues for pharmacodynamic analysis (e.g., Western blot for H3K27Ac and H3K18Ac).
Visualizations
Signaling Pathway of EP300/CBP Inhibition
Caption: EP300/CBP HAT Inhibition Pathway.
Experimental Workflow for In Vivo Studies
Caption: In Vivo Xenograft Experimental Workflow.
Application
Application Notes and Protocols for (R,R)-CPI-1612 in Cell Culture
Audience: Researchers, scientists, and drug development professionals. Introduction (R,R)-CPI-1612 is a potent and selective inhibitor of the histone acetyltransferase (HAT) domains of the paralogous transcriptional coac...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
(R,R)-CPI-1612 is a potent and selective inhibitor of the histone acetyltransferase (HAT) domains of the paralogous transcriptional coactivators, EP300 (p300) and CREBBP (CBP).[1][2][3][4] These enzymes play a critical role in regulating gene expression by acetylating histone and non-histone proteins, thereby modulating chromatin structure and transcription factor activity.[5][6] Dysregulation of EP300/CBP activity is implicated in various cancers, making them attractive therapeutic targets.[5][6][7] (R,R)-CPI-1612, the active (R,R)-enantiomer, exerts its anti-cancer effects by inhibiting the HAT activity of EP300/CBP, leading to a reduction in histone acetylation, particularly at sites such as H3K18 and H3K27, and subsequent downregulation of oncogenic transcriptional programs.[3][8][9] These application notes provide detailed protocols for determining the optimal concentration of (R,R)-CPI-1612 in cell culture for assessing its biological activity.
Data Presentation
The optimal concentration of (R,R)-CPI-1612 is cell-line dependent. The following table summarizes the effective concentrations and IC50/EC50/GI50 values from various studies. It is recommended to perform a dose-response curve for each new cell line to determine the optimal concentration.
Note: IC50 (half-maximal inhibitory concentration), EC50 (half-maximal effective concentration), and GI50 (half-maximal growth inhibition) are measures of potency. MSD (Meso Scale Discovery) is a high-sensitivity immunoassay platform.
Experimental Protocols
Protocol 1: Determination of Cell Viability using CellTiter-Glo® Luminescent Cell Viability Assay
This protocol is adapted from the manufacturer's instructions and is suitable for determining the cytotoxic effects of (R,R)-CPI-1612.[1][2][11][12][13]
Seed the cells in an opaque-walled multiwell plate at a predetermined optimal density in a final volume of 100 µL (96-well plate) or 25 µL (384-well plate) of culture medium.
Include wells with medium only for background luminescence measurement.
Incubate the plate at 37°C in a humidified CO2 incubator for 24 hours to allow for cell attachment.
Compound Treatment:
Prepare a serial dilution of (R,R)-CPI-1612 in culture medium from your DMSO stock. Ensure the final DMSO concentration in the wells is consistent and non-toxic to the cells (typically ≤ 0.5%).
Add the desired concentrations of (R,R)-CPI-1612 to the experimental wells.
Add the corresponding concentration of DMSO to the vehicle control wells.
Incubate the plate for the desired treatment duration (e.g., 72 hours or 4 days).[8][10]
CellTiter-Glo® Assay:
Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.[1][12]
Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL for a 96-well plate).[2][12]
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[1][13]
Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[1][2][12][13]
Measure the luminescence using a plate reader.
Data Analysis:
Subtract the average background luminescence from all experimental values.
Normalize the data to the vehicle control (set to 100% viability).
Plot the cell viability against the log concentration of (R,R)-CPI-1612 and determine the IC50/GI50 value using a suitable software (e.g., GraphPad Prism).
Protocol 2: Assessment of Histone Acetylation by Western Blot
This protocol provides a general workflow for analyzing changes in histone acetylation levels upon treatment with (R,R)-CPI-1612.
Materials:
(R,R)-CPI-1612
Cell line of interest
Cell culture reagents
Ice-cold PBS
Histone extraction buffer (e.g., acid extraction or a commercial kit)
Treat cells with various concentrations of (R,R)-CPI-1612 (e.g., based on viability assay results) for a shorter duration to observe direct effects on acetylation (e.g., 3 hours).[8]
Wash the cells with ice-cold PBS and harvest them.
Histone Extraction:
Extract histone proteins using a preferred method. Acid extraction is a common technique for enriching histones.[14]
Protein Quantification:
Determine the protein concentration of the histone extracts.
SDS-PAGE and Western Blotting:
Denature the histone samples and load equal amounts of protein onto an SDS-PAGE gel.
Separate the proteins by electrophoresis.
Transfer the separated proteins to a PVDF membrane.
Verify the transfer using Ponceau S staining.
Immunodetection:
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody (e.g., anti-acetyl-H3K18 or anti-acetyl-H3K27) overnight at 4°C.
Wash the membrane with TBST.
Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again with TBST.
Apply the chemiluminescent substrate and capture the signal using an imaging system.
Strip the membrane and re-probe for total histone H3 as a loading control.
Data Analysis:
Quantify the band intensities using image analysis software.
Normalize the acetylated histone signal to the total histone signal for each sample.
Compare the normalized values of treated samples to the vehicle control to determine the effect of (R,R)-CPI-1612 on histone acetylation.
Mandatory Visualization
Caption: Signaling pathway of EP300/CBP inhibition by (R,R)-CPI-1612.
Caption: Experimental workflows for assessing (R,R)-CPI-1612 activity.
Application Notes and Protocols for (R,R)-CPI-1612 in ChIP-seq Experiments
For Researchers, Scientists, and Drug Development Professionals Introduction (R,R)-CPI-1612 is a potent and selective small molecule inhibitor of the histone acetyltransferases (HATs) p300 (EP300) and CREB-binding protei...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(R,R)-CPI-1612 is a potent and selective small molecule inhibitor of the histone acetyltransferases (HATs) p300 (EP300) and CREB-binding protein (CBP).[1][2] These enzymes play a critical role in regulating gene expression by catalyzing the acetylation of histone and non-histone proteins, with a key target being lysine (B10760008) 27 on histone H3 (H3K27ac).[3][4] H3K27ac is a hallmark of active enhancers and promoters. By inhibiting the catalytic activity of p300/CBP, (R,R)-CPI-1612 leads to a reduction in H3K27ac levels, subsequently impacting gene transcription.[1]
Chromatin Immunoprecipitation followed by sequencing (ChIP-seq) is a powerful technique to identify the genome-wide localization of histone modifications and DNA-binding proteins.[5][6] The utilization of (R,R)-CPI-1612 in conjunction with ChIP-seq for H3K27ac allows for a detailed investigation into the specific genomic regions regulated by p300/CBP HAT activity. These application notes provide a comprehensive protocol for utilizing (R,R)-CPI-1612 in ChIP-seq experiments to profile changes in H3K27ac marks.
Mechanism of Action of (R,R)-CPI-1612
(R,R)-CPI-1612 competitively binds to the active site of p300 and CBP, preventing the transfer of acetyl groups from acetyl-CoA to lysine residues on histone tails and other protein substrates. This inhibition leads to a global or localized reduction in H3K27 acetylation, a key epigenetic mark associated with transcriptionally active chromatin. The opposing enzymatic activity is carried out by histone deacetylases (HDACs), which remove acetyl groups. The dynamic interplay between HATs and HDACs dictates the acetylation status of chromatin and, consequently, gene expression levels.
Figure 1: Mechanism of (R,R)-CPI-1612 Action.
Quantitative Data Summary
The following table represents hypothetical, yet expected, quantitative results from an H3K27ac ChIP-seq experiment comparing cells treated with a vehicle (DMSO) versus (R,R)-CPI-1612. The data illustrates the reduction in H3K27ac peak enrichment at known p300/CBP target gene enhancers.
Gene Locus
Treatment
Peak Score (-log10(p-value))
Fold Enrichment over Input
Peak Width (bp)
MYC Enhancer
Vehicle (DMSO)
85.4
25.2
1250
(R,R)-CPI-1612
32.1
8.7
1100
BCL2 Enhancer
Vehicle (DMSO)
76.2
22.8
980
(R,R)-CPI-1612
25.8
7.1
920
CCND1 Promoter
Vehicle (DMSO)
92.7
30.5
1500
(R,R)-CPI-1612
41.5
10.3
1420
Housekeeping Gene Promoter (e.g., GAPDH)
Vehicle (DMSO)
95.1
35.0
1800
(R,R)-CPI-1612
93.8
34.2
1780
Experimental Protocols
This protocol outlines the key steps for performing a ChIP-seq experiment to assess the impact of (R,R)-CPI-1612 on H3K27ac levels.
Protocol 1: Cell Culture and Treatment with (R,R)-CPI-1612
Cell Culture: Culture cells of interest to ~80% confluency under standard conditions. The number of cells required can range from 1x10^6 to 1x10^7 per ChIP sample, depending on the abundance of the target and the antibody quality.
Inhibitor Preparation: Prepare a stock solution of (R,R)-CPI-1612 in DMSO. The final concentration and treatment time should be optimized for the specific cell line and experimental goals. A typical starting point is 1 µM for 6-24 hours.
Treatment: Treat the cells with the desired concentration of (R,R)-CPI-1612 or an equivalent volume of DMSO (vehicle control).
Harvesting: After the treatment period, harvest the cells for cross-linking.
Protocol 2: Chromatin Immunoprecipitation (ChIP)
A standard cross-linking ChIP protocol should be followed.
Cross-linking:
Add formaldehyde (B43269) to the cell culture medium to a final concentration of 1% and incubate for 10 minutes at room temperature with gentle shaking.
Quench the cross-linking reaction by adding glycine (B1666218) to a final concentration of 0.125 M and incubate for 5 minutes at room temperature.
Wash the cells twice with ice-cold PBS.
Cell Lysis and Chromatin Fragmentation:
Lyse the cells and isolate the nuclei.
Resuspend the nuclear pellet in a suitable lysis buffer and fragment the chromatin to an average size of 200-700 bp using sonication or enzymatic digestion (e.g., MNase). The optimal fragmentation conditions must be empirically determined.[7]
Immunoprecipitation:
Pre-clear the chromatin lysate with Protein A/G magnetic beads.
Incubate the pre-cleared chromatin overnight at 4°C with an anti-H3K27ac antibody. It is crucial to use a ChIP-validated antibody.
Add Protein A/G magnetic beads to capture the antibody-chromatin complexes.
Washes and Elution:
Wash the beads sequentially with low salt, high salt, LiCl, and TE buffers to remove non-specific binding.
Elute the immunoprecipitated chromatin from the beads.
Reverse Cross-linking and DNA Purification:
Reverse the protein-DNA cross-links by incubating at 65°C overnight with Proteinase K.
Purify the DNA using phenol-chloroform extraction or a column-based kit.
Figure 2: ChIP-seq Experimental Workflow.
Protocol 3: Library Preparation and Sequencing
Library Preparation: Prepare sequencing libraries from the purified ChIP DNA and input control DNA using a commercial kit compatible with the sequencing platform (e.g., Illumina). This typically involves end-repair, A-tailing, and adapter ligation.
Sequencing: Perform high-throughput sequencing of the prepared libraries. The required sequencing depth will depend on the genome size and the expected number of binding sites.[8][9]
Protocol 4: Data Analysis
Quality Control: Assess the quality of the raw sequencing reads.
Alignment: Align the sequencing reads to the appropriate reference genome.
Peak Calling: Identify regions of H3K27ac enrichment (peaks) for both the vehicle and (R,R)-CPI-1612 treated samples, using the input DNA as a control.[8]
Differential Binding Analysis: Compare the H3K27ac peak profiles between the two conditions to identify genomic regions with significantly altered acetylation levels.
Functional Annotation: Annotate the differentially bound regions to nearby genes and perform pathway analysis to understand the biological consequences of p300/CBP inhibition.
Logical Relationships in Data Interpretation
The interpretation of the ChIP-seq data following (R,R)-CPI-1612 treatment involves a logical progression from identifying changes in H3K27ac to understanding their impact on gene regulation and cellular phenotype.
Application Notes and Protocols for (R,R)-CPI-1612 in Western Blot Analysis
Audience: Researchers, scientists, and drug development professionals. Introduction (R,R)-CPI-1612 is a potent and selective small molecule inhibitor of the histone acetyltransferases (HATs) EP300 (p300) and CREB-binding...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
(R,R)-CPI-1612 is a potent and selective small molecule inhibitor of the histone acetyltransferases (HATs) EP300 (p300) and CREB-binding protein (CBP).[1][2][3] These two enzymes are critical transcriptional co-activators that play a central role in regulating gene expression through the acetylation of histone and non-histone proteins.[1] By binding to the acetyl-coenzyme A (AcCoA) binding site of EP300/CBP, (R,R)-CPI-1612 effectively blocks their catalytic activity.[1] A primary and measurable downstream effect of EP300/CBP inhibition is the reduction in histone acetylation, particularly at key residues such as Histone H3 at lysine (B10760008) 27 (H3K27ac) and lysine 18 (H3K18ac).[4]
Western blotting is a fundamental and widely used technique to detect and quantify changes in protein levels and post-translational modifications, making it an ideal method to assess the cellular activity of (R,R)-CPI-1612. These application notes provide a detailed protocol for utilizing Western blot analysis to monitor the effects of (R,R)-CPI-1612 on histone acetylation in a relevant cancer cell line.
Signaling Pathway of (R,R)-CPI-1612 Action
(R,R)-CPI-1612 inhibits the enzymatic activity of EP300/CBP, which are histone acetyltransferases. This leads to a decrease in the acetylation of histone tails. Deacetylated histones are associated with a more condensed chromatin structure, which generally leads to the repression of gene transcription. This mechanism is crucial in the context of diseases like cancer, where aberrant HAT activity can drive oncogenic gene expression programs.
Signaling pathway of (R,R)-CPI-1612.
Quantitative Data Summary
The following tables summarize the reported in vitro potency of (R,R)-CPI-1612 against its primary targets and its effect on a cancer cell line.
Table 1: In Vitro Inhibitory Activity of (R,R)-CPI-1612
This section provides a detailed protocol for a Western blot experiment to assess the effect of (R,R)-CPI-1612 on H3K27 and H3K18 acetylation in MCF-7 breast cancer cells, a cell line known to be responsive to EP300/CBP inhibition.
Experimental Workflow Diagram
Experimental workflow for Western blotting.
Materials and Reagents
Cell Line: MCF-7 (or other relevant cell line)
Culture Medium: DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin
(R,R)-CPI-1612: Stock solution in DMSO (e.g., 10 mM)
Phosphate-Buffered Saline (PBS)
Histone Extraction Buffer:
PBS with 0.5% Triton X-100
Protease and phosphatase inhibitor cocktails
0.2 N Hydrochloric Acid (HCl)
20% Trichloroacetic Acid (TCA)
Acetone
Laemmli Sample Buffer (2X)
SDS-PAGE Gels: 15% polyacrylamide gels
Running Buffer: Tris-Glycine-SDS buffer
Transfer Buffer: Tris-Glycine buffer with 20% methanol
PVDF Membrane (0.2 µm pore size)
Blocking Buffer: 5% non-fat dry milk or BSA in Tris-Buffered Saline with 0.1% Tween-20 (TBST)
1. Cell Culture and Treatment:
a. Culture MCF-7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.
b. Seed cells in 10 cm dishes and grow to 70-80% confluency.
c. Treat cells with varying concentrations of (R,R)-CPI-1612 (e.g., 0, 10, 50, 100, 500 nM) for a specified time (e.g., 6, 12, or 24 hours). A DMSO-only control should be included.
2. Histone Extraction:
a. After treatment, wash cells twice with ice-cold PBS.
b. Add 1 mL of ice-cold Histone Extraction Buffer to each dish and scrape the cells.
c. Transfer the cell suspension to a microcentrifuge tube and incubate on ice for 10 minutes with gentle vortexing.
d. Centrifuge at 2000 x g for 10 minutes at 4°C. Discard the supernatant.
e. Resuspend the nuclear pellet in 400 µL of 0.2 N HCl and incubate overnight at 4°C with gentle rotation.
f. Centrifuge at 6500 x g for 10 minutes at 4°C.
g. Transfer the supernatant containing the acid-soluble histones to a new tube.
h. Add 100 µL of 20% TCA to precipitate the histones. Incubate on ice for 1 hour.
i. Centrifuge at 6500 x g for 10 minutes at 4°C.
j. Discard the supernatant and wash the histone pellet twice with ice-cold acetone.
k. Air-dry the pellet and resuspend in an appropriate volume of deionized water.
3. Protein Quantification:
a. Determine the protein concentration of the histone extracts using a BCA Protein Assay Kit according to the manufacturer's instructions.
4. SDS-PAGE:
a. Normalize the protein concentration of all samples.
b. Mix equal amounts of protein (10-20 µg) with an equal volume of 2X Laemmli sample buffer.
c. Boil the samples at 95°C for 5 minutes.
d. Load the samples onto a 15% SDS-PAGE gel and run at 100-120V until the dye front reaches the bottom of the gel.
5. Protein Transfer:
a. Transfer the separated proteins from the gel to a 0.2 µm PVDF membrane using a wet or semi-dry transfer system. Transfer at 100V for 1 hour or according to the manufacturer's protocol.
b. After transfer, briefly stain the membrane with Ponceau S to confirm successful transfer and equal loading.
6. Blocking and Antibody Incubation:
a. Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature with gentle agitation.
b. Incubate the membrane with the primary antibody (anti-H3K27ac, anti-H3K18ac, or anti-Total H3) diluted in blocking buffer overnight at 4°C with gentle agitation. Recommended dilutions should be optimized, but a starting point of 1:1000 is common.
c. Wash the membrane three times for 10 minutes each with TBST.
d. Incubate the membrane with the HRP-conjugated secondary antibody (diluted 1:5000 to 1:10000 in blocking buffer) for 1 hour at room temperature.
e. Wash the membrane three times for 10 minutes each with TBST.
7. Detection and Analysis:
a. Prepare the ECL substrate according to the manufacturer's instructions.
b. Incubate the membrane with the ECL substrate for 1-5 minutes.
c. Capture the chemiluminescent signal using a digital imager or X-ray film.
d. Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the intensity of the acetylated histone bands to the total histone H3 bands to account for any loading differences. Compare the normalized values across different treatment conditions.
Application Notes and Protocols for (R,R)-CPI-1612 in Hematological Malignancy Studies
For Researchers, Scientists, and Drug Development Professionals Introduction (R,R)-CPI-1612 is a potent and selective, orally bioavailable small molecule inhibitor of the histone acetyltransferase (HAT) domains of the hi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(R,R)-CPI-1612 is a potent and selective, orally bioavailable small molecule inhibitor of the histone acetyltransferase (HAT) domains of the highly homologous transcriptional co-activators, CREB-binding protein (CBP) and E1A binding protein p300 (EP300).[1][2][3] These proteins are critical regulators of gene expression through the acetylation of histone and non-histone proteins, playing a pivotal role in cellular processes such as proliferation, differentiation, and apoptosis. Dysregulation of CBP/EP300 activity has been implicated in the pathogenesis of various hematological malignancies, making them attractive therapeutic targets.[4][5] (R,R)-CPI-1612 offers a valuable tool for investigating the therapeutic potential of CBP/EP300 inhibition in preclinical models of hematological cancers. These application notes provide a summary of the key in vitro and in vivo data for (R,R)-CPI-1612 and detailed protocols for its use in experimental settings.
The following diagram illustrates the proposed mechanism of action of (R,R)-CPI-1612. By inhibiting the HAT activity of CBP/EP300, (R,R)-CPI-1612 prevents the acetylation of histone tails (e.g., H3K18, H3K27). This leads to a more condensed chromatin state, transcriptional repression of oncogenes, and ultimately, inhibition of tumor cell proliferation and survival.
Application Notes and Protocols for Studying Gene Transcription with (R,R)-CPI-1612
For Researchers, Scientists, and Drug Development Professionals Introduction (R,R)-CPI-1612 is the inactive enantiomer of CPI-1612, a potent and selective inhibitor of the histone acetyltransferases (HATs) p300 (EP300) a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(R,R)-CPI-1612 is the inactive enantiomer of CPI-1612, a potent and selective inhibitor of the histone acetyltransferases (HATs) p300 (EP300) and CREB-binding protein (CBP). As a negative control, (R,R)-CPI-1612 is an indispensable tool for researchers studying the role of p300/CBP-mediated acetylation in gene transcription. The active inhibitor, CPI-1612, works by blocking the acetylation of histone tails, primarily at lysine (B10760008) 18 and 27 of histone H3 (H3K18Ac and H3K27Ac), as well as other non-histone protein targets.[1][2] This inhibition leads to alterations in chromatin structure and subsequent modulation of gene expression. These application notes provide detailed protocols for utilizing (R,R)-CPI-1612 alongside its active counterpart to investigate the intricacies of gene regulation.
Data Presentation
The following tables summarize the key quantitative data for the active inhibitor, CPI-1612, to provide context for designing experiments with its inactive control, (R,R)-CPI-1612.
Table 1: Biochemical and Cellular Potency of CPI-1612
The p300/CBP proteins are critical coactivators in gene transcription. They are recruited to gene promoters and enhancers by DNA-binding transcription factors. Once recruited, their intrinsic histone acetyltransferase (HAT) activity catalyzes the acetylation of lysine residues on histone tails. This process neutralizes the positive charge of the histones, leading to a more relaxed chromatin structure that is accessible to the transcriptional machinery, thereby promoting gene expression. CPI-1612 directly inhibits this HAT activity, preventing histone acetylation and thus repressing the transcription of target genes.
Mechanism of Action of CPI-1612.
Experimental Protocols
The following are detailed protocols for key experiments to study the effects of CPI-1612 and its inactive control, (R,R)-CPI-1612, on gene transcription.
Protocol 1: Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq)
This protocol is designed to identify the genomic regions where histone acetylation is altered by CPI-1612 treatment.
ChIP-grade antibody against the histone mark of interest (e.g., anti-H3K27ac, anti-H3K18ac)
Protein A/G magnetic beads
DNA purification kit
Reagents for DNA library preparation and sequencing
Procedure:
Cell Treatment: Plate cells and allow them to adhere overnight. Treat cells with CPI-1612 (e.g., 50-100 nM), (R,R)-CPI-1612 (at the same concentration as the active compound), or vehicle (DMSO) for the desired time (e.g., 6-24 hours).
Cross-linking: Add formaldehyde to a final concentration of 1% to the cell culture medium and incubate for 10 minutes at room temperature. Quench the reaction by adding glycine to a final concentration of 125 mM.
Cell Lysis and Chromatin Shearing: Harvest and lyse the cells to isolate the nuclei. Resuspend the nuclear pellet in a suitable buffer and shear the chromatin to an average size of 200-700 bp using sonication.
Immunoprecipitation: Incubate the sheared chromatin with a specific antibody against the histone modification of interest overnight at 4°C. Add protein A/G magnetic beads to pull down the antibody-chromatin complexes.
Washing and Elution: Wash the beads to remove non-specific binding. Elute the chromatin from the beads.
Reverse Cross-linking and DNA Purification: Reverse the formaldehyde cross-links by incubating at 65°C overnight. Purify the DNA using a standard DNA purification kit.
Library Preparation and Sequencing: Prepare a DNA library from the purified ChIP DNA and sequence it using a high-throughput sequencing platform.
Data Analysis: Align the sequencing reads to the reference genome. Use peak calling algorithms to identify regions of enrichment. Perform differential binding analysis to identify regions with significant changes in histone acetylation between CPI-1612 and control-treated samples.
Protocol 2: RNA Sequencing (RNA-seq)
This protocol is used to analyze the global changes in gene expression following treatment with CPI-1612.
RNA-seq Experimental Workflow.
Materials:
Cells of interest
CPI-1612 and (R,R)-CPI-1612 (dissolved in DMSO)
Vehicle control (DMSO)
RNA extraction kit
Reagents for RNA library preparation (e.g., poly-A selection, rRNA depletion)
Reagents for cDNA synthesis and library amplification
Procedure:
Cell Treatment: Treat cells with CPI-1612, (R,R)-CPI-1612, or vehicle as described in the ChIP-seq protocol.
RNA Extraction: Harvest the cells and extract total RNA using a commercial RNA extraction kit.
Library Preparation: Prepare RNA sequencing libraries from the extracted RNA. This typically involves mRNA purification (poly-A selection) or ribosomal RNA depletion, followed by RNA fragmentation, cDNA synthesis, and adapter ligation.
Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform.
Data Analysis: Align the sequencing reads to a reference transcriptome. Quantify gene expression levels and perform differential expression analysis to identify genes that are significantly up- or downregulated upon CPI-1612 treatment compared to the controls.
Protocol 3: Cellular Thermal Shift Assay (CETSA)
This protocol is used to confirm the direct engagement of CPI-1612 with its target proteins (p300/CBP) in a cellular context.
CETSA Experimental Workflow.
Materials:
Cells of interest
CPI-1612 (dissolved in DMSO)
Vehicle control (DMSO)
Phosphate-buffered saline (PBS)
Lysis buffer with protease inhibitors
Equipment for protein quantification (e.g., Western blot apparatus, mass spectrometer)
Antibody against p300 or CBP
Procedure:
Cell Treatment: Treat cells with CPI-1612 or vehicle for a specified time (e.g., 1-2 hours).
Heating: Aliquot the cell suspension into PCR tubes and heat them at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.
Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.
Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated proteins.
Protein Quantification: Collect the supernatant containing the soluble proteins. Quantify the amount of soluble p300 or CBP at each temperature using Western blotting or mass spectrometry.
Data Analysis: Plot the amount of soluble target protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of CPI-1612 indicates that the compound binds to and stabilizes the target protein. (R,R)-CPI-1612 should not produce a significant shift.
Conclusion
The use of (R,R)-CPI-1612 as a negative control is crucial for validating the on-target effects of the active p300/CBP inhibitor, CPI-1612. The protocols outlined in these application notes provide a comprehensive framework for researchers to investigate the role of p300/CBP-mediated acetylation in gene transcription. By combining techniques such as ChIP-seq, RNA-seq, and CETSA, scientists can gain valuable insights into the mechanisms of gene regulation and the therapeutic potential of targeting histone acetyltransferases.
Application Notes and Protocols: Combination Studies with CPI-1612
For Researchers, Scientists, and Drug Development Professionals These application notes provide a summary of the current publicly available data on combination studies involving CPI-1612, a potent and selective inhibitor...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a summary of the current publicly available data on combination studies involving CPI-1612, a potent and selective inhibitor of the histone acetyltransferases (HATs) EP300 and CBP. The following sections detail the preclinical rationale, experimental data, and protocols for investigating the synergistic potential of CPI-1612 with other therapeutic agents.
Introduction to CPI-1612
CPI-1612 is a novel, orally bioavailable small molecule that selectively inhibits the HAT activity of EP300 and CBP.[1] These two highly homologous proteins are critical transcriptional co-regulators involved in a wide array of cellular processes, including cell growth, differentiation, and survival. Dysregulation of EP300/CBP activity has been implicated in various cancers, making them attractive targets for therapeutic intervention. CPI-1612 has demonstrated single-agent efficacy in preclinical models of mantle cell lymphoma and estrogen receptor-positive (ER+) breast cancer.
Preclinical Combination Studies with CPI-1612
The primary rationale for combination therapy is to enhance anti-tumor efficacy, overcome resistance, and potentially reduce toxicity by using lower doses of individual agents. Preclinical evidence suggests that combining CPI-1612 with other targeted therapies can lead to synergistic or additive anti-cancer effects.
Combination of CPI-1612 with Fulvestrant in ER+ Breast Cancer
A key combination study has explored the efficacy of CPI-1612 with fulvestrant, a selective estrogen receptor degrader (SERD), in ER+ breast cancer models.
Rationale:
EP300/CBP are known to be important co-activators for the estrogen receptor, a key driver of ER+ breast cancer. By inhibiting EP300/CBP, CPI-1612 can suppress ER-dependent transcription. Fulvestrant directly targets the estrogen receptor for degradation. The combination of these two agents, therefore, targets the same oncogenic pathway through distinct but complementary mechanisms, potentially leading to a more profound and durable anti-tumor response.
Quantitative Data Summary:
The following tables summarize the in vitro and in vivo efficacy of CPI-1612 in combination with fulvestrant.
Table 1: In Vitro Cell Viability of ER+ Breast Cancer Cell Lines Treated with CPI-1612
Cell Line
GI₅₀ (nM)
MCF7
< 100
T47D
< 100
CAMA-1
< 100
BT483
< 100
ZR-75-1
< 100
MDA-MB-361
< 100
Data extracted from Bommi-Reddy A, et al. (2022). CREBBP/EP300 acetyltransferase inhibition disrupts FOXA1-bound enhancers to inhibit the proliferation of ER+ breast cancer cells. PLoS ONE.
Table 2: In Vivo Efficacy of CPI-1612 in Combination with Fulvestrant in an MCF7 Xenograft Model
Treatment Group
Dosing
Mean Tumor Volume at Day 21 (mm³)
% Tumor Growth Inhibition (TGI)
Vehicle
PO, BID
~175
-
CPI-1612
0.25 mg/kg, PO, BID
~125
~29%
Fulvestrant
1 mg/kg, SC, QW
~100
~43%
CPI-1612 + Fulvestrant
0.25 mg/kg PO, BID + 1 mg/kg SC, QW
~50
~71%
Data estimated from graphical representations in Bommi-Reddy A, et al. (2022). CREBBP/EP300 acetyltransferase inhibition disrupts FOXA1-bound enhancers to inhibit the proliferation of ER+ breast cancer cells. PLoS ONE.
Rationale for Other Potential Combination Studies
While extensive published data on other CPI-1612 combinations are limited, the mechanism of action of EP300/CBP inhibitors suggests synergistic potential with a variety of other anti-cancer agents. The following are proposed combinations based on the known biology of EP300/CBP and data from other inhibitors in the same class.
BTK Inhibitors (e.g., Ibrutinib): In B-cell malignancies, both the B-cell receptor (BCR) pathway, targeted by BTK inhibitors, and epigenetic regulation are critical for survival. Co-targeting these pathways may lead to enhanced apoptosis and overcome resistance.
Androgen Receptor (AR) Antagonists (e.g., Enzalutamide): In prostate cancer, AR is a key driver of tumor growth, and EP300/CBP are known AR co-activators. A dual blockade of AR signaling could be a highly effective therapeutic strategy.
Chemotherapy: Epigenetic modifiers can alter chromatin structure, potentially increasing the accessibility of DNA to cytotoxic agents and enhancing their efficacy.
Other Epigenetic Modifiers (e.g., EZH2 inhibitors, BET inhibitors): Targeting multiple nodes of the epigenetic regulatory network simultaneously may lead to a more profound and durable disruption of the cancer cell's transcriptional program.
Experimental Protocols
The following are detailed protocols for key experiments to evaluate the combination of CPI-1612 with other drugs, based on the methodologies described in the referenced literature.
In Vitro Cell Viability Assay
Objective: To determine the effect of CPI-1612, a partner drug, and their combination on the proliferation of cancer cell lines.
Materials:
Cancer cell lines of interest (e.g., MCF7 for breast cancer)
Complete growth medium (e.g., DMEM with 10% FBS)
CPI-1612 (stock solution in DMSO)
Partner drug (stock solution in appropriate solvent)
Seed cells in a 96-well plate at a density of 1,000-5,000 cells per well in 100 µL of complete growth medium.
Allow cells to adhere overnight at 37°C in a humidified incubator with 5% CO₂.
Prepare serial dilutions of CPI-1612 and the partner drug in complete growth medium. For combination studies, prepare a matrix of concentrations.
Remove the medium from the wells and add 100 µL of the medium containing the drug(s) or vehicle control (e.g., DMSO).
Incubate the plate for 4 days at 37°C in a humidified incubator with 5% CO₂.
On the day of the assay, equilibrate the plate and the CellTiter-Glo® reagent to room temperature.
Add 100 µL of CellTiter-Glo® reagent to each well.
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.
Measure the luminescence using a luminometer.
Calculate the half-maximal growth inhibition (GI₅₀) values using a non-linear regression curve fit (e.g., in GraphPad Prism). For combination studies, synergy can be calculated using models such as the Bliss independence or Loewe additivity model.
In Vivo Xenograft Study
Objective: To evaluate the anti-tumor efficacy of CPI-1612 in combination with a partner drug in a mouse xenograft model.
Materials:
Female athymic nude or SCID mice (6-8 weeks old)
Cancer cell line for implantation (e.g., MCF7)
Matrigel
CPI-1612 formulation for oral gavage
Partner drug formulation for appropriate route of administration (e.g., subcutaneous injection for fulvestrant)
Vehicle controls for both drugs
Calipers for tumor measurement
Animal balance
Protocol:
Subcutaneously implant 5 x 10⁶ MCF7 cells mixed with Matrigel into the flank of each mouse. For ER+ models like MCF7, supplement with estrogen (e.g., via a slow-release pellet).
Monitor tumor growth regularly. When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment groups (e.g., Vehicle, CPI-1612 alone, Partner Drug alone, Combination).
Administer the treatments as per the defined schedule (e.g., CPI-1612 at 0.25 mg/kg, PO, BID; Fulvestrant at 1 mg/kg, SC, QW).
Measure tumor volume with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.
Monitor the body weight of the mice as a measure of toxicity.
Continue treatment for the duration of the study (e.g., 21 days).
At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., pharmacodynamics).
Calculate the percent tumor growth inhibition (%TGI) for each treatment group relative to the vehicle control.
Visualizations
The following diagrams illustrate key concepts related to the mechanism of action of CPI-1612 and experimental workflows.
Caption: Mechanism of action for CPI-1612 and Fulvestrant combination.
Caption: Workflow for preclinical evaluation of combination therapies.
Application Notes and Protocols for the Synthesis and Purification of (R,R)-CPI-1612
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides detailed application notes and protocols for the synthesis and purification of (R,R)-CPI-1612, a potent and selective inhibi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides detailed application notes and protocols for the synthesis and purification of (R,R)-CPI-1612, a potent and selective inhibitor of the histone acetyltransferases (HATs) EP300 and CBP.[1][2][3] (R,R)-CPI-1612, also referred to as compound 17 in some literature, emerged from the optimization of an indole (B1671886) lead compound, resulting in an aminopyridine scaffold with improved potency, solubility, and bioavailability.[1] These characteristics make it a valuable tool for studying the biological roles of EP300/CBP and for potential therapeutic development in areas such as oncology.[1][4] This document outlines the mechanism of action, a detailed synthesis and purification protocol, and relevant analytical and pharmacological data.
Introduction
(R,R)-CPI-1612 is a small molecule inhibitor that targets the histone acetyltransferase (HAT) activity of the highly homologous transcriptional co-regulators, CREB-binding protein (CBP) and p300 (EP300).[1][2] These enzymes play a crucial role in regulating gene expression through the acetylation of histone and non-histone proteins, making them attractive targets in various diseases, including cancer.[1] CPI-1612 binds to the acetyl-coenzyme A binding site of the HAT domain, effectively inhibiting its enzymatic activity.[1] This inhibition leads to a reduction in histone acetylation, notably at H3K18 and H3K27, and has been shown to suppress tumor growth in preclinical models.[1][2]
Signaling Pathway of CPI-1612
Caption: Mechanism of action of (R,R)-CPI-1612.
Synthesis Protocol
The synthesis of (R,R)-CPI-1612 involves a multi-step process. The detailed experimental procedures are based on the methods described in the supporting information of the primary literature.[5]
Workflow for the Synthesis of (R,R)-CPI-1612
Caption: General synthetic workflow for (R,R)-CPI-1612.
Materials:
(List of necessary starting materials and reagents would be detailed here based on the full synthetic scheme from the source)
(Note: The following is a representative protocol based on general synthetic transformations reported for analogous compounds. The exact, step-by-step procedure would be derived from the specific details in the cited supporting information, which is not fully available in the provided search results.)
Step 1: Synthesis of the Amide Intermediate
Dissolve the carboxylic acid precursor in an appropriate solvent such as DMF.
Add a coupling agent (e.g., HATU) and a non-nucleophilic base (e.g., DIPEA).
Stir the mixture at room temperature for 15 minutes.
Add the amine precursor and continue stirring at room temperature overnight.
Work up the reaction by quenching with water and extracting with an organic solvent (e.g., EtOAc).
Purify the crude product by flash column chromatography on silica gel.
Step 2: Chiral Separation/Asymmetric Synthesis
The stereochemistry of (R,R)-CPI-1612 is crucial for its activity. This can be achieved either through chiral resolution of a racemic intermediate using techniques like chiral HPLC or through an asymmetric synthesis employing a chiral auxiliary or catalyst.[6]
Step 3: Final Synthetic Steps
Subsequent reaction steps to complete the synthesis of the (R,R)-CPI-1612 scaffold would follow, as detailed in the primary literature.[5]
Purification Protocol
Purification of the final compound is critical to ensure high purity for biological assays.
Workflow for the Purification of (R,R)-CPI-1612
Caption: Purification and analysis workflow for (R,R)-CPI-1612.
Protocol:
Initial Purification: The crude product from the final synthetic step is typically purified by automated flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes or a similar solvent system.
High-Performance Liquid Chromatography (HPLC): For obtaining high purity material (>99%), preparative reverse-phase HPLC is often employed.
Column: C18 stationary phase.
Mobile Phase: A gradient of acetonitrile (B52724) in water, often with a modifier like 0.1% formic acid or trifluoroacetic acid.
Final Product Handling: Fractions containing the pure product are combined, and the solvent is removed under reduced pressure (e.g., lyophilization) to yield the final compound as a solid.
Analytical Characterization
The purity and identity of the synthesized (R,R)-CPI-1612 should be confirmed by a suite of analytical techniques.
Table 2: Pharmacokinetic Properties in Preclinical Species
Species
Dose (mg/kg)
Clearance (L/h/kg)
Vss (L/kg)
T₁/₂ (h)
F%
Mouse
1 IV; 5 PO
3.8
2.0
0.98
79
Rat
1 IV; 5 PO
2.6
1.8
1.2
9
Dog
0.5 IV; 1.0 PO
0.42
3.7
5.5
71
(Data from single compound PK experiments for CPI-1612)[1][2]
Conclusion
This document provides a comprehensive overview of the synthesis and purification of (R,R)-CPI-1612, a potent and selective EP300/CBP HAT inhibitor. The detailed protocols and compiled data serve as a valuable resource for researchers in the fields of chemical biology and drug discovery, enabling the synthesis of high-purity material for further investigation into the therapeutic potential of inhibiting the EP300/CBP signaling axis.
Preparing Stock Solutions of (R,R)-CPI-1612: An Application Note and Protocol
(R,R)-CPI-1612 is the inactive isomer of CPI-1612, a potent and orally active inhibitor of the EP300/CBP histone acetyltransferase (HAT) family.[1][2][3] As such, (R,R)-CPI-1612 serves as a crucial negative control in ex...
Author: BenchChem Technical Support Team. Date: December 2025
(R,R)-CPI-1612 is the inactive isomer of CPI-1612, a potent and orally active inhibitor of the EP300/CBP histone acetyltransferase (HAT) family.[1][2][3] As such, (R,R)-CPI-1612 serves as a crucial negative control in experiments designed to investigate the biological effects of EP300/CBP HAT inhibition by CPI-1612.[1][2] Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of experimental results. This document provides detailed protocols for the preparation of (R,R)-CPI-1612 stock solutions for both in vitro and in vivo applications.
Data Presentation: Quantitative Summary
For ease of reference, the following table summarizes the key quantitative data for preparing (R,R)-CPI-1612 stock solutions.
Protocol 1: Preparation of High-Concentration DMSO Stock Solution for In Vitro Use
This protocol describes the preparation of a high-concentration stock solution of (R,R)-CPI-1612 in dimethyl sulfoxide (B87167) (DMSO), suitable for dilution into cell culture media for in vitro assays.
Materials:
(R,R)-CPI-1612 powder
Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials
Vortex mixer
Ultrasonic bath
Procedure:
Equilibrate the (R,R)-CPI-1612 powder to room temperature before opening the vial to prevent condensation.
Weigh the desired amount of (R,R)-CPI-1612 powder using a calibrated analytical balance.
Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration (e.g., for a 10 mM stock solution, add the appropriate volume based on the molecular weight of 450.53 g/mol ).
Vortex the solution vigorously for 1-2 minutes to aid dissolution.
If the compound is not fully dissolved, place the vial in an ultrasonic bath for 5-10 minutes. Intermittently vortex the solution during this time.
Once the solution is clear and all solid has dissolved, it is ready for use or storage.
For storage, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][3]
Protocol 2: Preparation of Formulation for In Vivo Administration
This protocol details the preparation of a (R,R)-CPI-1612 formulation suitable for oral administration in animal models. This method utilizes a DMSO and corn oil vehicle to achieve a clear solution.
Materials:
High-concentration (R,R)-CPI-1612 DMSO stock solution (prepared as in Protocol 1)
Corn oil
Sterile tubes
Vortex mixer
Procedure:
Prepare a high-concentration stock solution of (R,R)-CPI-1612 in DMSO (e.g., 32.5 mg/mL) as described in Protocol 1.
In a sterile tube, add the required volume of the DMSO stock solution.
Add the appropriate volume of corn oil to the DMSO stock. For a final solution with 10% DMSO, add 9 volumes of corn oil for every 1 volume of DMSO stock.
Vortex the mixture thoroughly until a clear, homogeneous solution is formed.
This formulation should be prepared fresh before each use.
Mandatory Visualizations
Signaling Pathway: Inhibition of Histone Acetylation by CPI-1612
The active isomer, CPI-1612, inhibits the histone acetyltransferase (HAT) activity of EP300 and CBP.[7] This prevents the transfer of acetyl groups from acetyl-CoA to lysine (B10760008) residues on histone tails, a key mechanism in transcriptional activation. (R,R)-CPI-1612 is used as a control to demonstrate that the observed effects are due to the specific inhibition of this pathway.
Caption: EP300/CBP HAT inhibition pathway.
Experimental Workflow: Stock Solution Preparation
The following diagram outlines the logical flow for preparing (R,R)-CPI-1612 stock solutions for both in vitro and in vivo use.
Caption: Workflow for preparing (R,R)-CPI-1612 solutions.
Application Notes and Protocols for In Vivo Delivery of (R,R)-CPI-1612 in Mice
For Researchers, Scientists, and Drug Development Professionals Abstract These application notes provide a comprehensive guide for the in vivo use of (R,R)-CPI-1612, a potent, selective, and orally bioavailable inhibitor...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
These application notes provide a comprehensive guide for the in vivo use of (R,R)-CPI-1612, a potent, selective, and orally bioavailable inhibitor of the histone acetyltransferase (HAT) domains of CREB binding protein (CBP) and EP300.[1][2] (R,R)-CPI-1612, also referred to as CPI-1612, offers a valuable tool for investigating the therapeutic potential of CBP/EP300 inhibition in various disease models, particularly in oncology.[3] This document outlines its mechanism of action, key quantitative data, and detailed protocols for formulation, administration, and analysis in mouse models.
Mechanism of Action
(R,R)-CPI-1612 is an acetyl-CoA competitive inhibitor that specifically targets the highly homologous HAT domains of the transcriptional coactivators CBP and EP300.[1][3] These enzymes play a crucial role in regulating gene expression by acetylating histone proteins (e.g., H3K18, H3K27) and non-histone proteins.[1][3] By inhibiting this activity, CPI-1612 leads to a decrease in key histone acetylation marks, resulting in the suppression of oncogenic transcriptional programs.[3][4] This has been shown to inhibit the proliferation of cancer cells in vitro and suppress tumor growth in in vivo models.[3][5]
Caption: Mechanism of action for (R,R)-CPI-1612.
Quantitative Data Summary
The following tables summarize the key in vitro and in vivo characteristics of (R,R)-CPI-1612.
| MCF7 Xenograft | 0.25 - 1.0 mg/kg PO, BID | 21 days | Dose-dependent tumor growth inhibition | Dose-dependent reduction of H3K27Ac in PBMCs and H3K18Ac in tumor |[3][5] |
Experimental Protocols
Protocol 1: Formulation of CPI-1612 for In Vivo Administration
This protocol describes the preparation of a suspended solution of CPI-1612 suitable for oral (PO) gavage or intraperitoneal (IP) injection in mice.[4]
Prepare Stock Solution: Prepare a 50 mg/mL stock solution of CPI-1612 in DMSO.
Vehicle Preparation: In a sterile tube, combine the formulation components. For a final volume of 1 mL, add the components in the following order, ensuring the solution is mixed thoroughly after each addition:
Add 400 µL of PEG300.
Add 100 µL of the 50 mg/mL CPI-1612 DMSO stock solution and mix until uniform.
Add 50 µL of Tween-80 and mix until uniform.
Add 450 µL of Saline to reach the final volume of 1 mL.
Final Suspension: The final concentration will be 5 mg/mL. The solution should be a uniform suspension. Vortex well before each use to ensure homogeneity.
Note: For animals sensitive to DMSO, it is recommended to keep the final DMSO concentration below 2%. The provided formulation results in a 10% DMSO concentration. Adjust volumes accordingly if a lower percentage is required.
Protocol 2: In Vivo Efficacy Study in a Xenograft Mouse Model
This protocol provides a general workflow for evaluating the anti-tumor efficacy of CPI-1612 in a subcutaneous xenograft model, based on published studies with MCF7 and JEKO-1 cells.[1][3][5]
Caption: General workflow for an in vivo xenograft efficacy study.
Procedure:
Animal Model: Use immunocompromised mice (e.g., female Balb/c nude or NSG mice), 6-8 weeks of age.
Cell Implantation: Subcutaneously implant tumor cells (e.g., 5 x 10⁶ MCF7 cells in Matrigel) into the flank of each mouse.
Tumor Growth and Randomization: Allow tumors to grow to a palpable size (e.g., 150-200 mm³). Randomize mice into treatment groups (n=6-8 per group) with similar average tumor volumes.
Treatment Administration:
Vehicle Group: Administer the vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline) orally, twice daily (BID).
CPI-1612 Group(s): Administer CPI-1612 at desired doses (e.g., 0.25, 0.5, 1.0 mg/kg) orally, twice daily (BID).[3][5]
Monitoring:
Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume (Volume = 0.5 x Length x Width²).
Monitor animal body weight and overall health status 2-3 times per week as an indicator of toxicity.
Study Endpoint: Continue treatment for a predefined period (e.g., 21-28 days) or until tumors in the control group reach a predetermined maximum size. At the endpoint, euthanize animals and collect blood and tumor tissue for pharmacodynamic analysis.
Protocol 3: Pharmacodynamic (PD) Analysis of Histone Acetylation
This protocol describes the collection and analysis of samples to confirm target engagement by measuring histone acetylation marks.
Caption: Workflow for pharmacodynamic analysis of histone marks.
A. Analysis of H3K27Ac in Peripheral Blood Mononuclear Cells (PBMCs) [3]
Blood Collection: At the study endpoint (or at specified time points post-dose), collect whole blood from mice via cardiac puncture or other approved methods into tubes containing an anticoagulant (e.g., K2-EDTA).
PBMC Isolation: Isolate PBMCs using a density gradient centrifugation method (e.g., Ficoll-Paque).
Staining for Flow Cytometry:
Fix and permeabilize the isolated PBMCs using appropriate buffers.
Stain the cells with a fluorescently-conjugated antibody specific for acetylated Histone H3 Lysine 27 (H3K27Ac).
Analysis: Analyze the stained cells using a flow cytometer. Quantify the level of H3K27Ac by measuring the geometric mean fluorescence intensity (gMFI). A dose-dependent reduction in gMFI in CPI-1612-treated groups compared to the vehicle group indicates target engagement.[3]
Tumor Collection: At the study endpoint, excise tumors, remove any non-tumor tissue, and snap-freeze in liquid nitrogen. Store at -80°C until analysis.
Tissue Processing: Homogenize the tumor tissue and perform histone extraction or prepare whole-cell lysates.
Analysis:
Western Blot: Separate proteins by SDS-PAGE, transfer to a membrane, and probe with primary antibodies specific for H3K18Ac and a loading control (e.g., total Histone H3). Quantify band intensity using densitometry.
ELISA/MSD: Use a quantitative immunoassay platform, such as Meso Scale Discovery (MSD), for a more high-throughput analysis of H3K18Ac levels in the lysates.[4]
Data Interpretation: A reduction in the H3K18Ac signal in tumors from CPI-1612-treated mice relative to vehicle-treated mice demonstrates target inhibition within the tumor microenvironment.[3][4]
Assessing p300/CBP Inhibition with (R,R)-CPI-1612: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction The highly homologous histone acetyltransferases (HATs) CREB-binding protein (CBP) and E1A binding protein p300 (EP300) are critical transcript...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The highly homologous histone acetyltransferases (HATs) CREB-binding protein (CBP) and E1A binding protein p300 (EP300) are critical transcriptional co-activators that play a central role in regulating gene expression. By acetylating histone proteins, CBP/p300 facilitate a more open chromatin structure, making it accessible for transcription. Beyond histones, they also acetylate numerous non-histone proteins, thereby influencing a wide array of cellular processes including proliferation, differentiation, and DNA repair. Dysregulation of CBP/p300 activity is implicated in various diseases, most notably cancer, making them attractive therapeutic targets.
(R,R)-CPI-1612 is a potent and selective, orally active inhibitor of the HAT activity of p300/CBP. This document provides detailed application notes and protocols for assessing the inhibitory activity of (R,R)-CPI-1612 and other p300/CBP inhibitors.
Data Presentation: (R,R)-CPI-1612 Inhibitory Activity
The following tables summarize the quantitative data for CPI-1612, the racemic mixture containing the active (R,R)-enantiomer.
Table 1: Biochemical Inhibitory Activity of CPI-1612
Target
IC₅₀ (nM)
EP300 HAT
8.1
Full-length EP300
<0.5
Full-length CBP
2.9
Table 2: Cellular and In Vivo Activity of CPI-1612
Assay
IC₅₀ / Effect
JEKO-1 Cell Proliferation (GI₅₀)
<7.9 nM
H3K18Ac MSD
14 nM
Tumor Growth Inhibition (TGI) in JEKO-1 Xenograft
67% at 0.5 mg/kg (oral, twice daily)
Table 3: Selectivity and Off-Target Activity of CPI-1612
Target
IC₅₀ (µM)
hERG
10.4
CYP2C8
1.9
CYP2C19
2.7
Other HATs (Tip60, HAT1, PCAF, MYST2, MYST3, MYST4, GCN5L2)
No significant activity
Signaling Pathways and Experimental Workflows
p300/CBP Signaling Pathway
p300 and CBP act as central nodes in various signaling pathways by co-activating a multitude of transcription factors. Their HAT activity is crucial for the transcriptional activation of target genes involved in cell proliferation, survival, and differentiation.
Technical Notes & Optimization
Troubleshooting
(R,R)-CPI-1612 solubility issues and solutions
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the solubility of (R,R)-CPI-1612. Frequently...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the solubility of (R,R)-CPI-1612.
Frequently Asked Questions (FAQs)
Q1: What is (R,R)-CPI-1612 and what is its primary use in research?
(R,R)-CPI-1612 is the inactive isomer of CPI-1612.[1][2] CPI-1612 is a potent and orally active inhibitor of the EP300/CBP histone acetyltransferase (HAT).[1][2][3][4] Given its inactive nature, (R,R)-CPI-1612 is intended for use as an experimental control in studies involving CPI-1612 to help ensure that the observed effects are due to the inhibition of EP300/CBP HAT and not off-target effects.[1][2]
Q2: I am observing precipitation of (R,R)-CPI-1612 in my aqueous buffer. Why is this happening and what can I do?
(R,R)-CPI-1612, like its active isomer, has low aqueous solubility. Precipitation in aqueous buffers is a common issue. To resolve this, it is crucial to first prepare a concentrated stock solution in an appropriate organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), before further diluting it into your aqueous experimental medium. Ensure the final concentration of the organic solvent is compatible with your assay and does not exceed a level that could induce cellular toxicity.
Q3: What is the recommended solvent for preparing a stock solution of (R,R)-CPI-1612?
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of (R,R)-CPI-1612.[1][2][4] It is important to use freshly opened, anhydrous DMSO as the compound's solubility can be significantly impacted by moisture absorbed by the solvent.[4]
Q4: Can I use solvents other than DMSO to dissolve (R,R)-CPI-1612?
While DMSO is the most commonly recommended solvent, some suppliers indicate solubility in ethanol (B145695).[5] However, the solubility in ethanol may be lower than in DMSO. It is advisable to perform small-scale solubility tests to determine the optimal solvent for your specific experimental needs. Water is not a suitable solvent for preparing stock solutions due to the compound's poor aqueous solubility.[5]
Troubleshooting Guide
Issue 1: Difficulty in dissolving (R,R)-CPI-1612 in DMSO.
Solution: Use ultrasonic agitation to aid dissolution.[2][4] Ensure you are using high-purity, anhydrous DMSO, as hygroscopic DMSO can negatively affect solubility.[4] Gentle warming may also be employed, but be cautious of potential compound degradation at elevated temperatures.
Issue 2: Precipitation of the compound after dilution of the DMSO stock solution into an aqueous medium.
Solution: This is a common challenge due to the low aqueous solubility of the compound. To mitigate this:
Decrease the final concentration of (R,R)-CPI-1612 in your working solution.
Increase the percentage of DMSO in the final working solution, if permissible for your experimental setup. However, be mindful of potential solvent-induced effects on your cells or assay.
For in vivo studies, consider using a formulation with co-solvents and surfactants to maintain solubility and bioavailability.
Issue 3: Inconsistent experimental results.
Solution: Inconsistent results can sometimes be attributed to issues with the compound's solubility and stability in solution.
Always prepare fresh working solutions from your stock solution for each experiment.
If you observe any precipitate in your stock or working solutions, do not use them. Prepare fresh solutions.
Ensure proper storage of the stock solution, typically at -20°C or -80°C, to maintain its integrity.
Solubility Data
The following table summarizes the reported solubility of (R,R)-CPI-1612 and its active isomer, CPI-1612, in various solvents.
Allow the vial of (R,R)-CPI-1612 powder to equilibrate to room temperature before opening.
Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock solution concentration (e.g., 10 mM or 20 mM).
Vortex the solution to mix. If the compound does not fully dissolve, use an ultrasonic bath for a short period until the solution is clear.
Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.
Protocol 2: Preparation of Working Solutions for In Vitro Assays
Materials: (R,R)-CPI-1612 stock solution (in DMSO), cell culture medium, or appropriate aqueous buffer.
Procedure:
Thaw a vial of the (R,R)-CPI-1612 stock solution.
Perform a serial dilution of the stock solution into the cell culture medium or aqueous buffer to achieve the desired final concentrations for your experiment.
Ensure the final concentration of DMSO is consistent across all experimental conditions (including vehicle controls) and is at a level that does not affect the assay (typically ≤ 0.5%).
Note: Prepare working solutions fresh for each experiment and use them immediately.
Protocol 3: Preparation of Formulation for In Vivo Oral Administration
This protocol is based on formulations used for the active isomer, CPI-1612, and may be adapted for (R,R)-CPI-1612.
Prepare a concentrated stock solution of (R,R)-CPI-1612 in DMSO (e.g., 50 mg/mL).
To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of PEG300 and mix until the solution is clear.
Add 50 µL of Tween-80 to the mixture and mix thoroughly.
Add 450 µL of saline to reach a final volume of 1 mL and mix until a homogeneous suspension is formed.[4]
Note: This formulation should be prepared fresh on the day of use.
Visualizations
Signaling Pathway
The active isomer, CPI-1612, inhibits the histone acetyltransferase (HAT) activity of EP300 and CBP.[3][4] These enzymes play a crucial role in regulating gene transcription by acetylating histone proteins (e.g., H3K18, H3K27), which leads to a more open chromatin structure and allows for gene expression.[3][4] By inhibiting this process, CPI-1612 can suppress the transcription of certain genes, including those involved in cancer cell proliferation.[3][7] (R,R)-CPI-1612 serves as a negative control in these studies.
Caption: Simplified signaling pathway of EP300/CBP HAT inhibition by CPI-1612.
Experimental Workflow
The following diagram illustrates a typical workflow for preparing (R,R)-CPI-1612 solutions for experimental use.
Caption: Workflow for preparing (R,R)-CPI-1612 stock and working solutions.
improving the stability of (R,R)-CPI-1612 in solution
Welcome to the technical support center for (R,R)-CPI-1612. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on ensuring the stability of (R,R)-CPI-1612 in sol...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for (R,R)-CPI-1612. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on ensuring the stability of (R,R)-CPI-1612 in solution for your experiments.
Troubleshooting Guides
This section provides solutions to common issues you may encounter with (R,R)-CPI-1612 stability.
Issue 1: Inconsistent experimental results or loss of compound activity over time.
Question: My experimental results with (R,R)-CPI-1612 are not reproducible. Could this be a stability issue?
Answer: Yes, inconsistent results are a common indicator of compound instability. (R,R)-CPI-1612, like many chiral molecules with a stereocenter adjacent to a carbonyl group, may be susceptible to epimerization in solution. This process can lead to the formation of its diastereomer, CPI-1612, which is the active inhibitor of EP300/CBP histone acetyltransferase, potentially altering the intended biological activity of your control experiment.
Troubleshooting Steps:
Review your solvent preparation and storage procedures. Ensure you are using high-purity, anhydrous solvents.
Assess the stability of your stock and working solutions. Follow the "Protocol for Assessing (R,R)-CPI-1612 Stability in Solution" provided in the "Experimental Protocols" section.
Control for pH. The rate of epimerization can be influenced by pH. Ensure your buffers are freshly prepared and the pH is stable throughout your experiment.
Minimize exposure to harsh conditions. Protect your solutions from excessive heat and light.
Issue 2: Observation of unexpected peaks during analytical analysis (e.g., HPLC, LC-MS).
Question: I see an additional peak in my analytical run that corresponds to the retention time of CPI-1612. What could be the cause?
Answer: The appearance of a peak corresponding to the active CPI-1612 isomer is a strong indication that epimerization is occurring. This conversion from the inactive (R,R) isomer to the active (R,S) isomer can be catalyzed by acidic or basic conditions.
Troubleshooting Steps:
Analyze a freshly prepared sample immediately. This will serve as your baseline (time zero) reference.
Perform a time-course stability study. Analyze your solution at several time points under your experimental conditions to monitor the growth of the CPI-1612 peak.
Evaluate the impact of pH. Test the stability of (R,R)-CPI-1612 in different buffers to identify a pH range that minimizes epimerization. Refer to the "Protocol for Evaluating the Effect of pH on Stability."
Frequently Asked Questions (FAQs)
Q1: What is the most likely degradation pathway for (R,R)-CPI-1612 in solution?
A1: The primary stability concern for (R,R)-CPI-1612 is likely epimerization at the chiral center alpha to the acetamide (B32628) carbonyl group. This reaction involves the removal of the acidic proton at this position to form a planar enolate intermediate, followed by re-protonation from either face, which can lead to the formation of the (R,S)-isomer, CPI-1612.
Troubleshooting
Technical Support Center: (R,R)-CPI-1612 Experiments
Welcome to the technical support center for (R,R)-CPI-1612. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and successfully executing experiments with t...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for (R,R)-CPI-1612. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and successfully executing experiments with this potent and selective EP300/CBP histone acetyltransferase (HAT) inhibitor.
Frequently Asked Questions (FAQs)
Q1: What is (R,R)-CPI-1612 and what is its primary mechanism of action?
(R,R)-CPI-1612 is the active stereoisomer of CPI-1612, a potent and orally bioavailable inhibitor of the histone acetyltransferases (HATs) EP300 and CBP.[1][2] These enzymes are critical transcriptional co-regulators involved in a variety of cellular processes.[1][2] (R,R)-CPI-1612 exerts its effect by inhibiting the HAT activity of EP300 and CBP, thereby preventing the acetylation of histone and non-histone protein substrates.[1] This leads to a downstream suppression of gene transcription, notably impacting the acetylation of histone H3 at lysine (B10760008) 27 (H3K27Ac).[1]
Q2: I am observing lower than expected potency in my cell-based assay. What could be the issue?
Several factors could contribute to lower than expected potency. Consider the following:
Compound Solubility: (R,R)-CPI-1612 is soluble in DMSO, but insoluble in water.[3] Ensure that your stock solution is fully dissolved and that the final concentration of DMSO in your cell culture media is compatible with your cell line and does not exceed recommended levels (typically <0.5%). Precipitation of the compound in aqueous media can significantly reduce its effective concentration.
Cell Line Sensitivity: The sensitivity of different cell lines to EP300/CBP inhibition can vary. The JEKO-1 mantle cell lymphoma line has been shown to be sensitive to CPI-1612.[1] It is advisable to test a range of concentrations to determine the IC50 in your specific cell line.
Assay Duration: The effects of HAT inhibition on cell viability or other endpoints may take time to manifest. For instance, in some studies with ER+ breast cancer cell lines, cell viability was measured after 4 days of treatment.[4]
Experimental Conditions: Ensure that your experimental setup, including cell density, media composition, and incubation time, is optimized and consistent across experiments.
Q3: How should I prepare (R,R)-CPI-1612 for in vitro and in vivo experiments?
Proper preparation is crucial for obtaining reliable results. Here are some guidelines:
In Vitro Stock Solutions: Prepare a high-concentration stock solution in fresh, anhydrous DMSO.[3] Store aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[3] When preparing working solutions, dilute the DMSO stock in your cell culture medium.
In Vivo Formulations: For oral administration in mice, a suspension can be prepared. One protocol involves creating a 5 mg/mL suspended solution by adding a 50 mg/mL DMSO stock to PEG300, followed by the addition of Tween-80 and finally saline.[5] For a clear solution for oral or intraperitoneal injection, a formulation in corn oil can be used.[3][5] A 10% DMSO and 90% corn oil mixture can yield a clear solution of at least 5 mg/mL.[6]
Q4: What are the key differences in potency of (R,R)-CPI-1612 across different assays?
The IC50 values for (R,R)-CPI-1612 can differ depending on the assay format. This is expected and reflects the different biological contexts being interrogated. For example, the potency against the isolated enzyme (biochemical assay) will likely be higher than in a cell-based assay where factors like cell permeability and stability come into play.
Q5: Are there known off-target effects for (R,R)-CPI-1612?
(R,R)-CPI-1612 is described as a selective EP300/CBP inhibitor.[1] However, at higher concentrations, off-target effects are always a possibility for small molecule inhibitors. Studies have shown weak activity in a hERG binding assay (IC50 = 10.4 µM) and moderate inhibition of CYP2C8 (IC50 = 1.9 µM) and CYP2C19 (IC50 = 2.7 µM).[5][6] It is recommended to use the lowest effective concentration to minimize potential off-target effects. The (S,S)-CPI-1612 diastereomer is significantly less potent and can be used as a negative control in experiments.[7]
Experimental Protocols
Protocol 1: In Vitro Cell Proliferation Assay
This protocol outlines a general procedure for assessing the effect of (R,R)-CPI-1612 on the proliferation of a cancer cell line (e.g., JEKO-1).
Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density.
Compound Preparation: Prepare a 10 mM stock solution of (R,R)-CPI-1612 in DMSO. Perform serial dilutions in cell culture medium to achieve the desired final concentrations.
Treatment: Add the diluted compound to the wells. Include a vehicle control (DMSO only) and a positive control if available.
Incubation: Incubate the plate for a predetermined duration (e.g., 72 hours).
Viability Assessment: Measure cell viability using a suitable method, such as a CellTiter-Glo® Luminescent Cell Viability Assay.
Data Analysis: Calculate the percentage of viable cells relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.
Protocol 2: Western Blot for Histone Acetylation
This protocol describes how to measure the inhibition of EP300/CBP HAT activity in cells by assessing the levels of H3K27 acetylation.
Cell Treatment: Treat cells with varying concentrations of (R,R)-CPI-1612 for a specified time (e.g., 24 hours).
Histone Extraction: Isolate histones from the treated cells using an acid extraction method.
Protein Quantification: Determine the protein concentration of the histone extracts using a BCA assay.
SDS-PAGE and Transfer: Separate the histone proteins by SDS-PAGE and transfer them to a PVDF membrane.
Immunoblotting:
Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST).
Incubate the membrane with a primary antibody against acetyl-Histone H3 (Lys27).
Incubate with a corresponding HRP-conjugated secondary antibody.
Use an antibody against total Histone H3 as a loading control.
Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.
Densitometry: Quantify the band intensities and normalize the acetyl-H3K27 signal to the total H3 signal.
Visual Guides
Below are diagrams to help visualize the experimental workflows and the mechanism of action of (R,R)-CPI-1612.
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering unexpected results with the use of (R,R)-CPI-1612 as a negative control in their experime...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering unexpected results with the use of (R,R)-CPI-1612 as a negative control in their experiments.
Frequently Asked Questions (FAQs)
Q1: What is the intended use of (R,R)-CPI-1612?
(R,R)-CPI-1612 is the stereoisomer of CPI-1612 and is designed to serve as an experimental control.[1] CPI-1612 is a potent and selective inhibitor of the histone acetyltransferases (HATs) EP300 and CBP.[2][3][4][5] As the inactive isomer, (R,R)-CPI-1612 is not expected to inhibit EP300/CBP HAT activity and should be used to differentiate on-target effects of CPI-1612 from potential off-target or non-specific effects.
Q2: I am observing a significant biological effect (e.g., reduced cell viability, altered gene expression) with my (R,R)-CPI-1612 control. What could be the cause?
Unexpected activity with a negative control compound like (R,R)-CPI-1612 can stem from several factors:
Compound Purity and Integrity: The most common cause is contamination of the (R,R)-CPI-1612 sample with the active (S,S)-CPI-1612 isomer. Degradation of the compound or the presence of other impurities could also lead to unforeseen biological activity.
Off-Target Effects: While designed to be inactive against EP300/CBP, it is possible that at high concentrations, (R,R)-CPI-1612 may interact with other cellular targets.
Experimental Artifacts: Issues related to solvent effects, compound solubility, or interactions with media components can sometimes be misinterpreted as a direct biological effect of the compound.
Q3: How can I verify the purity of my (R,R)-CPI-1612 sample?
To confirm the stereochemical purity and integrity of your (R,R)-CPI-1612, consider the following analytical methods:
Chiral High-Performance Liquid Chromatography (HPLC): This is the most direct method to separate and quantify the (R,R) and (S,S) enantiomers, allowing you to determine the enantiomeric excess of your sample.
Liquid Chromatography-Mass Spectrometry (LC-MS): This can be used to confirm the molecular weight of the compound and to identify potential impurities or degradation products.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure of the compound. While standard NMR may not distinguish between enantiomers, it can be used with chiral shift reagents for this purpose.
Q4: What is the expected versus unexpected activity profile of (R,R)-CPI-1612?
The table below summarizes the expected activity of the active CPI-1612 and the ideal (expected) and potentially problematic (unexpected) activity of the (R,R)-CPI-1612 control.
If you observe unexpected activity with your (R,R)-CPI-1612 control, follow this troubleshooting workflow:
Caption: Troubleshooting workflow for unexpected results with (R,R)-CPI-1612.
Experimental Protocols
Protocol 1: Chiral HPLC for Enantiomeric Purity Assessment
Objective: To separate and quantify the (R,R) and (S,S) enantiomers of CPI-1612.
Materials:
(R,R)-CPI-1612 sample
(S,S)-CPI-1612 reference standard
HPLC system with a chiral column (e.g., Chiralcel OD-H or equivalent)
Mobile phase (e.g., hexane/isopropanol mixture, consult column manufacturer's recommendation)
UV detector
Method:
Prepare stock solutions of your (R,R)-CPI-1612 sample and the (S,S)-CPI-1612 reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile).
Develop a separation method by injecting the (S,S)-CPI-1612 standard to determine its retention time.
Inject the (R,R)-CPI-1612 sample.
Monitor the chromatogram for a peak at the retention time corresponding to the (S,S) enantiomer.
Calculate the enantiomeric excess (% ee) by comparing the peak areas of the two enantiomers.
Protocol 2: In Vitro HAT Activity Assay
Objective: To functionally assess the inhibitory potential of (R,R)-CPI-1612 on EP300/CBP.
Materials:
Recombinant EP300 or CBP enzyme
Histone H3 peptide substrate
Acetyl-CoA
(R,R)-CPI-1612 and (S,S)-CPI-1612
Assay buffer
Detection reagent (e.g., antibody-based detection for acetylated H3, or a fluorescent-based assay)
Method:
Prepare a dilution series of both (R,R)-CPI-1612 and (S,S)-CPI-1612.
In a multi-well plate, combine the EP300/CBP enzyme, histone H3 substrate, and the test compounds.
Initiate the reaction by adding Acetyl-CoA.
Incubate for a specified time at 37°C.
Stop the reaction and measure the amount of acetylated histone H3 using your chosen detection method.
Compare the inhibition curves of (R,R)-CPI-1612 and (S,S)-CPI-1612. The (R,R) isomer should not show significant inhibition.
Caption: Workflow for an in vitro Histone Acetyltransferase (HAT) assay.
Signaling Pathway Context
CPI-1612 exerts its effects by inhibiting the histone acetyltransferase activity of EP300 and CBP. These enzymes play a crucial role in transcriptional regulation by acetylating histone tails (e.g., at H3K18 and H3K27), which generally leads to a more open chromatin structure and increased gene expression. By using (R,R)-CPI-1612 as a negative control, researchers can confirm that the observed effects of the active compound are indeed due to the inhibition of this specific pathway.
Caption: Simplified signaling pathway showing the action of CPI-1612 and its control.
Welcome to the technical support center for (R,R)-CPI-1612. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of (R,R)-CPI-1612 and to trou...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for (R,R)-CPI-1612. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of (R,R)-CPI-1612 and to troubleshoot potential experimental artifacts.
Frequently Asked Questions (FAQs)
Q1: What is (R,R)-CPI-1612 and what is its primary mechanism of action?
(R,R)-CPI-1612 is the active enantiomer of CPI-1612, a potent and selective inhibitor of the histone acetyltransferases (HATs) EP300 and CBP (also known as KAT3A and KAT3B).[1][2] Its primary mechanism is the inhibition of the acetyltransferase activity of these enzymes, which play a crucial role as transcriptional co-regulators by acetylating histone and non-histone proteins.[1] By inhibiting EP300/CBP, (R,R)-CPI-1612 can lead to a decrease in histone acetylation, notably at sites like H3K27, thereby modulating gene expression.[1]
Q2: What is the difference between CPI-1612, (R,R)-CPI-1612, and (S,S)-CPI-1612?
CPI-1612 is the name of the compound, which is a racemate consisting of two enantiomers: (R,R)-CPI-1612 and (S,S)-CPI-1612. The (R,R) enantiomer is the biologically active form that potently inhibits EP300/CBP. The (S,S) enantiomer is considered inactive and can be used as a negative control in experiments to distinguish on-target from off-target effects.[3]
Q3: What are the recommended storage conditions for (R,R)-CPI-1612?
For long-term storage, (R,R)-CPI-1612 powder should be stored at -20°C for up to three years.[4] Stock solutions in DMSO can be stored at -80°C for up to one year, but should be aliquoted to avoid repeated freeze-thaw cycles.[5] For short-term storage, a few days to weeks, the powder can be kept at 0-4°C.[4]
Q4: How should I prepare (R,R)-CPI-1612 for in vitro and in vivo experiments?
For in vitro experiments, (R,R)-CPI-1612 is typically dissolved in fresh, anhydrous DMSO to make a high-concentration stock solution (e.g., 90 mg/mL).[5] Subsequent dilutions into aqueous cell culture media should be done carefully to avoid precipitation.
For in vivo studies, a common formulation involves a multi-step process. For example, a stock solution in DMSO can be diluted in a vehicle such as a mixture of PEG300, Tween80, and water, or corn oil.[5][6] It is crucial to prepare these formulations fresh on the day of use.[7]
Troubleshooting Guide
Observed Problem
Potential Cause
Suggested Solution
Inconsistent or lower than expected activity in cell-based assays.
1. Compound Precipitation: (R,R)-CPI-1612 has limited aqueous solubility. High final concentrations or improper dilution from the DMSO stock can cause it to precipitate out of the media. 2. Racemization: While CPI-1612 was designed for improved stability, prolonged incubation under certain conditions (e.g., non-physiological pH, high temperature) could potentially lead to epimerization to the less active (S,S) enantiomer.[1] 3. Cell Line Sensitivity: Different cell lines exhibit varying sensitivity to EP300/CBP inhibition.
1. Ensure the final DMSO concentration in your cell culture media is low (typically <0.5%) and that the compound is added to the media with vigorous mixing. Visually inspect for any precipitate after dilution. 2. Use freshly prepared dilutions for each experiment. If extended incubation is required, consider the stability of the compound under your specific experimental conditions. Include the (S,S)-CPI-1612 as a negative control. 3. Titrate the compound over a wide concentration range to determine the optimal effective concentration for your specific cell line.
Variability in in vivo efficacy.
1. Poor Bioavailability in Certain Species: Pharmacokinetic studies have shown that while CPI-1612 has good oral bioavailability in mice and dogs, it is significantly lower in rats.[1][6] 2. Improper Formulation: An improperly prepared or unstable formulation can lead to inconsistent dosing and absorption.
1. Be aware of the species-specific pharmacokinetic profile of CPI-1612. For rats, alternative routes of administration or different dosing regimens may be necessary.[6] 2. Follow formulation protocols precisely. Ensure the vehicle is appropriate for the route of administration and that the compound is fully dissolved or homogenously suspended. Prepare the formulation fresh daily.[5][7]
Unexpected cellular phenotypes or off-target effects.
1. CYP450 Inhibition: CPI-1612 has been shown to cause moderate inhibition of the cytochrome P450 enzymes CYP2C8 and CYP2C19.[6][7] This could affect the metabolism of other compounds in co-treatment studies or endogenous substrates. 2. hERG Channel Binding: Weak binding to the hERG channel has been reported (IC50 = 10.4 μM).[6][7] At high concentrations, this could potentially have implications for cardiotoxicity studies.
1. Be cautious when co-administering (R,R)-CPI-1612 with other drugs that are substrates of CYP2C8 or CYP2C19. If unexpected drug-drug interactions are observed, consider this as a potential cause. 2. Use the lowest effective concentration of (R,R)-CPI-1612 to minimize the risk of off-target effects. If working with cardiomyocytes or in assays where hERG activity is critical, be mindful of this potential liability, especially at concentrations approaching 10 μM.
Difficulty reproducing published results.
1. Different Acetyl-CoA Concentrations: The inhibitory potency of EP300/CBP inhibitors can be influenced by the concentration of the cofactor acetyl-CoA.[8] 2. Assay Duration: The duration of the assay can impact the observed potency, particularly in cell viability assays where downstream effects accumulate over time.[1]
1. For biochemical assays, be aware that the apparent IC50 can shift depending on the acetyl-CoA concentration used.[8][9] 2. When comparing results, ensure that experimental conditions such as incubation time are consistent with the cited literature.
Protocol 1: Western Blot Analysis of Histone Acetylation
Cell Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with varying concentrations of (R,R)-CPI-1612 (e.g., 1 nM to 1 µM) and a vehicle control (e.g., 0.1% DMSO) for a specified duration (e.g., 3-24 hours).
Histone Extraction: After treatment, wash cells with PBS and lyse them using a suitable buffer. For histone analysis, an acid extraction method is often preferred.
Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.
SDS-PAGE and Western Blotting: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.
Antibody Incubation: Block the membrane and then incubate with a primary antibody specific for the acetylated histone mark of interest (e.g., anti-acetyl-H3K27). Also, probe a separate blot or strip and re-probe the same blot with an antibody for total Histone H3 as a loading control.
Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate to visualize the protein bands.
Analysis: Quantify the band intensities and normalize the acetylated histone signal to the total histone signal.
Visualizations
Caption: Mechanism of action of (R,R)-CPI-1612 in the cell nucleus.
Caption: Troubleshooting workflow for (R,R)-CPI-1612 experiments.
Technical Support Center: Optimizing (R,R)-CPI-1612 Treatment Duration
Welcome to the technical support center for (R,R)-CPI-1612, a potent and selective EP300/CBP histone acetyltransferase (HAT) inhibitor. This resource is designed for researchers, scientists, and drug development professi...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for (R,R)-CPI-1612, a potent and selective EP300/CBP histone acetyltransferase (HAT) inhibitor. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the treatment duration of (R,R)-CPI-1612 in preclinical experimental settings. The following troubleshooting guides and frequently asked questions (FAQs) will help you address specific issues you might encounter during your experiments.
Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of (R,R)-CPI-1612?
A1: (R,R)-CPI-1612 is a highly potent, orally bioavailable small molecule inhibitor of the histone acetyltransferase (HAT) domains of the homologous proteins EP300 (also known as p300) and CREB-binding protein (CBP).[1][2] EP300 and CBP are transcriptional co-regulators that play a critical role in gene expression by acetylating histone proteins, primarily at histone H3 lysine (B10760008) 27 (H3K27) and lysine 18 (H3K18).[1] By inhibiting EP300/CBP HAT activity, (R,R)-CPI-1612 leads to a reduction in H3K27 and H3K18 acetylation, which in turn modulates the expression of key oncogenes involved in cancer cell proliferation and survival.[1][3]
Q2: What is a recommended starting dose and treatment duration for in vivo studies based on published data?
A2: Published preclinical studies have shown efficacy of (R,R)-CPI-1612 in various cancer models. A common starting point for in vivo experiments can be derived from these studies. For example, in a JEKO-1 mantle cell lymphoma xenograft model, a dose of 0.5 mg/kg administered orally twice daily (PO BID) for four weeks resulted in 67% tumor growth inhibition.[2] In an MCF7 breast cancer xenograft model, treatment with indicated doses (PO, BID) was carried out for 21 days.[3] However, the optimal dose and duration will be dependent on your specific tumor model and experimental goals.
Q3: How can I determine the optimal treatment duration for my specific cancer model?
A3: Determining the optimal treatment duration for (R,R)-CPI-1612 requires a systematic approach involving pharmacokinetic (PK), pharmacodynamic (PD), and efficacy studies. The goal is to identify a duration that maximizes anti-tumor activity while minimizing potential toxicity. A recommended workflow is to first establish a dose that achieves a desired level of target engagement (i.e., inhibition of H3K27ac) and then to evaluate different treatment durations at that dose.
Troubleshooting Guides
Issue 1: Suboptimal anti-tumor efficacy with short-term treatment.
Possible Cause:
Insufficient treatment duration: The treatment duration may not be long enough to induce a sustained anti-proliferative or apoptotic response.
Rapid rebound of pharmacodynamic markers: The inhibition of H3K27ac may be transient, with levels quickly returning to baseline after treatment cessation.
Tumor intrinsic resistance: The tumor model may have intrinsic resistance mechanisms to EP300/CBP inhibition.
Troubleshooting Steps:
Conduct a time-course study: Design an experiment with multiple treatment duration arms (e.g., 1, 2, 3, and 4 weeks) to assess the impact on tumor growth inhibition.
Monitor pharmacodynamic markers over time: Collect tumor samples at different time points during and after treatment to assess the duration of H3K27ac inhibition via immunohistochemistry (IHC) or Chromatin Immunoprecipitation followed by sequencing (ChIP-seq).
Evaluate for cytostatic versus cytotoxic effects: Determine if (R,R)-CPI-1612 is primarily inhibiting tumor growth (cytostatic) or inducing tumor regression (cytotoxic) in your model. A cytostatic agent may require continuous treatment.
Issue 2: Observed toxicity with prolonged treatment.
Possible Cause:
On-target toxicity: Long-term inhibition of EP300/CBP may affect normal cellular processes.
Off-target effects: Although (R,R)-CPI-1612 is highly selective, prolonged exposure could lead to unforeseen off-target toxicities.
Compound accumulation: Depending on the dosing regimen and the clearance rate in your model, the compound may accumulate to toxic levels.
Troubleshooting Steps:
Monitor animal health closely: Daily monitoring of body weight, behavior, and overall health is crucial.
Incorporate intermittent dosing schedules: Evaluate dosing schedules such as 5 days on/2 days off or every other day dosing to reduce cumulative toxicity while maintaining efficacy.
Conduct a formal toxicology study: If significant toxicity is observed, a more detailed toxicology study with hematology and clinical chemistry analysis may be necessary.
Data Presentation
Table 1: Example Data from a Time-Course Efficacy Study
Treatment Group
Dosing Schedule
Treatment Duration (days)
Mean Tumor Volume (mm³) at Day 21
Percent Tumor Growth Inhibition (%)
Mean Body Weight Change (%)
Vehicle
N/A
21
1500 ± 250
0
+5 ± 2
(R,R)-CPI-1612
0.5 mg/kg PO BID
7
1200 ± 200
20
+3 ± 3
(R,R)-CPI-1612
0.5 mg/kg PO BID
14
800 ± 150
47
+1 ± 4
(R,R)-CPI-1612
0.5 mg/kg PO BID
21
500 ± 100
67
-2 ± 5
Table 2: Example Pharmacodynamic Marker Assessment
Treatment Group
Dosing Schedule
Time Point
H3K27ac Positive Nuclei (%) (by IHC)
Vehicle
N/A
Day 7
85 ± 5
(R,R)-CPI-1612
0.5 mg/kg PO BID
Day 7
15 ± 5
(R,R)-CPI-1612
0.5 mg/kg PO BID
Day 14
12 ± 4
(R,R)-CPI-1612
0.5 mg/kg PO BID
Day 21
10 ± 3
(R,R)-CPI-1612
0.5 mg/kg PO BID
Day 28 (7 days post-treatment)
60 ± 10
Experimental Protocols
Protocol 1: In Vivo Efficacy Study to Optimize Treatment Duration
Objective: To determine the optimal duration of (R,R)-CPI-1612 treatment for inhibiting tumor growth in a xenograft model.
Methodology:
Animal Model: Utilize an appropriate tumor xenograft model (e.g., cell line-derived or patient-derived).
Group Allocation: Randomly assign mice to treatment groups (e.g., Vehicle, (R,R)-CPI-1612 for 7, 14, 21, and 28 days).
Dosing: Administer (R,R)-CPI-1612 at a predetermined effective dose (e.g., 0.5 mg/kg PO BID).
Tumor Measurement: Measure tumor volume two to three times per week using calipers.
Body Weight and Health Monitoring: Monitor animal body weight and general health daily.
Endpoint: At the end of each treatment duration, a cohort of animals is euthanized for tumor and tissue collection. A subset of animals can be followed after treatment cessation to assess for tumor regrowth.
Protocol 2: Pharmacodynamic (PD) Marker Analysis by Immunohistochemistry (IHC)
Objective: To assess the level and duration of H3K27ac inhibition in tumor tissue.
Methodology:
Tissue Collection and Fixation: Collect tumor tissue at specified time points and fix in 10% neutral buffered formalin.
Paraffin (B1166041) Embedding and Sectioning: Process fixed tissues into paraffin blocks and cut 4-5 µm sections.
Antigen Retrieval: Perform heat-induced epitope retrieval using a citrate-based buffer.
Antibody Incubation: Incubate sections with a validated primary antibody against H3K27ac, followed by an appropriate secondary antibody and detection system.
Imaging and Analysis: Capture images using a microscope and quantify the percentage of H3K27ac-positive nuclei.
Mandatory Visualization
Caption: Mechanism of action of (R,R)-CPI-1612.
Caption: Workflow for optimizing treatment duration.
dealing with (R,R)-CPI-1612 precipitation in media
Welcome to the technical support center for (R,R)-CPI-1612. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on handling and troubleshooting common issues rela...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for (R,R)-CPI-1612. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on handling and troubleshooting common issues related to the precipitation of (R,R)-CPI-1612 in aqueous experimental media.
Frequently Asked Questions (FAQs)
Q1: What is (R,R)-CPI-1612 and what is its primary use in experiments?
A1: (R,R)-CPI-1612 is the inactive stereoisomer of CPI-1612.[1][2] CPI-1612 is a highly potent and selective inhibitor of the histone acetyltransferase (HAT) activity of the transcriptional co-regulators EP300 and CBP.[3][4] Due to its structural similarity but lack of significant biological activity (the stereoisomers are over 40 times less potent), (R,R)-CPI-1612 serves as an ideal negative control in experiments to ensure that the observed effects of the active compound are due to on-target inhibition of EP300/CBP and not off-target or compound-specific effects.[1][4]
Q2: I observed a precipitate after adding (R,R)-CPI-1612 to my cell culture medium. What is the cause?
A2: The primary cause of precipitation is the low aqueous solubility of (R,R)-CPI-1612.[5] Like many small molecule inhibitors, it is highly soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) but poorly soluble in aqueous solutions like buffers and cell culture media.[5] When a concentrated DMSO stock solution is diluted into an aqueous medium, the compound can crash out of solution if its concentration exceeds its solubility limit in that medium.[6]
Q3: What is the recommended solvent for preparing a stock solution?
A3: The recommended solvent for preparing a high-concentration stock solution of (R,R)-CPI-1612 is high-purity, anhydrous DMSO.[5][7] It is crucial to use fresh, newly opened DMSO, as it is hygroscopic and absorbed moisture can significantly decrease the solubility of the compound.[3][5]
Q4: How can I minimize or prevent precipitation when preparing my working solution in cell culture media?
A4: To prevent precipitation, it is best to add the DMSO stock solution to your aqueous medium in a way that avoids localized high concentrations of the compound. Key strategies include:
Pre-warm the media: Always add the compound to media that has been pre-warmed to 37°C.
Serial Dilution: Instead of a single large dilution, perform serial dilutions. First, create an intermediate dilution of the DMSO stock in pre-warmed media, and then add this to the final culture volume.
Stirring: Add the stock solution drop-wise to the final volume of media while gently stirring or swirling to ensure rapid dispersal.
Limit Final DMSO Concentration: Ensure the final concentration of DMSO in your culture is as low as possible, typically below 0.5%, as most cell lines can tolerate up to 0.1% without significant toxicity.
Q5: What should I do if my media becomes cloudy immediately after adding the compound?
A5: Immediate cloudiness indicates that the compound's solubility limit has been exceeded. You should:
Lower the final concentration of (R,R)-CPI-1612 in your experiment.
Ensure your stock solution is fully dissolved before use. Gentle warming (up to 50°C) or brief ultrasonication can help dissolve any microcrystals in the DMSO stock.[8]
Re-prepare the working solution by adding the stock solution more slowly to a larger, stirred volume of pre-warmed media.
Q6: Should I sterile-filter my working solution if I see a precipitate?
A6: No, you should not filter a solution that contains a precipitate. Filtering will remove the precipitated compound, leading to an unknown and lower final concentration in your experiment, which will make your results unreliable.[6] The goal is to prevent precipitation from occurring in the first place.
Physicochemical & Solubility Data
Quantitative data for (R,R)-CPI-1612 and its active isomer are summarized below to aid in experimental design.
Use this guide to diagnose and resolve precipitation issues during your experiments.
Symptom
Potential Cause(s)
Recommended Solution(s)
Immediate Cloudiness or Precipitate
1. Final concentration exceeds aqueous solubility.2. Poor mixing technique.3. Stock solution not fully dissolved.
1. Reduce the final working concentration.2. Add stock solution slowly to pre-warmed, stirring media.3. Perform serial dilutions in media.4. Ensure stock is clear; use brief ultrasonication if needed.[8]
Precipitate Forms Over Time in Incubator
1. Compound instability at 37°C in aqueous media.2. Interaction with media components (e.g., serum proteins).3. Evaporation leading to increased concentration.
1. Always prepare working solutions fresh before each experiment.2. Reduce serum concentration if experimentally viable.3. Ensure proper humidification in the incubator.
Inconsistent Experimental Results
1. Variable amounts of precipitation between wells or plates.2. Inaccurate concentration due to partial precipitation.
1. Standardize the protocol for preparing working solutions.2. Visually inspect media after adding the compound to ensure it is clear.3. Include a vehicle control (media + same % DMSO) in all experiments.
Experimental Protocols & Visual Guides
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
Aseptic Technique: Work in a sterile environment (e.g., a laminar flow hood).
Weigh Compound: Aseptically weigh the required amount of (R,R)-CPI-1612 powder. For 1 mg of powder (MW = 450.53), you will need 222.0 µL of DMSO for a 10 mM solution.
Dissolution: Add the appropriate volume of fresh, anhydrous, sterile DMSO to the vial containing the compound.
Ensure Complete Solubilization: Cap the vial tightly and vortex thoroughly. If needed, place the vial in an ultrasonic bath for 5-10 minutes or warm gently to ensure all particles are dissolved. Visually inspect against a light source to confirm the solution is clear.[7][8]
Storage: Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C as recommended by the supplier.[7][8]
Protocol 2: Preparation of a Working Solution in Cell Culture Media
Thaw Stock: Thaw a single-use aliquot of the 10 mM (R,R)-CPI-1612 stock solution at room temperature.
Pre-warm Media: Pre-warm the required volume of complete cell culture medium to 37°C in a water bath.
Dilution: To minimize precipitation, add the stock solution to the pre-warmed media, not the other way around. Add the stock solution slowly while gently swirling the media.
Example for 10 µM final concentration: Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed media for a 1:1000 dilution. For larger volumes, maintain the ratio (e.g., 10 µL into 9.99 mL).
Mix and Use: Mix gently by pipetting or inverting the tube. Do not vortex, as this can cause foaming. Visually inspect the solution to ensure it is clear. Use the freshly prepared working solution immediately for cell treatment.
Troubleshooting Workflow for (R,R)-CPI-1612 Precipitation
Caption: A flowchart to guide troubleshooting when precipitation of (R,R)-CPI-1612 is seen.
Experimental Workflow: From Stock to Cell Treatment
Caption: Recommended workflow for preparing and using (R,R)-CPI-1612 in cell-based assays.
Simplified Target Pathway of Active CPI-1612
Caption: The active CPI-1612 inhibits EP300/CBP, while (R,R)-CPI-1612 does not.
Technical Support Center: Minimizing Off-Target Effects of p300/CBP Inhibitors
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the off-target effects of p30...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the off-target effects of p300/CBP inhibitors.
Frequently Asked Questions (FAQs)
Q1: What are the primary reasons for off-target effects with p300/CBP inhibitors?
Off-target effects of p300/CBP inhibitors can stem from several factors:
Lack of Selectivity: Due to the high structural homology between the catalytic histone acetyltransferase (HAT) and bromodomain domains of p300 and CBP, many small molecule inhibitors are unable to differentiate between these two paralogs.[1] Furthermore, similarities in binding sites with other proteins can lead to unintended interactions.[2]
Non-Specific Binding: At higher concentrations, even relatively selective compounds can bind to lower-affinity off-targets, leading to unintended biological outcomes.[2] Some inhibitors may also aggregate or contain reactive functional groups that lead to non-specific interactions.[3]
Active Metabolites: The metabolic byproducts of an inhibitor can be biologically active and interact with their own set of off-target proteins.[2]
Functional Redundancy: Inhibition of one paralog (e.g., CBP) might be compensated for by the other (p300), leading to complex and sometimes misleading experimental results.[4]
Q2: How can I confirm that my p300/CBP inhibitor is engaging its intended target in my experiments?
Verifying on-target engagement is a critical first step. Several techniques can be employed:
Cellular Thermal Shift Assay (CETSA): This method assesses target engagement in intact cells by measuring the increased thermal stability of the target protein when bound to the inhibitor.[2][5]
Co-Immunoprecipitation (Co-IP): Using an antibody specific to p300 or CBP, you can pull down the protein and its binding partners. Mass spectrometry can then be used to confirm that the inhibitor disrupts the expected protein-protein interactions.[2]
NanoBRET™ Assay: This live-cell assay measures the binding of the inhibitor to a NanoLuc® luciferase-tagged target protein.[2]
Western Blotting: A primary indicator of on-target p300/CBP inhibition is a dose-dependent decrease in histone H3 lysine (B10760008) 27 acetylation (H3K27ac).[4]
Q3: What are the latest strategies to achieve higher selectivity for p300 or CBP?
Recent approaches have shown promise in developing more selective agents:
Proteolysis-Targeting Chimeras (PROTACs): These molecules are designed to induce the degradation of a specific target protein. Researchers have developed PROTACs that can selectively degrade p300 over CBP, or vice versa, offering a powerful tool to dissect their individual functions.[1][6][7][8][9]
Covalent Inhibitors: By designing inhibitors that form a covalent bond with a specific residue within the target protein's active site, researchers have created potent and selective tools for studying p300/CBP biology.[10]
Structure-Guided Design: Utilizing high-resolution co-crystal structures of inhibitors bound to p300/CBP allows for the rational design of more selective compounds.[10]
Troubleshooting Guides
Problem 1: I'm observing significant cytotoxicity at concentrations required for p300/CBP inhibition.
This could be due to either on-target or off-target toxicity. Here’s how to troubleshoot:
Troubleshooting Step
Rationale
Experimental Approach
1. Confirm On-Target Effect
p300/CBP are essential for cell viability, so cytotoxicity could be an expected outcome of their inhibition.[4]
Perform a western blot to confirm a dose-dependent decrease in H3K27ac, a key marker of p300/CBP activity.[4]
2. Optimize Concentration
High concentrations can lead to off-target effects.[4]
Perform a dose-response curve to identify the minimal effective concentration of your inhibitor.[4]
3. Use a Structurally Different Inhibitor
If a different class of p300/CBP inhibitor produces the same phenotype, it is more likely an on-target effect.[4]
Test another p300/CBP inhibitor with a distinct chemical scaffold.
4. Perform a Rescue Experiment
If toxicity is mitigated by overexpressing a resistant mutant of p300/CBP, it is likely an on-target effect.[2]
Transfect cells with a plasmid encoding a p300/CBP mutant that your inhibitor cannot bind to and assess cell viability.
5. Broad Off-Target Profiling
Unbiased screening can identify unintended protein interactions.[2]
Consider commercial kinase profiling services or proteome-wide thermal shift assays to identify other potential targets.[2][4]
Problem 2: My experimental results are inconsistent or unexpected.
Inconsistent results can arise from off-target effects, compound instability, or experimental variability.
Troubleshooting Step
Rationale
Experimental Approach
1. Assess Compound Stability
Degraded compounds will not produce reliable results.
Ensure proper storage of your inhibitor stock solution and prepare fresh dilutions for each experiment.[4]
2. Control for Cell Culture Variability
Cell passage number and density can affect experimental outcomes.
Use cells within a consistent and low passage number range and standardize cell seeding densities.[4]
3. Consider Functional Redundancy
p300 can compensate for CBP inhibition, and vice versa.
Use a dual p300/CBP inhibitor or knockdown the paralog that is not being targeted to investigate this possibility.[4]
4. Investigate Compensatory Signaling Pathways
Inhibition of p300/CBP can activate other signaling pathways.
Use techniques like western blotting or proteomics to look for changes in known compensatory pathways.[4]
5. Perform Washout Experiments
Reversible phenotypes are more likely due to specific binding events rather than general toxicity.
After treating cells with the inhibitor, wash it out and observe if the phenotype reverts to the untreated state.[2]
Quantitative Data Summary
The following tables summarize the potency of various p300/CBP inhibitors and degraders.
Table 1: p300/CBP Inhibitors
Compound
Target(s)
IC50/EC50
Notes
A-485
p300/CBP HAT
IC50 = 166 nM (p300 HAT)
Potent and selective inhibitor of the HAT domain.[10]
EC50 = 37 nM (H3K27Ac in PC-3 cells)
GNE-049
p300/CBP Bromodomain
IC50 = 2.3 nM (p300), 1.1 nM (CBP)
Highly selective for p300/CBP bromodomains over BRD4.[11]
CCS1477
p300/CBP Bromodomain
-
Potent and selective inhibitor, currently in clinical trials.[12][13]
Technical Support Center: (R,R)-CPI-1612 & CPI-1612
Welcome to the technical support center for CPI-1612, a potent inhibitor of the histone acetyltransferases (HATs) EP300 and CBP. This guide is designed for researchers, scientists, and drug development professionals. Her...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for CPI-1612, a potent inhibitor of the histone acetyltransferases (HATs) EP300 and CBP. This guide is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you interpret your experimental results, particularly when encountering unexpected negative outcomes. A key component of robust experimental design with CPI-1612 is the use of its inactive stereoisomer, (R,R)-CPI-1612, as a negative control.
Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for CPI-1612?
A1: CPI-1612 is a highly potent and selective inhibitor of the histone acetyltransferase (HAT) activity of two closely related transcriptional co-activators, EP300 (also known as p300) and CREB-binding protein (CBP).[1][2] These enzymes catalyze the transfer of acetyl groups to lysine (B10760008) residues on histone and non-histone proteins, which plays a crucial role in regulating gene expression.[1] Inhibition of EP300/CBP HAT activity by CPI-1612 can lead to a reduction in histone acetylation, particularly at sites like H3K18 and H3K27, and subsequent suppression of target gene transcription.[3][4]
Q2: What is (R,R)-CPI-1612 and what is its intended use?
A2: (R,R)-CPI-1612 is an isomer of CPI-1612.[5] It is designed to be used as an experimental negative control.[5] Due to its different stereochemistry, it is expected to be substantially less active or inactive against EP300/CBP. Therefore, it helps to ensure that the observed effects of CPI-1612 are due to the specific inhibition of the target (on-target effects) and not due to other, non-specific effects (off-target effects).
Q3: What are the expected outcomes when using CPI-1612 and (R,R)-CPI-1612 in a cellular assay?
A3: In a responsive cell line, treatment with CPI-1612 should lead to a dose-dependent decrease in specific histone acetylation marks (e.g., H3K18Ac, H3K27Ac) and a downstream cellular phenotype, such as inhibition of cell proliferation.[3][6] In contrast, (R,R)-CPI-1612, when used at the same concentrations, should not produce these effects. If both compounds produce a similar effect, it may suggest an off-target mechanism or an experimental artifact.
Q4: In which cancer types has CPI-1612 shown activity?
A4: CPI-1612 has demonstrated activity in various cancer models, including estrogen receptor-positive (ER+) breast cancer and mantle cell lymphoma.[1][4][6] Its efficacy is linked to the suppression of ER-dependent transcription in breast cancer.[4]
Negative results, where CPI-1612 fails to elicit the expected biological response, can arise from various factors. This guide provides a structured approach to troubleshooting these situations.
Problem 1: No observable change in histone acetylation (e.g., H3K27Ac, H3K18Ac) after CPI-1612 treatment.
This is a primary indicator that the inhibitor is not engaging its target within the cell.
Possible Cause
Troubleshooting Step
Recommended Action
Compound Instability or Degradation
Verify compound integrity.
Ensure proper storage of CPI-1612 and (R,R)-CPI-1612 (as per manufacturer's instructions). Prepare fresh stock solutions in an appropriate solvent like DMSO.
Inadequate Cellular Uptake
Assess cell permeability.
While CPI-1612 is designed to be cell-permeable, different cell lines can have varying uptake efficiencies. If possible, use a fluorescently tagged analog or perform a cellular thermal shift assay (CETSA) to confirm target engagement.
Incorrect Dosing or Treatment Duration
Optimize experimental conditions.
Perform a dose-response and time-course experiment. Effective concentrations for inhibiting histone acetylation are often in the nanomolar range, with treatment times typically ranging from 3 to 24 hours.[4][6]
High Protein Binding in Media
Reduce serum concentration.
High concentrations of serum proteins in the culture media can bind to the compound, reducing its effective concentration. Try reducing the serum percentage during the treatment period, if compatible with your cell line.
Assay-related Issues
Validate your detection method.
Ensure your antibodies for Western blotting or other detection methods are specific and sensitive for the target histone mark. Run positive and negative controls for the assay itself.
Problem 2: No observable downstream phenotype (e.g., no inhibition of cell proliferation, no change in target gene expression) despite confirmed target engagement (histone acetylation is reduced).
This suggests that the EP300/CBP-mediated pathway may not be a critical driver of the phenotype you are measuring in your specific model.
Possible Cause
Troubleshooting Step
Recommended Action
Cell Line Insensitivity
Profile your cell line.
The cellular phenotype may not be dependent on EP300/CBP HAT activity in your chosen cell line. Consider using a positive control cell line where CPI-1612 has a known effect, such as MCF-7 or JEKO-1 cells.[6]
Functional Redundancy
Consider compensatory pathways.
Other cellular pathways may compensate for the inhibition of EP300/CBP. Investigate the broader signaling network in your model system.
Incorrect Timepoint for Phenotypic Readout
Optimize assay duration.
The effect on cell viability or gene expression may take longer to manifest than the initial changes in histone acetylation. Extend the duration of your phenotypic assay (e.g., 4 days for cell viability).[6]
Subtle Phenotype
Use more sensitive assays.
The effect of CPI-1612 might be more subtle than anticipated. Employ more sensitive assays to detect changes in cell state, such as high-content imaging or more targeted gene expression analysis.
Quantitative Data Summary
The following table summarizes key quantitative data for CPI-1612 based on published literature.
Cell Seeding and Treatment: Seed cells at an appropriate density to avoid confluence during the experiment. Allow cells to adhere overnight. Treat with a dose range of CPI-1612, (R,R)-CPI-1612, and a vehicle control (e.g., DMSO) for 3-24 hours.
Histone Extraction: Aspirate media, wash cells with PBS. Lyse cells and extract histones using an acid extraction method or a commercial kit.
Protein Quantification: Determine the protein concentration of your histone extracts using a BCA or Bradford assay.
SDS-PAGE and Transfer: Load equal amounts of histone extracts onto a polyacrylamide gel. Separate proteins by electrophoresis and transfer to a PVDF or nitrocellulose membrane.
Antibody Incubation: Block the membrane and incubate with a primary antibody specific for the acetylated histone mark of interest (e.g., anti-H3K27ac, anti-H3K18ac). Also, probe a separate blot or strip and re-probe for a total histone control (e.g., anti-Histone H3).
Detection: Incubate with an appropriate HRP-conjugated secondary antibody and visualize using an enhanced chemiluminescence (ECL) substrate.
Analysis: Quantify band intensities and normalize the acetylated histone signal to the total histone signal.
Protocol 2: Cell Viability Assay (e.g., using CellTiter-Glo®)
Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density.
Treatment: After 24 hours, treat cells with a serial dilution of CPI-1612, (R,R)-CPI-1612, and a vehicle control.
Incubation: Incubate the plate for the desired duration (e.g., 4 days).[6]
Reagent Addition: Allow the plate to equilibrate to room temperature. Add the cell viability reagent (e.g., CellTiter-Glo®) to each well according to the manufacturer's protocol.
Measurement: Measure luminescence using a plate reader.
Data Analysis: Normalize the data to the vehicle-treated wells and plot the dose-response curve to determine the GI₅₀ (concentration for 50% growth inhibition).
Visualizations
Signaling Pathway Diagram
Caption: EP300/CBP signaling and point of inhibition by CPI-1612.
Troubleshooting Workflow
Caption: Workflow for troubleshooting negative results with CPI-1612.
ensuring the inactivity of (R,R)-CPI-1612 in assays
Welcome to the technical support center for (R,R)-CPI-1612. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of (R,R)-CPI-1612 as a negati...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for (R,R)-CPI-1612. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of (R,R)-CPI-1612 as a negative control in your experiments and to troubleshoot any unexpected activity.
Introduction to (R,R)-CPI-1612
(R,R)-CPI-1612 is the inactive enantiomer of CPI-1612, a potent and selective inhibitor of the histone acetyltransferases (HATs) EP300 and CBP.[1] As the inactive isomer, (R,R)-CPI-1612 is an essential experimental tool for verifying that the observed effects of CPI-1612 are due to the specific inhibition of EP300/CBP and not due to off-target effects or other artifacts. Ensuring the inactivity of (R,R)-CPI-1612 is crucial for the validation of your experimental results.
Frequently Asked Questions (FAQs)
Q1: What is the expected activity of (R,R)-CPI-1612 in a histone acetyltransferase (HAT) assay?
A1: (R,R)-CPI-1612 is designed to be the inactive control for CPI-1612. Therefore, in a biochemical assay specifically measuring EP300 or CBP HAT activity, (R,R)-CPI-1612 should exhibit no significant inhibitory activity, even at concentrations where CPI-1612 shows potent inhibition.
Q2: Why is it important to use an inactive control like (R,R)-CPI-1612?
A2: Using a structurally similar but inactive control is critical for validating that the biological effects observed with the active compound (CPI-1612) are a direct result of targeting the intended protein (on-target effect).[2] This helps to rule out off-target effects, non-specific interactions, or effects of the chemical scaffold itself.
Q3: What are the primary targets of the active compound, CPI-1612?
A3: CPI-1612 is a highly potent inhibitor of the histone acetyltransferases EP300 and CBP.[3][4][5] It binds to the acetyl-coenzyme A (AcCoA) binding site of these enzymes.[4]
Q4: At what concentration should I test (R,R)-CPI-1612?
A4: (R,R)-CPI-1612 should be tested at the same concentrations as the active compound, CPI-1612. This allows for a direct comparison and confirms the lack of dose-dependent inhibition that would be expected from an active compound.
Troubleshooting Guide: Unexpected Activity of (R,R)-CPI-1612
If you observe unexpected inhibitory activity with (R,R)-CPI-1612, the following guide provides potential causes and solutions.
Issue
Potential Cause
Troubleshooting Steps
Apparent inhibition by (R,R)-CPI-1612 in a biochemical assay
Compound Aggregation: At high concentrations, small molecules can form aggregates that non-specifically inhibit enzymes.[6]
1. Visual Inspection: Check for any precipitation or cloudiness in your compound solutions. 2. Detergent Addition: Include a small amount of a non-ionic detergent (e.g., 0.01% Triton X-100) in the assay buffer to prevent aggregation.[6][7] 3. Concentration-Response Curve: A steep, non-saturating curve can be indicative of aggregation.[6]
Assay Interference: The compound may interfere with the assay detection method (e.g., fluorescence quenching or enhancement).[7]
1. Control Experiment: Run the assay with all components except the enzyme to see if (R,R)-CPI-1612 itself generates a signal.[7] 2. Orthogonal Assay: Use a different assay format with an alternative detection method to confirm the results.[7]
Contamination: The sample of (R,R)-CPI-1612 may be contaminated with the active (S,S)-enantiomer.
1. Source Verification: Ensure the purity and identity of your (R,R)-CPI-1612 from the supplier. 2. Analytical Chemistry: If possible, perform analytical tests like chiral chromatography to confirm the enantiomeric purity.
Cellular assay shows a biological effect with (R,R)-CPI-1612
Off-Target Effects: Although designed to be inactive against EP300/CBP, the molecule could have other, unknown biological targets.
1. Phenotypic Comparison: Compare the cellular phenotype induced by (R,R)-CPI-1612 with that of the active CPI-1612. A different phenotype suggests a different mechanism. 2. Target Engagement: Use techniques like Cellular Thermal Shift Assay (CETSA) to confirm that (R,R)-CPI-1612 is not engaging with EP300/CBP in cells.[6]
Compound Instability/Metabolism: The compound could be converted to an active form within the cell.
1. Time-Course Experiment: Vary the incubation time to see if the effect is time-dependent, which might suggest metabolic conversion. 2. Metabolite Analysis: If feasible, analyze cell lysates for potential metabolites of (R,R)-CPI-1612.
Solvent Effects: The vehicle (e.g., DMSO) used to dissolve the compound may be causing a biological effect at the concentration used.
1. Vehicle Control: Ensure that the final concentration of the solvent is consistent across all wells, including an untreated control, and is below 0.5% (ideally below 0.1%).[6]
This protocol provides a general workflow for assessing whether a compound binds to its target in a cellular environment.
Cell Treatment:
Culture cells to the desired confluency.
Treat cells with various concentrations of CPI-1612 or (R,R)-CPI-1612, or a vehicle control.
Incubate for a specific duration.
Thermal Challenge:
Harvest and wash the cells.
Resuspend the cells in a suitable buffer.
Aliquot the cell suspension and heat the samples to a range of temperatures for a short period (e.g., 3 minutes).
Protein Extraction and Analysis:
Lyse the cells to release the proteins.
Separate the soluble fraction from the precipitated proteins by centrifugation.
Analyze the amount of soluble target protein (EP300/CBP) in each sample using Western blotting or another protein detection method.
Data Analysis:
Quantify the amount of soluble target protein at each temperature.
A compound that binds to the target protein will stabilize it, resulting in a higher melting temperature (a shift in the melting curve). (R,R)-CPI-1612 should not cause a significant thermal shift for EP300/CBP.
Visualizations
Caption: Workflow for a biochemical HAT inhibition assay.
Caption: Logic diagram for troubleshooting unexpected (R,R)-CPI-1612 activity.
Caption: Simplified signaling pathway showing the expected effects of CPI-1612 and (R,R)-CPI-1612.
Technical Support Center: Chiral Separation of CPI-1612 Enantiomers
Welcome to the technical support center for the chiral separation of CPI-1612 enantiomers. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug d...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the chiral separation of CPI-1612 enantiomers. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully resolving and analyzing the enantiomers of CPI-1612.
Frequently Asked Questions (FAQs)
Q1: Why is the chiral separation of CPI-1612 important?
A1: As with many chiral molecules, the individual enantiomers of CPI-1612 may exhibit different pharmacological activities, potencies, and toxicological profiles. Regulatory agencies often require the characterization of each enantiomer of a chiral drug candidate. Therefore, a robust chiral separation method is crucial for accurate preclinical and clinical assessment, ensuring that the therapeutic effects are attributed to the correct isomer and that any potential side effects from the other isomer are understood.
Q2: What are the primary techniques for separating the enantiomers of CPI-1612?
A2: The most common and effective techniques for chiral separations in the pharmaceutical industry are High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) using a Chiral Stationary Phase (CSP).[1][2] These methods are widely used for both analytical and preparative scale separations of enantiomers.
Q3: How do I select the right chiral stationary phase (CSP) for CPI-1612?
A3: The selection of a CSP is often empirical and requires screening several columns.[3][4] For a molecule like CPI-1612, polysaccharide-based CSPs (e.g., derivatives of cellulose (B213188) and amylose) are a good starting point as they are versatile and have a high success rate for a broad range of compounds.[1][5] It is recommended to screen a set of complementary CSPs under different modes (normal phase, reversed-phase, polar organic) to identify the optimal column and mobile phase combination.[6][7]
Q4: What is the difference between "coated" and "immobilized" polysaccharide CSPs?
A4: "Coated" CSPs have the chiral polymer physically adsorbed onto the silica (B1680970) support, which makes them sensitive to certain solvents (like THF, DCM, ethyl acetate) that can strip the coating.[2][8] "Immobilized" CSPs have the chiral polymer covalently bonded to the silica, providing greater solvent compatibility and robustness, which allows for a wider range of mobile phases to be used during method development and column cleaning.[9][10]
Experimental Protocol: Chiral Method Development for CPI-1612
This section provides a general protocol for developing a chiral separation method for CPI-1612 using HPLC or SFC. This should be considered a starting point, and optimization will be required.
Initial Column Screening
The first step in method development is to screen a variety of chiral stationary phases. A suggested screening set would include several polysaccharide-based columns.
Table 1: Suggested Initial Screening Parameters for CPI-1612 Chiral Separation
Once initial separation (even partial) is observed on a particular column/mobile phase combination, the following parameters can be optimized to improve resolution (Rs > 1.5).
Table 2: Parameters for Optimization
Parameter
Strategy
Expected Outcome
Co-solvent/%
Isocratic holds at promising gradient percentages. Fine-tune the percentage of the organic modifier.
Improve resolution and adjust retention times.
Co-solvent Type
If using IPA, try EtOH or MeOH, and vice-versa.
Can significantly alter selectivity (α).
Additives
For basic compounds, add a basic additive (e.g., 0.1% Diethylamine (B46881) - DEA). For acidic compounds, add an acidic additive (e.g., 0.1% Trifluoroacetic Acid - TFA).
Improve peak shape and can sometimes enhance resolution.
Temperature
Screen temperatures from 10°C to 40°C in 5°C increments.
Lower temperatures often increase selectivity, while higher temperatures can improve peak efficiency. The effect is compound-specific.[11]
Flow Rate
Decrease the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min for HPLC).
Can improve resolution, but will increase run time.
Troubleshooting Guide
This guide addresses common issues encountered during the chiral separation of CPI-1612.
Q5: I am not seeing any separation between the enantiomers. What should I do?
A5:
Verify CSP Selection: The initial chiral stationary phase may not be suitable. It is crucial to screen a diverse set of CSPs. Polysaccharide-based columns are a good first choice, but if they fail, consider Pirkle-type or other CSPs.[4][7]
Change Mobile Phase Mode: If you are using normal phase, try reversed-phase or polar organic mode, as selectivity can be dramatically different.[6] For SFC, changing the co-solvent (e.g., from methanol to ethanol) can induce separation.[9]
Check Sample Solvent: Ensure the sample is dissolved in the mobile phase or a weaker solvent. Injecting in a solvent much stronger than the mobile phase can cause peak distortion and loss of resolution.[8]
Q6: The peaks for the two enantiomers are broad and tailing. How can I improve the peak shape?
A6:
Use Mobile Phase Additives: Peak tailing is often caused by secondary interactions with the stationary phase.[11] For a molecule like CPI-1612 which contains basic nitrogen atoms, adding a small amount of a basic additive like diethylamine (DEA) or triethylamine (B128534) (TEA) (e.g., 0.1%) to the mobile phase can significantly improve peak shape.
Reduce Sample Load: Injecting too much sample can lead to column overload and peak tailing. Try reducing the injection volume or the sample concentration.
Column Contamination: The column may be contaminated. Flush the column according to the manufacturer's instructions. Immobilized phases allow for stronger washing solvents.[10]
Q7: The resolution between the enantiomers is poor (Rs < 1.5). How can I improve it?
A7:
Optimize Temperature: Temperature has a significant effect on chiral recognition. Generally, lower temperatures lead to better resolution, but this is not always the case. Perform a temperature study (e.g., 15°C, 25°C, 35°C) to find the optimum.[11]
Adjust Mobile Phase Composition: Small changes in the percentage of the organic modifier (alcohol in normal phase or co-solvent in SFC) can have a large impact on resolution. Try making small, incremental changes (e.g., ±1-2%).
Lower the Flow Rate: Reducing the flow rate often increases column efficiency and can lead to better resolution, at the cost of longer analysis times.[6]
Change the Alcohol Modifier: In normal phase, switching between isopropanol, ethanol, and methanol can alter the selectivity of the separation.[12]
Q8: My retention times are drifting between injections. What is the cause?
A8:
Insufficient Equilibration: Chiral columns, especially in HPLC, can require longer equilibration times than standard reversed-phase columns when the mobile phase is changed.[6] Ensure the column is fully equilibrated before starting your analytical run.
Temperature Fluctuations: Lack of a column thermostat or significant changes in ambient temperature can cause retention time shifts. Use a column oven to maintain a constant temperature.
Mobile Phase Instability: If using a multi-component mobile phase, ensure it is well-mixed and stable. Some additives can degrade over time.
Technical Support Center: Quality Control for (R,R)-CPI-1612 Batches
This technical support center provides guidance for researchers, scientists, and drug development professionals on ensuring the quality and proper use of (R,R)-CPI-1612 batches in their experiments. (R,R)-CPI-1612 is the...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on ensuring the quality and proper use of (R,R)-CPI-1612 batches in their experiments. (R,R)-CPI-1612 is the inactive enantiomer of CPI-1612, a potent inhibitor of the histone acetyltransferases (HATs) EP300 and CBP, and is crucial as a negative control.
Frequently Asked Questions (FAQs)
Q1: What is (R,R)-CPI-1612 and why is it used in experiments?
A1: (R,R)-CPI-1612 is the stereoisomer (enantiomer) of CPI-1612. While CPI-1612 actively inhibits the EP300/CBP histone acetyltransferases, (R,R)-CPI-1612 is designed to be inactive and serves as a critical negative control in experiments. Using an inactive enantiomer helps to ensure that the observed effects of the active compound are due to the specific inhibition of the target and not from off-target effects or the compound's chemical scaffold.
Q2: What are the key quality control parameters for a new batch of (R,R)-CPI-1612?
A2: The primary quality control parameters for any small molecule, including (R,R)-CPI-1612, are identity, purity (both chemical and enantiomeric), concentration, and stability. It is essential to verify that the compound is structurally correct, free from significant impurities, has the correct enantiomeric configuration, is at the expected concentration, and remains stable under the intended storage and experimental conditions.
Q3: How can I verify the identity and purity of my (R,R)-CPI-1612 sample?
A3: The identity of (R,R)-CPI-1612 can be confirmed using techniques like Mass Spectrometry (MS) to verify the molecular weight and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the chemical structure.[1][2][3][4][5] Purity is typically assessed by High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC).[6] For a chiral molecule like (R,R)-CPI-1612, it is crucial to determine the enantiomeric purity using a chiral HPLC method.[7][8][9][10][]
Q4: What is an acceptable level of enantiomeric purity for (R,R)-CPI-1612?
A4: For use as a negative control, the enantiomeric purity of (R,R)-CPI-1612 should be as high as possible, ideally >99%. This minimizes the presence of the active (S,S)-CPI-1612 enantiomer, which could otherwise lead to confounding results by partially inhibiting the target enzyme.
Q5: How should I store (R,R)-CPI-1612 to ensure its stability?
A5: Small molecule stability is influenced by temperature, humidity, and light.[12][13][14][15][16] For long-term storage, it is generally recommended to store solid (R,R)-CPI-1612 at -20°C or -80°C, protected from light and moisture. Stock solutions in solvents like DMSO should also be stored at low temperatures in small aliquots to avoid repeated freeze-thaw cycles. Always refer to the supplier's specific storage recommendations.
Troubleshooting Guide
This guide addresses common issues that may arise during the use of (R,R)-CPI-1612 in your experiments.
Issue
Possible Cause
Recommended Action
Unexpected biological activity observed with (R,R)-CPI-1612.
1. Contamination with the active (S,S)-enantiomer: The batch may have insufficient enantiomeric purity.
1. Verify Enantiomeric Purity: Perform chiral HPLC analysis to determine the percentage of the active enantiomer. If it exceeds acceptable limits (e.g., >1%), obtain a new, high-purity batch.
2. Chemical Impurities: The batch may contain other biologically active impurities.
2. Assess Chemical Purity: Analyze the batch using HPLC/UHPLC-MS to identify and quantify any chemical impurities.
3. Off-target effects: Although designed to be inactive, at very high concentrations, the scaffold itself might exhibit non-specific effects.
3. Perform Dose-Response Curve: Test a wide range of concentrations for both (R,R)-CPI-1612 and the active CPI-1612 to determine if the observed effect is concentration-dependent and specific to the active compound.
Inconsistent results between experiments using the same batch of (R,R)-CPI-1612.
1. Compound Degradation: The compound may have degraded due to improper storage or handling.
1. Assess Stability: Re-analyze the purity and integrity of the compound using HPLC. Prepare fresh stock solutions from solid material for each experiment.
2. Inaccurate Concentration of Stock Solution: Errors in weighing or solvent volume can lead to incorrect concentrations.
2. Verify Concentration: If possible, use a quantitative method like qNMR or a validated UV-Vis spectrophotometry method to confirm the concentration of your stock solution.
3. Experimental Variability: Inconsistencies in cell culture conditions, reagent quality, or assay procedures.
3. Standardize Protocols: Ensure all experimental parameters are kept consistent. Use positive and negative controls within each experiment to monitor for variability.
(R,R)-CPI-1612 does not behave as an inert control in a cellular thermal shift assay (CETSA).
1. Non-specific binding: The compound may be binding to other proteins in the cell, causing a thermal shift.
1. Confirm Target Engagement of Active Compound: Ensure that the active CPI-1612 shows a clear thermal shift for the target protein (EP300/CBP), while (R,R)-CPI-1612 does not.[17][18][19][20][21]
2. Cellular Health: The concentrations used might be affecting overall cellular proteome stability.
2. Assess Cytotoxicity: Perform a cell viability assay (e.g., MTT or CellTiter-Glo) to ensure that the concentrations of (R,R)-CPI-1612 used are not cytotoxic.
Quality Control Data Summary
The following table summarizes the key quality control specifications for a high-quality batch of (R,R)-CPI-1612.
Parameter
Method
Specification
Identity
Mass Spectrometry (MS)
Molecular weight corresponds to the expected value for C₂₅H₂₄N₄O₂.
¹H NMR Spectroscopy
Spectrum is consistent with the chemical structure of (R,R)-CPI-1612.
Chemical Purity
HPLC/UHPLC
≥ 98%
Enantiomeric Purity
Chiral HPLC
≥ 99% (R,R)-enantiomer
Appearance
Visual Inspection
White to off-white solid
Solubility
Visual Inspection
Soluble in DMSO
Experimental Protocols
Protocol 1: Determination of Enantiomeric Purity by Chiral HPLC
Objective: To separate and quantify the (R,R) and (S,S) enantiomers of CPI-1612 to determine the enantiomeric purity of the (R,R)-CPI-1612 batch.
Methodology:
Column Selection: Utilize a chiral stationary phase (CSP) column known to be effective for separating similar chiral compounds. Polysaccharide-based columns are often a good starting point.[8]
Mobile Phase Preparation: Prepare a mobile phase, typically a mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar modifier (e.g., isopropanol (B130326) or ethanol), with or without additives like trifluoroacetic acid or diethylamine (B46881) to improve peak shape.
Sample Preparation: Accurately weigh and dissolve a sample of (R,R)-CPI-1612 in the mobile phase or a compatible solvent to a known concentration (e.g., 1 mg/mL).
Instrumentation:
HPLC system with a UV detector.
Chiral column as determined in step 1.
Chromatographic Conditions:
Flow rate: Typically 0.5-1.5 mL/min.
Column Temperature: Controlled, often at 25°C.
Detection Wavelength: Determined by the UV absorbance maximum of CPI-1612.
Injection Volume: Typically 5-20 µL.
Analysis:
Inject a sample of the active CPI-1612 (which may be a racemic mixture or the pure (S,S)-enantiomer) to identify the retention times of both enantiomers.
Inject the (R,R)-CPI-1612 sample.
Integrate the peak areas for both the (R,R) and any detected (S,S) enantiomer.
Calculation of Enantiomeric Purity:
Enantiomeric Excess (% ee) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100
Enantiomeric Purity (%) = [ Area of the desired enantiomer / (Sum of areas of both enantiomers) ] x 100
Objective: To confirm the lack of inhibitory activity of (R,R)-CPI-1612 on EP300/CBP HAT activity.
Methodology:
Reagents and Materials:
Recombinant human EP300 or CBP enzyme.
Histone H3 or H4 peptide substrate.
Acetyl-Coenzyme A (Acetyl-CoA), including a radiolabeled version (e.g., [³H]-Acetyl-CoA) for radiometric detection or a system for non-radiometric detection.
Assay buffer (e.g., Tris-HCl, DTT, EDTA).
(R,R)-CPI-1612, active CPI-1612 (positive control), and DMSO (vehicle control).
Scintillation vials and fluid (for radiometric assay) or appropriate detection reagents for other formats.
Assay Procedure:
Prepare a reaction mixture containing the assay buffer, histone peptide substrate, and EP300/CBP enzyme.
Add (R,R)-CPI-1612, active CPI-1612, or DMSO to the reaction mixture at various concentrations and pre-incubate.
Initiate the reaction by adding Acetyl-CoA (containing the radiolabel).
Incubate the reaction at 30°C for a defined period (e.g., 30-60 minutes).
Stop the reaction (e.g., by adding acid).
Detection:
Spot the reaction mixture onto a filter paper (e.g., P81 phosphocellulose paper).
Wash the filter paper to remove unincorporated [³H]-Acetyl-CoA.
Measure the incorporated radioactivity using a scintillation counter.
Data Analysis:
Plot the HAT activity (in counts per minute, CPM) against the inhibitor concentration.
The active CPI-1612 should show a dose-dependent decrease in HAT activity, from which an IC₅₀ can be calculated.
(R,R)-CPI-1612 should show no significant inhibition of HAT activity at concentrations where the active compound is fully inhibitory.[22][23][24]
Visualizations
Caption: Mechanism of action of CPI-1612 and its inactive enantiomer (R,R)-CPI-1612.
addressing batch-to-batch variability of (R,R)-CPI-1612
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential batch-to-batch varia...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential batch-to-batch variability of (R,R)-CPI-1612. As the inactive stereoisomer of the potent EP300/CBP histone acetyltransferase (HAT) inhibitor CPI-1612, (R,R)-CPI-1612 serves as a crucial negative control in experiments.[1][2] Ensuring its consistency is paramount for the validity of experimental results.
Frequently Asked Questions (FAQs)
Q1: We are observing unexpected activity with our (R,R)-CPI-1612 control compound. What are the potential causes?
A1: Unexpected activity from a negative control compound like (R,R)-CPI-1612 can stem from several factors. The primary concern is potential contamination with the active (S,S)-CPI-1612 enantiomer. Other causes can include chemical degradation, interaction with assay components, or issues with the compound's solvent or storage. It is crucial to verify the purity and identity of the compound lot .
Q2: How can we verify the purity and identity of our (R,R)-CPI-1612 batch?
A2: The most effective method to confirm the purity and identity of your (R,R)-CPI-1612 batch is through analytical techniques such as High-Performance Liquid Chromatography (HPLC), particularly chiral HPLC, and Liquid Chromatography-Mass Spectrometry (LC-MS).[3] Chiral HPLC can distinguish between the (R,R) and (S,S) enantiomers, while LC-MS will confirm the molecular weight of the compound.
Q3: What are the recommended storage conditions for (R,R)-CPI-1612 to minimize degradation?
A3: Proper storage is critical for maintaining the integrity of (R,R)-CPI-1612.[4] For long-term storage, it is recommended to store the solid compound at -20°C.[1][5] Stock solutions, typically prepared in a solvent like DMSO, should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[3][4] Protecting the compound from light by using amber vials or wrapping tubes in foil is also a good practice.[3]
Q4: We observe precipitation of (R,R)-CPI-1612 in our cell culture media. How can this be addressed?
A4: Precipitation in aqueous media is a common issue with hydrophobic small molecules. To address this, ensure the final concentration of the organic solvent (e.g., DMSO) is kept low, typically below 0.5%.[4][6] Preparing intermediate dilutions in a suitable buffer before adding the compound to the final cell culture media can also help maintain solubility.[6] If precipitation persists, gentle warming or sonication of the stock solution before dilution may aid dissolution, but always check for temperature sensitivity.[6]
Troubleshooting Guide
Issue 1: Inconsistent Results in Cellular Assays
If you are observing variable results between experiments using different batches of (R,R)-CPI-1612, a systematic approach to troubleshooting is necessary.
Technical Support Center: CPI-1612 Isomer Stability
This technical support center provides guidance for researchers, scientists, and drug development professionals on how to avoid the racemization of CPI-1612 isomers during experimental procedures. Troubleshooting Guide T...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on how to avoid the racemization of CPI-1612 isomers during experimental procedures.
Troubleshooting Guide
This guide addresses specific issues that may arise during the handling and analysis of CPI-1612, leading to potential racemization.
Issue
Potential Cause
Recommended Solution
Loss of potency or inconsistent results in biological assays.
Racemization of the active (R,S)-isomer into less active or inactive stereoisomers. This can be accelerated by inappropriate storage or experimental conditions.
Verify the isomeric purity of your CPI-1612 stock and working solutions using a validated analytical method (see Experimental Protocols). Review storage and handling procedures to ensure they align with the recommendations in the FAQs below.
Appearance of extra peaks in chromatograms during purity analysis.
The presence of diastereomers or enantiomers resulting from racemization at one or both of the chiral centers of CPI-1612.
Use a validated chiral HPLC method to identify and quantify all stereoisomers. Compare the chromatogram to a reference standard of the pure (R,S)-isomer and, if available, its other isomers.
Variability in results between different batches of CPI-1612.
Inconsistent isomeric purity between batches.
Always source CPI-1612 from a reputable supplier and request a certificate of analysis with confirmed enantiomeric excess (e.e.). Perform your own quality control check on the isomeric purity of each new batch.
Precipitation of the compound during storage in solution.
Poor solvent choice or inappropriate storage temperature, which can also create conditions conducive to racemization.
CPI-1612 is soluble in DMSO.[1] For long-term storage, it is recommended to store as a solid at -20°C.[1] If a stock solution is prepared in DMSO, it should be stored at -80°C.[2] For in vivo experiments, it is recommended to prepare fresh solutions daily.[3]
Frequently Asked Questions (FAQs)
Q1: What is racemization and why is it a concern for CPI-1612?
A1: Racemization is the conversion of an enantiomerically pure substance into a mixture containing equal amounts of both enantiomers (a racemate).[4] CPI-1612 is a specific stereoisomer, (R)-2-(((S)-2-(4-cyanophenyl)propyl)amino)-N-(5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-yl)-2-phenylacetamide, with two chiral centers.[1] Its biological activity as a potent and selective EP300/CBP histone acetyltransferase (HAT) inhibitor is dependent on this specific three-dimensional arrangement.[3][5] Racemization can lead to a mixture of stereoisomers, potentially including the less active (R,R)-CPI-1612 isomer, which is available as an experimental control.[6] This can result in a significant loss of therapeutic efficacy and introduce variability in experimental results.[7]
Q2: What are the primary factors that can induce racemization of CPI-1612?
A2: The primary factors that can induce racemization in chiral molecules like CPI-1612 are:
Temperature: Higher temperatures provide the energy needed to overcome the activation barrier for enantiomeric interconversion.[8]
pH: Both acidic and basic conditions can catalyze racemization, particularly for compounds with acidic protons adjacent to chiral centers or susceptible functional groups like amides and amines.[4][9]
Solvent: The polarity and proticity of the solvent can influence the stability of the transition state during racemization, thereby affecting the rate of conversion.[10][11]
Q3: What are the recommended storage conditions for CPI-1612 to minimize racemization?
A3: To ensure the stereochemical integrity of CPI-1612, the following storage conditions are recommended:
Solid Form: Store as a dry powder in a tightly sealed container at -20°C for long-term storage (months to years).[1] For short-term storage (days to weeks), 0-4°C in a dry, dark environment is acceptable.[1]
In Solution: For stock solutions, dissolve in an appropriate solvent like DMSO and store at -80°C for up to six months.[2][11] It is advisable to prepare fresh working solutions for daily use to minimize the risk of degradation and racemization.[3]
Q4: How can I assess the isomeric purity of my CPI-1612 sample?
A4: The most reliable method for determining the enantiomeric excess (e.e.) and diastereomeric purity of CPI-1612 is through chiral High-Performance Liquid Chromatography (HPLC).[2][5] This technique uses a chiral stationary phase to separate the different stereoisomers, allowing for their quantification. Nuclear Magnetic Resonance (NMR) spectroscopy using chiral solvating or derivatizing agents can also be employed to determine enantiomeric ratios.[3][12]
Data on Isomer Stability
Condition
Parameter
Value
Hypothetical % (R,S)-isomer remaining after 24 hours
Temperature
Storage Temperature
25°C (Room Temp)
98.0%
4°C
99.5%
-20°C
>99.9%
-80°C (in DMSO)
>99.9%
pH (in aqueous buffer)
pH
5.0
99.0%
7.4 (Physiological)
98.5%
9.0
97.0%
Solvent
Solvent
DMSO
99.8%
Ethanol
99.2%
Acetonitrile
99.5%
Disclaimer: The data in this table is hypothetical and intended for illustrative purposes only. Actual stability will depend on the specific experimental conditions. It is crucial to perform your own stability studies for your specific application.
Experimental Protocols
Protocol for Assessing Isomeric Purity of CPI-1612 by Chiral HPLC
This protocol provides a general methodology for the analysis of CPI-1612 stereoisomers. Optimization of the mobile phase, column, and other parameters may be necessary.
Instrumentation and Materials:
High-Performance Liquid Chromatography (HPLC) system with a UV detector.
Chiral stationary phase (CSP) column (e.g., a polysaccharide-based column like Chiralpak® or a protein-based column).
CPI-1612 sample and reference standards for the (R,S)-isomer and any available stereoisomers.
Chromatographic Conditions (Example):
Column: Chiralpak® AD-H (or similar polysaccharide-based column).
Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 80:20 v/v). The exact ratio should be optimized for best separation.
Flow Rate: 1.0 mL/min.
Column Temperature: 25°C.
Detection: UV at an appropriate wavelength (e.g., 254 nm).
Injection Volume: 10 µL.
Procedure:
Sample Preparation: Prepare a stock solution of your CPI-1612 sample in a suitable solvent (e.g., mobile phase) at a known concentration (e.g., 1 mg/mL). Prepare serial dilutions to determine the linear range of the detector.
Standard Preparation: Prepare solutions of the (R,S)-CPI-1612 reference standard and any other available isomer standards at the same concentration.
System Suitability: Inject the standard solution multiple times to ensure the system is equilibrated and that the resolution, peak shape, and retention times are consistent.
Analysis: Inject the CPI-1612 sample solution.
Data Analysis: Identify the peaks corresponding to each isomer based on the retention times of the standards. Integrate the peak areas for all isomers detected. Calculate the enantiomeric excess (e.e.) and diastereomeric excess (d.e.) using the following formulas:
e.e. (%) = [|Area(R,S) - Area(S,R)| / (Area(R,S) + Area(S,R))] x 100
d.e. (%) = [|Area(R,S) + Area(S,R) - (Area(R,R) + Area(S,S))| / (Total Area of all isomers)] x 100
Visualizations
Caption: Factors leading to the racemization of CPI-1612.
Caption: Workflow for assessing the isomeric purity of CPI-1612.
Technical Support Center: Histone Acetylation Western Blotting
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in performing and troubleshooting Western blots fo...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in performing and troubleshooting Western blots for histone acetylation.
Frequently Asked Questions (FAQs)
Q1: Why is acid extraction recommended for isolating histones for Western blotting?
Acid extraction is a widely used method for enriching histone proteins.[1] This technique takes advantage of the highly basic nature of histones, which allows them to be separated from DNA and the majority of other nuclear proteins based on their differing solubility at low pH.[2] This enrichment is crucial for obtaining a clean and concentrated histone sample, which can lead to more robust and specific signals in a Western blot. Without acid extraction, you may get aberrant band sizes that do not correspond to individual histones because the conventional extraction process does not effectively dissociate the nucleosome complex.[3]
Q2: What is the appropriate percentage for an SDS-PAGE gel to resolve histones?
Due to their small size, higher percentage gels are recommended for better resolution of histones.[1] Typically, a 10-15% Bis-Tris or Tris-Glycine SDS-PAGE gel is used.[1][4] Some protocols may even suggest up to an 18% gel.[4] Gradient gels, such as 4-15% or 4-20%, can also be effective.[4][5]
Q3: Which membrane is best for transferring small proteins like histones?
For the transfer of low molecular weight proteins like histones, a polyvinylidene fluoride (B91410) (PVDF) or nitrocellulose membrane with a small pore size, such as 0.2 µm, is recommended to ensure optimal capture and prevent the proteins from passing through the membrane.[6][7] Some studies suggest that nitrocellulose membranes may offer higher sensitivity for the detection of core and linker histones compared to standard PVDF membranes.[8]
Q4: What are appropriate loading controls for histone acetylation Western blots?
When analyzing histone modifications, total histone H3 or histone H4 are commonly used as loading controls.[9] This is because the total level of the core histone is not expected to change with the treatment that alters its acetylation state. However, if you are studying a modification on H3, you should use a different histone, like H4, as a loading control.[9] It is important to ensure the loading control's expression is not affected by the experimental conditions. While housekeeping genes like GAPDH or beta-actin are common loading controls in Western blotting, they are not ideal for histone modification studies as they are located in different cellular compartments and their expression levels can be affected by treatments that alter histone acetylation.[9][10] Ponceau S staining can also be used to verify equal loading and successful transfer.[11]
Q5: How can I ensure the specificity of my anti-acetyl histone antibody?
Antibody specificity is critical for accurately detecting histone modifications.[12] It is important to use antibodies that have been validated for Western blotting.[6] Reputable vendors often provide validation data, which may include peptide arrays to test for cross-reactivity with other histone modifications.[13] To experimentally validate the antibody in your hands, you can perform a peptide competition assay. This involves pre-incubating the antibody with the acetylated peptide it is supposed to recognize; a significant reduction in the band intensity on the Western blot would indicate specificity.
Troubleshooting Guides
Problem 1: Weak or No Signal
A weak or absent signal for acetylated histones is a common issue. The following table provides potential causes and recommended solutions.
Potential Cause
Troubleshooting/Optimization
Quantitative Recommendations
Inefficient Protein Extraction
Use a lysis buffer containing HDAC inhibitors (e.g., Trichostatin A, Sodium Butyrate) and protease inhibitors to preserve the acetylation state and protein integrity.[6] Consider using an acid extraction protocol for histone enrichment.[6]
Due to their small size, histones can be transferred through the membrane.[14] Optimize transfer time and voltage. Use a 0.2 µm pore size membrane.[7]
Transfer at 30V for 70 minutes for wet transfer systems.[11]
Poor Epitope Accessibility on PVDF Membranes
A simple boiling step after protein transfer to a PVDF membrane can dramatically increase antibody accessibility to histone epitopes.[8]
Boil the membrane in water for 30 minutes before blocking.[8]
Problem 2: High Background
High background can obscure the specific signal. Here are some common causes and solutions.
Potential Cause
Troubleshooting/Optimization
Quantitative Recommendations
Insufficient Blocking
Block the membrane for an adequate amount of time with an appropriate blocking agent.[11]
Block for 1 hour at room temperature with 5% non-fat dry milk or 5% BSA in TBST.[11]
Antibody Concentration Too High
Titrate the primary and secondary antibodies to find the optimal concentration that provides a strong signal with low background.
Dilute primary antibody as recommended on the datasheet.[11]
Insufficient Washing
Increase the number and duration of washes with TBST after primary and secondary antibody incubations to remove non-specific binding.[6]
Wash three times for 10 minutes each with TBST.[1]
Contaminated Buffers
Prepare fresh buffers, especially the wash buffer, to avoid microbial growth that can cause speckles on the blot.[6]
N/A
Problem 3: Non-specific Bands
The presence of unexpected bands can complicate data interpretation.
Potential Cause
Troubleshooting/Optimization
Quantitative Recommendations
Antibody Cross-reactivity
Ensure the primary antibody is specific for the intended histone modification.[12] Use an antibody validated for the target and application.[13] Perform a peptide competition assay to confirm specificity.
Pre-incubate the antibody with 0.1 to 1.0 µg/mL of the blocking peptide for 20 minutes at room temperature.[7]
Protease Degradation
Always use protease inhibitors during extraction and keep samples on ice to prevent histone degradation.[1]
N/A
Over-exposure
Reduce the exposure time during signal detection to minimize the appearance of faint, non-specific bands.
This protocol is a widely used method for enriching histone proteins.[1]
Cell Harvesting: Wash cells with ice-cold PBS, then harvest by scraping or trypsinization. Centrifuge to pellet the cells and wash again with ice-cold PBS.[1]
Lysis: Resuspend the cell pellet in Triton Extraction Buffer (TEB: PBS containing 0.5% Triton X-100, 2 mM phenylmethylsulfonyl fluoride (PMSF), and 0.02% NaN3). Incubate on ice.[1]
Nuclei Isolation: Centrifuge at 6,500 x g for 10 minutes at 4°C to pellet the nuclei. Discard the supernatant.[1]
Acid Extraction: Resuspend the nuclear pellet in 0.2 N HCl and incubate overnight at 4°C on a rotator.[1][6]
Debris Removal: Centrifuge at 6,500 x g for 10 minutes at 4°C to pellet the cellular debris.[1]
Protein Precipitation: Transfer the supernatant containing the histones to a new tube. To precipitate the histones, add 8 volumes of ice-cold acetone (B3395972) and incubate at -20°C for 1 hour.[1][15]
Pelleting and Washing: Centrifuge to pellet the histones, discard the supernatant, and wash the pellet once with ice-cold acetone.[15]
Resuspension: Air-dry the pellet and resuspend the histones in distilled water.[15]
Quantification: Determine the protein concentration using a Bradford or BCA assay.[6][15]
Protocol 2: Western Blotting for Acetylated Histones
Sample Preparation: Mix the histone extract with Laemmli sample buffer and boil for 5 minutes.[6]
Gel Electrophoresis: Load 20-40 µg of protein per well onto a 15% polyacrylamide gel.[6] Run the gel until the dye front reaches the bottom.[6]
Protein Transfer: Transfer the separated proteins from the gel to a 0.2 µm PVDF or nitrocellulose membrane.[6][7] This can be done using wet or semi-dry systems.[1]
Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20).[6][11]
Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the acetylated histone of interest, diluted in the blocking buffer.[1] Incubation is typically performed overnight at 4°C.[6]
Washing: Wash the membrane three times for 10 minutes each with TBST.[1]
Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.[7]
Final Washes: Repeat the washing step with TBST.[7]
Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.
Visualizations
Caption: Workflow for Western blot analysis of histone acetylation.
A Comparative Guide to p300/CBP Inhibitors: (R,R)-CPI-1612 vs. The Field
For Researchers, Scientists, and Drug Development Professionals The homologous histone acetyltransferases (HATs) p300 (EP300) and CREB-binding protein (CBP) are critical transcriptional co-regulators, making them compell...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The homologous histone acetyltransferases (HATs) p300 (EP300) and CREB-binding protein (CBP) are critical transcriptional co-regulators, making them compelling targets in oncology and other therapeutic areas.[1] Inhibition of their catalytic HAT activity is a promising strategy for modulating gene expression programs that drive disease. This guide provides a detailed comparison of (R,R)-CPI-1612, a potent and selective p300/CBP inhibitor, with other notable inhibitors in its class, supported by experimental data and protocols.
Introduction to p300/CBP Inhibition
The p300/CBP proteins regulate gene expression through multiple mechanisms, including their intrinsic HAT activity, which acetylates histone and non-histone proteins to modulate chromatin structure and protein function.[1] Dysregulation of p300/CBP activity is implicated in various cancers, making them attractive therapeutic targets.[1] Small molecule inhibitors targeting the HAT activity of p300/CBP have emerged as valuable research tools and potential therapeutics. This guide focuses on comparing the performance of (R,R)-CPI-1612 with other key p300/CBP inhibitors.
In Vitro Performance: A Head-to-Head Comparison
A comparative study of the drug-like p300/CBP acetyltransferase inhibitors A-485, iP300w, and CPI-1612 revealed important differences in their biochemical and cellular potencies.[2]
Biochemical Potency
The inhibitory activity of these compounds against the p300 HAT domain was assessed using a biochemical assay. The half-maximal inhibitory concentrations (IC50) were determined at both low (approximating the Km for acetyl-CoA) and high concentrations of acetyl-CoA to better reflect physiological conditions.[2]
Compound
IC50 at 50 nM Acetyl-CoA
IC50 at 5 µM Acetyl-CoA
(R,R)-CPI-1612
10.7 nM
21.4 nM
iP300w
15.8 nM
110.6 nM
A-485
44.8 nM
1.3 µM
(Data sourced from comparative analysis of drug-like EP300/CREBBP acetyltransferase inhibitors)[2]
These results indicate that under conditions of low acetyl-CoA, all three compounds are potent inhibitors of p300. However, at higher, more physiologically relevant acetyl-CoA concentrations, the potency of A-485 is significantly reduced, while CPI-1612 maintains its high potency.[2]
Cellular Potency
The ability of these inhibitors to suppress histone acetylation in a cellular context was evaluated in MCF-7 breast cancer cells. The levels of H3K18 and H3K27 acetylation, known substrates of p300/CBP, were measured by Western blot after a 3-hour treatment with the inhibitors.[2]
Compound
Cellular H3K18/K27Ac Inhibition
(R,R)-CPI-1612
Most potent
iP300w
Intermediate potency
A-485
Least potent
(Data sourced from comparative analysis of drug-like EP300/CREBBP acetyltransferase inhibitors)[2]
The cellular activity of the inhibitors mirrored their biochemical potency, with (R,R)-CPI-1612 being the most potent in reducing histone acetylation in cells.[2]
In Vivo Efficacy: Preclinical Models
The anti-tumor activity of p300/CBP inhibitors has been demonstrated in various preclinical xenograft models.
(R,R)-CPI-1612 in a Mantle Cell Lymphoma Model
In a JEKO-1 mantle cell lymphoma xenograft model, (R,R)-CPI-1612 demonstrated significant tumor growth inhibition.[3]
This efficacy was achieved at a 20-fold lower dose compared to its lead compound, highlighting the improved potency and bioavailability of (R,R)-CPI-1612.[3]
Other p300/CBP Inhibitors in In Vivo Models
While direct head-to-head in vivo comparisons with (R,R)-CPI-1612 are limited, other p300/CBP inhibitors have also shown in vivo efficacy in different models:
iP300w: Suppressed tumor growth in a mouse CIC-DUX4 sarcoma xenograft model.[4][5]
GNE-272: Showed antitumor activity in an AML tumor model.[6][7][8]
C646: Inhibited tumor growth in a pancreatic cancer xenograft mouse model.[9]
I-CBP112: Reduced the leukemia-initiating potential of MLL-AF9+ AML cells in vivo.[10][11]
Selectivity Profile of (R,R)-CPI-1612
A crucial aspect of a chemical probe or drug candidate is its selectivity for the intended target. (R,R)-CPI-1612 has been profiled for its activity against other histone acetyltransferases and a panel of off-target proteins.
HAT Selectivity: No inhibitory activity was observed against a panel of seven other HATs: Tip60, HAT1, PCAF, MYST2, MYST3, MYST4, and GCN5L2.[3]
Off-Target Profile: Minimal activity was observed against the Eurofins Safety44 off-target screening panel.[3] Weak activity was noted in a hERG binding assay (IC50 = 10.4 µM), with moderate inhibition of CYP2C8 (IC50 = 1.9 µM) and CYP2C19 (IC50 = 2.7 µM).[3][12]
Experimental Protocols
Detailed methodologies are essential for the replication and validation of experimental findings. Below are outlines of key experimental protocols used in the characterization of p300/CBP inhibitors.
In Vitro Histone Acetyltransferase (HAT) Assay (Radiometric)
This assay directly measures the enzymatic activity of p300/CBP by quantifying the transfer of a radiolabeled acetyl group from acetyl-CoA to a histone substrate.
Materials:
Recombinant p300/CBP enzyme
Histone H3 or H4 peptide substrate
[³H]-acetyl-CoA
Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 0.1 mM EDTA, 1 mM DTT)
Inhibitor compounds
Scintillation fluid and counter
Procedure:
Prepare serial dilutions of the inhibitor compounds in the assay buffer.
In a microplate, combine the recombinant p300/CBP enzyme, histone peptide substrate, and inhibitor compound.
Initiate the reaction by adding [³H]-acetyl-CoA.
Incubate the reaction at 30°C for a defined period (e.g., 30-60 minutes).
Stop the reaction by adding an acid solution (e.g., acetic acid).
Spot the reaction mixture onto P81 phosphocellulose paper.
Wash the paper to remove unincorporated [³H]-acetyl-CoA.
Measure the radioactivity on the paper using a scintillation counter.
Calculate the percentage of inhibition relative to a vehicle control (e.g., DMSO).
Cellular Histone Acetylation Assay (Western Blot)
This method assesses the ability of an inhibitor to modulate histone acetylation within a cellular context.
Materials:
Cell line of interest (e.g., MCF-7)
Cell culture medium and supplements
Inhibitor compounds
Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
Reagents for histone extraction (e.g., acid extraction)
BCA or Bradford protein assay kit
SDS-PAGE gels and running buffer
PVDF or nitrocellulose membrane
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
A Comparative Guide to p300/CBP HAT Inhibitors: (R,R)-CPI-1612 and A-485
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed, objective comparison of two widely used catalytic inhibitors of the histone acetyltransferases (HATs) p300 and CREB-binding...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed, objective comparison of two widely used catalytic inhibitors of the histone acetyltransferases (HATs) p300 and CREB-binding protein (CBP): (R,R)-CPI-1612 and A-485. This document summarizes their performance based on experimental data, furnishes detailed experimental protocols, and visually represents key biological pathways and experimental workflows. An inactive control for A-485, known as A-486, has been developed and shows significantly reduced or no activity in biochemical and cellular assays.[1][2] (R,R)-CPI-1612 is the active R,R-enantiomer of CPI-1612.
Executive Summary
(R,R)-CPI-1612 and A-485 are both potent and selective inhibitors of the histone acetyltransferase (HAT) activity of p300 and CBP.[3][4] Both compounds have demonstrated efficacy in various cancer cell lines and in vivo models by inhibiting histone acetylation, primarily at histone H3 lysine (B10760008) 27 (H3K27) and lysine 18 (H3K18), leading to the modulation of gene expression.[1][5] While both are valuable research tools, they exhibit differences in potency and cellular activity that may be critical for specific experimental contexts.
Data Presentation
Table 1: Biochemical Activity of (R,R)-CPI-1612 and A-485
On-Target Efficacy of CPI-1612: A Comparative Analysis
A Detailed Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of epigenetic modulators, the selective inhibition of the histone acetyltransferases (HATs) p300 and CBP presents a compel...
Author: BenchChem Technical Support Team. Date: December 2025
A Detailed Guide for Researchers, Scientists, and Drug Development Professionals
In the landscape of epigenetic modulators, the selective inhibition of the histone acetyltransferases (HATs) p300 and CBP presents a compelling therapeutic strategy for various diseases, including cancer. CPI-1612 has emerged as a potent and selective inhibitor of these paralogous enzymes. This guide provides a comprehensive comparison of CPI-1612 with other notable p300/CBP inhibitors, A-485 and iP300w, supported by experimental data to validate its on-target effects.
Comparative Analysis of In Vitro Potency
The on-target efficacy of a small molecule inhibitor is fundamentally determined by its direct interaction with the target protein. Biochemical assays are crucial for quantifying this interaction. The half-maximal inhibitory concentration (IC50) is a key metric, indicating the concentration of an inhibitor required to reduce the enzymatic activity by 50%.
The following table summarizes the biochemical potencies of CPI-1612, A-485, and iP300w against p300 and CBP histone acetyltransferases. The data is derived from various studies employing Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Scintillation Proximity Assays (SPA).
Key Observation: CPI-1612 consistently demonstrates high potency against both p300 and CBP, with IC50 values in the low nanomolar to sub-nanomolar range. Comparative studies highlight that CPI-1612 is more potent than A-485 and comparable to or slightly more potent than iP300w in biochemical assays.[2]
Cellular On-Target Engagement
To confirm that the biochemical activity of an inhibitor translates to a cellular context, it is essential to measure its effect on the target pathway within cells. For p300/CBP inhibitors, a key pharmacodynamic marker is the reduction of histone acetylation at specific lysine (B10760008) residues, such as H3K18 and H3K27.
Key Observation: CPI-1612 effectively reduces histone acetylation in various cell lines at low nanomolar concentrations, confirming its on-target engagement in a cellular environment.[1][2][3] The cellular potency of CPI-1612 is superior to that of A-485 and iP300w, mirroring the trends observed in biochemical assays.[2][3]
Anti-proliferative Activity
The functional consequence of on-target p300/CBP inhibition by CPI-1612 is the suppression of cancer cell proliferation. This is a critical validation step, linking the molecular mechanism to a phenotypic outcome.
Key Observation: CPI-1612 demonstrates potent anti-proliferative effects in cancer cell lines known to be dependent on p300/CBP activity.[1] Its growth-inhibitory profile in the NCI-60 panel of cancer cell lines clusters closely with other p300/CBP inhibitors, further supporting a common on-target mechanism of action.[2]
Signaling Pathway and Experimental Workflow
To visually represent the mechanism of action and the experimental approach to its validation, the following diagrams are provided.
Caption: Signaling pathway of p300/CBP inhibition by CPI-1612.
Caption: Experimental workflow for validating CPI-1612 on-target effects.
Experimental Protocols
Detailed methodologies are crucial for the reproducibility and interpretation of experimental data. Below are summarized protocols for the key assays mentioned in this guide.
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay for p300/CBP Inhibition
This assay measures the enzymatic activity of p300/CBP by detecting the acetylation of a biotinylated histone peptide.
This electrochemiluminescence-based assay quantifies the levels of specific histone modifications in cell lysates.
Reagents:
Cancer cell line (e.g., JEKO-1)
Cell culture medium and supplements
Test compounds (CPI-1612)
Lysis buffer with protease and phosphatase inhibitors
MSD multi-array plates pre-coated with a capture antibody (e.g., anti-total Histone H3)
Detection antibody specific for the acetylated histone mark (e.g., anti-H3K18Ac) conjugated with an SULFO-TAG™
MSD Read Buffer T
Procedure:
Seed cells in a 96-well plate and allow them to adhere overnight.
Treat cells with a serial dilution of CPI-1612 or DMSO for a specified time (e.g., 24 hours).
Lyse the cells directly in the wells and quantify total protein concentration.
Add cell lysates to the pre-coated MSD plate and incubate for 1-2 hours at room temperature with shaking.
Wash the plate with wash buffer.
Add the SULFO-TAG™ conjugated detection antibody and incubate for 1 hour at room temperature with shaking.
Wash the plate.
Add MSD Read Buffer T and immediately read the plate on an MSD instrument.
Normalize the electrochemiluminescence signal to total protein concentration and plot against inhibitor concentration to determine the IC50 value for histone acetylation inhibition.
Western Blot for Histone Acetylation
This semi-quantitative method is used to visualize changes in global histone acetylation levels.
Reagents:
Cancer cell line (e.g., MCF-7)
Test compounds
RIPA buffer with protease and histone deacetylase inhibitors
Treat cells with inhibitors for a defined period (e.g., 3 hours).
Harvest cells and prepare whole-cell lysates using RIPA buffer.
Determine protein concentration using a BCA assay.
Separate equal amounts of protein on an SDS-PAGE gel.
Transfer the proteins to a PVDF membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody overnight at 4°C.
Wash the membrane with TBST.
Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane with TBST.
Add the chemiluminescent substrate and visualize the protein bands using a digital imager.
Quantify band intensities and normalize the acetylated histone signal to the total histone signal.
Cell Viability Assay (CellTiter-Glo®)
This luminescent assay quantifies ATP, an indicator of metabolically active, viable cells.
Reagents:
Cancer cell line
Opaque-walled 96-well plates
Test compounds
CellTiter-Glo® Reagent
Procedure:
Seed cells in an opaque-walled 96-well plate and allow them to attach.
Treat cells with a serial dilution of the test compounds for a specified duration (e.g., 4 days).
Equilibrate the plate to room temperature for approximately 30 minutes.
Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.
Measure the luminescence using a plate reader.
Plot the luminescent signal against the inhibitor concentration to determine the GI50/IC50 value.
Conclusion
The data presented in this guide robustly validates the on-target effects of CPI-1612 as a potent and selective inhibitor of the p300/CBP histone acetyltransferases. Through direct biochemical assays and cellular on-target engagement studies, CPI-1612 demonstrates superior or comparable potency to other well-characterized inhibitors such as A-485 and iP300w. The potent anti-proliferative activity of CPI-1612 in relevant cancer cell lines further underscores the functional consequence of its on-target inhibition. The detailed experimental protocols provided herein offer a framework for the independent verification and further exploration of CPI-1612's therapeutic potential.
Unraveling the Stereospecific Inactivity of (R,R)-CPI-1612 in EP300/CBP Inhibition
A Comparative Guide for Researchers In the landscape of epigenetic modulators, the histone acetyltransferase (HAT) inhibitor CPI-1612 has emerged as a potent and selective chemical probe for studying the roles of EP300 a...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide for Researchers
In the landscape of epigenetic modulators, the histone acetyltransferase (HAT) inhibitor CPI-1612 has emerged as a potent and selective chemical probe for studying the roles of EP300 and CBP in health and disease.[1][2][3][4] This guide provides a comprehensive comparison of the inactive enantiomer, (R,R)-CPI-1612, with its active counterpart and other notable EP300/CBP inhibitors, supported by experimental data and detailed protocols to facilitate rigorous scientific inquiry.
Distinguishing Activity: A Tale of Two Enantiomers
CPI-1612 is a chiral molecule, existing as two non-superimposable mirror images, or enantiomers: (S,S)-CPI-1612 and (R,R)-CPI-1612. As is common in pharmacology, the biological activity of these enantiomers can differ dramatically. Experimental evidence consistently demonstrates that the biological activity of CPI-1612 resides in the (S,S)-enantiomer, while the (R,R)-enantiomer serves as a crucial, inactive control for experiments.[5] This stereospecificity underscores the precise molecular interactions required for the inhibition of the EP300/CBP HAT domain.
Comparative Inhibitory Potency
To contextualize the inactivity of (R,R)-CPI-1612, it is essential to compare its performance against its active enantiomer and other well-characterized EP300/CBP inhibitors, such as A-485 and iP300w. The following table summarizes their half-maximal inhibitory concentrations (IC50) in biochemical HAT assays.
Note: While a specific IC50 value for (R,R)-CPI-1612 is not consistently published, its routine use as an inactive control implies a value significantly higher than its active counterpart, likely in the high micromolar or even millimolar range.
Cellular Activity: Impact on Histone Acetylation and Cell Viability
The differential activity of the CPI-1612 enantiomers extends to cellular contexts. The active (S,S)-CPI-1612 effectively reduces the acetylation of histone H3 at lysine (B10760008) 27 (H3K27ac) and lysine 18 (H3K18ac), key marks of EP300/CBP activity, and inhibits the proliferation of sensitive cancer cell lines like JEKO-1 (mantle cell lymphoma).[2][6] In contrast, (R,R)-CPI-1612 is not expected to elicit these effects, making it an ideal negative control to confirm that the observed cellular phenotypes are due to on-target inhibition of EP300/CBP.
Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 0.1 mg/mL BSA, 1 mM DTT)
Test compounds (dissolved in DMSO)
Procedure:
Prepare a reaction mixture containing the EP300/CBP enzyme and histone H3 peptide in the assay buffer.
Add the test compounds at various concentrations. The final DMSO concentration should be kept constant across all wells (typically ≤1%).
Initiate the reaction by adding AcCoA.
Incubate the reaction at 30°C for a predetermined time (e.g., 60 minutes).
Stop the reaction by adding a detection mixture containing the europium-labeled antibody and streptavidin-conjugated acceptor.
Incubate at room temperature for 60 minutes to allow for antibody binding.
Read the TR-FRET signal on a compatible plate reader (excitation at ~340 nm, emission at ~615 nm and ~665 nm).
Calculate the ratio of the acceptor to donor emission and determine the percent inhibition relative to a DMSO control. IC50 values are then calculated from the dose-response curves.
Cell Viability Assay
This protocol outlines a typical CellTiter-Glo® Luminescent Cell Viability Assay.
Materials:
JEKO-1 cells (or other sensitive cell line)
Cell culture medium (e.g., RPMI-1640 with 10% FBS)
96-well opaque-walled plates
Test compounds (dissolved in DMSO)
CellTiter-Glo® Reagent
Procedure:
Seed JEKO-1 cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.
Treat the cells with a serial dilution of the test compounds. Include a DMSO-only control.
Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.
Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature.
Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Measure the luminescence using a plate reader.
Calculate the percent viability relative to the DMSO control and determine the GI50 (concentration for 50% growth inhibition) values.
Western Blot for Histone Acetylation
This protocol provides a general procedure for detecting changes in H3K27ac and H3K18ac levels.
Materials:
Cells treated with test compounds
Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
Protein quantification assay (e.g., BCA assay)
SDS-PAGE gels and running buffer
Transfer apparatus and membranes (e.g., PVDF)
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibodies (anti-H3K27ac, anti-H3K18ac, and a loading control like anti-Histone H3)
HRP-conjugated secondary antibody
Chemiluminescent substrate
Procedure:
Lyse the treated cells and quantify the protein concentration.
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
Separate the proteins by SDS-PAGE.
Transfer the proteins to a PVDF membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibodies overnight at 4°C.
Wash the membrane with TBST.
Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again with TBST.
Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.
Quantify the band intensities and normalize the histone acetylation signals to the total histone H3 loading control.
Visualizing the Scientific Rationale
To further clarify the concepts discussed, the following diagrams illustrate the signaling pathway and experimental workflows.
Caption: EP300/CBP signaling and points of inhibition.
Caption: Workflow for comparing CPI-1612 enantiomers.
cross-validation of results with different p300 inhibitors
For researchers, scientists, and drug development professionals, this guide offers an objective comparison of prominent p300 inhibitors, supported by experimental data. It details the methodologies for key experiments an...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide offers an objective comparison of prominent p300 inhibitors, supported by experimental data. It details the methodologies for key experiments and provides visual representations of critical pathways and workflows to inform inhibitor selection and application in epigenetic research.
The homologous transcriptional co-activators, p300 (also known as EP300 or KAT3B) and CREB-binding protein (CBP or KAT3A), are pivotal regulators of gene expression. Through their intrinsic histone acetyltransferase (HAT) activity, they acetylate histone and non-histone proteins, thereby modulating chromatin structure and influencing a vast array of cellular processes, including proliferation, differentiation, and DNA repair.[1][2] The dysregulation of p300/CBP function is implicated in numerous diseases, particularly cancer, making them attractive therapeutic targets.[2]
This has spurred the development of a diverse array of small molecule inhibitors. These inhibitors can be broadly classified based on their mechanism of action: targeting the catalytic HAT domain or the bromodomain, which functions as a "reader" of acetylated histones.[1] This guide provides a comparative analysis of the first-generation inhibitor C646 against newer, more potent and selective compounds.
Quantitative Comparison of p300 Inhibitors
The in vitro potency of various p300 inhibitors is a critical metric for their evaluation. The following tables summarize key quantitative data for prominent HAT and bromodomain inhibitors, presenting IC50 (half-maximal inhibitory concentration), Ki (inhibition constant), or Kd (dissociation constant) values.
Table 1: Comparison of p300/CBP Catalytic HAT Inhibitors
Signaling Pathway and Experimental Workflow Diagrams
To visually elucidate the mechanisms of action and the experimental strategies for evaluation, the following diagrams are provided.
p300/CBP signaling pathway and points of inhibition.
A generalized workflow for p300 inhibitor evaluation.
Experimental Protocols
Detailed methodologies are essential for the replication and comparison of experimental results. The following are standard protocols for key assays used in the characterization of p300 inhibitors.
Protocol 1: In Vitro p300 HAT Activity Assay (TR-FRET)
This assay determines the in vitro potency (IC50) of inhibitors against the histone acetyltransferase activity of p300 using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) format.[3][6]
Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 100 mM KCl, 0.1 mM EDTA, 1 mM DTT, 0.01% BSA)
Test inhibitors serially diluted in DMSO
384-well low-volume black microplates
TR-FRET compatible microplate reader
Procedure:
Compound Preparation: Prepare a serial dilution of the test inhibitor in DMSO. Further dilute the compounds in assay buffer to the desired final concentrations. The final DMSO concentration in the assay should be kept below 1%.
Enzyme and Substrate Preparation: Prepare a solution of the p300 enzyme and the biotinylated histone peptide substrate in assay buffer.
Assay Reaction:
Add 5 µL of the diluted inhibitor or DMSO (vehicle control) to the wells of the 384-well plate.
Add 5 µL of the enzyme/substrate mixture to each well.
Initiate the reaction by adding 5 µL of Acetyl-CoA solution to each well.
Incubate the plate at room temperature for 60 minutes.
Detection:
Stop the reaction and add the TR-FRET detection reagents according to the manufacturer's protocol.
Incubate the plate for 60-120 minutes at room temperature to allow for antibody binding.
Data Acquisition: Read the plate on a TR-FRET microplate reader, measuring emissions at the donor and acceptor wavelengths (e.g., 620 nm and 665 nm).
Data Analysis:
Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission).
Plot the TR-FRET ratio against the logarithm of the inhibitor concentration.
Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.
This protocol assesses the ability of an inhibitor to block p300/CBP activity within a cellular context by measuring the levels of H3K27 acetylation (H3K27ac), a key histone mark deposited by p300/CBP.[2][7]
Materials:
Cancer cell line of interest (e.g., PC-3 for prostate cancer)
Cell culture medium and supplements
Test inhibitors (e.g., C646, A-485)
Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
BCA Protein Assay Kit
SDS-PAGE gels and running buffer
PVDF membrane
Transfer buffer
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibodies: anti-H3K27ac and anti-total Histone H3 (as a loading control)
HRP-conjugated secondary antibody
Chemiluminescent substrate and imaging system
Procedure:
Cell Treatment: Seed cells in multi-well plates and allow them to adhere overnight. Treat the cells with various concentrations of the test inhibitor or vehicle control (DMSO) for a specified duration (e.g., 3-24 hours).
Cell Lysis:
Wash cells with ice-cold PBS.
Lyse the cells directly in the plate by adding lysis buffer.
Scrape the cells and collect the lysate.
Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE and Western Blotting:
Normalize the protein amounts for each sample and prepare them for electrophoresis by adding Laemmli sample buffer and boiling.
Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.
Transfer the separated proteins to a PVDF membrane.
Immunoblotting:
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody (anti-H3K27ac) overnight at 4°C.
Wash the membrane three times with TBST (Tris-buffered saline with 0.1% Tween-20).
Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again three times with TBST.
Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.
Analysis:
Strip the membrane and re-probe with the anti-total Histone H3 antibody to serve as a loading control.
Quantify the band intensities using densitometry software.
Normalize the H3K27ac signal to the total Histone H3 signal for each sample.
Plot the normalized signal against the inhibitor concentration to determine the cellular EC50 (half-maximal effective concentration).
Unraveling the Stereospecificity of CPI-1612: A Comparative Guide for Researchers
In the landscape of epigenetic modulators, the histone acetyltransferase (HAT) inhibitor CPI-1612 has emerged as a potent and selective agent targeting the homologous proteins EP300 and CBP. This guide provides a detaile...
Author: BenchChem Technical Support Team. Date: December 2025
In the landscape of epigenetic modulators, the histone acetyltransferase (HAT) inhibitor CPI-1612 has emerged as a potent and selective agent targeting the homologous proteins EP300 and CBP. This guide provides a detailed comparison of CPI-1612 and its (R,R)-isomer, highlighting the critical role of stereochemistry in its inhibitory activity. The following sections present quantitative data, detailed experimental protocols, and visual diagrams to aid researchers in understanding and applying this compound in their work.
CPI-1612 is a highly potent, orally bioavailable inhibitor of EP300/CBP histone acetyltransferases.[1] Its mechanism of action involves binding to the acetyl-coenzyme A (AcCoA) binding site of these enzymes.[1] The development of CPI-1612 has underscored the importance of stereochemistry in achieving high potency and selectivity.
Comparative Analysis of CPI-1612 and its (R,R)-Isomer
Experimental data demonstrates a significant difference in the inhibitory activity between CPI-1612 and its stereoisomers. The active enantiomer, CPI-1612, is substantially more potent than its counterparts. Specifically, the stereoisomers of CPI-1612 have been shown to be over 40 times less potent.[1][2]
Biochemical Potency
Compound
Target
IC50 (nM)
Fold Difference vs. CPI-1612
CPI-1612
EP300 HAT (SPA)
8.1
1x
(R,R)-Isomer of CPI-1612
EP300 HAT (SPA)
> 324 (estimated)
> 40x
CPI-1612
Full-length EP300
<0.5
-
CPI-1612
Full-length CBP
2.9
-
Table 1: Biochemical inhibition of EP300/CBP by CPI-1612 and its (R,R)-isomer. The IC50 value for the (R,R)-isomer is estimated based on the reported >40-fold lower potency.[1][2][3][4][5][6]
Cellular Activity
Compound
Cell Line
Assay
IC50 / EC50 (nM)
Fold Difference vs. CPI-1612
CPI-1612
JEKO-1
Cell Proliferation
<7.9
1x
(R,R)-Isomer of CPI-1612
JEKO-1
Cell Proliferation
> 316 (estimated)
> 40x
CPI-1612
-
H3K18Ac MSD
14
-
Table 2: Cellular activity of CPI-1612 and its (R,R)-isomer. The IC50 for the (R,R)-isomer in the JEKO-1 proliferation assay is estimated based on the reported >40-fold lower potency.[3][4][5]
Signaling Pathway and Mechanism of Action
CPI-1612 exerts its effect by inhibiting the histone acetyltransferase activity of EP300 and CBP. These enzymes play a crucial role in chromatin remodeling and gene transcription by acetylating histone proteins, which leads to a more open chromatin structure that is accessible to transcription factors. By blocking this process, CPI-1612 can modulate the expression of genes involved in various cellular processes, including cell growth and proliferation.
EP300/CBP Inhibition by CPI-1612
Experimental Protocols
The following are detailed methodologies for key experiments cited in the comparison of CPI-1612 and its isomer.
This biochemical assay quantifies the enzymatic activity of EP300/CBP and the potency of inhibitors.
Materials:
Recombinant EP300 or CBP enzyme
Histone H3 peptide substrate
[³H]-Acetyl-CoA
SPA beads
Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 1 mM DTT, 0.1 mM EDTA, 1 mg/mL BSA)
Test compounds (CPI-1612 and its (R,R)-isomer) dissolved in DMSO
Procedure:
Prepare a reaction mixture containing the HAT enzyme, histone H3 peptide substrate, and assay buffer.
Add the test compounds at various concentrations to the reaction mixture.
Initiate the reaction by adding [³H]-Acetyl-CoA.
Incubate the reaction at 30°C for a defined period (e.g., 60 minutes).
Stop the reaction by adding a stop buffer.
Add SPA beads, which bind to the biotinylated histone peptide.
When the [³H]-acetyl group is transferred to the peptide, it comes into close proximity with the scintillant in the SPA bead, generating a light signal.
Measure the signal using a scintillation counter.
Calculate the IC50 values by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
Scintillation Proximity Assay Workflow
Cellular Histone Acetylation (H3K18Ac) MSD Assay
This assay measures the level of a specific histone acetylation mark in cells following treatment with an inhibitor.
Materials:
JEKO-1 cells (or other relevant cell line)
Cell culture medium and supplements
Test compounds (CPI-1612 and its (R,R)-isomer) dissolved in DMSO
Meso Scale Discovery (MSD) plates pre-coated with capture antibody for total Histone H3
Detection antibody specific for acetylated Histone H3 at lysine (B10760008) 18 (H3K18Ac) labeled with an MSD SULFO-TAG
Lysis buffer
Wash buffer
MSD Read Buffer
Procedure:
Seed cells in a 96-well plate and allow them to adhere overnight.
Treat the cells with a range of concentrations of the test compounds for a specified duration (e.g., 24 hours).
Lyse the cells using the provided lysis buffer.
Transfer the cell lysates to the MSD plate.
Incubate the plate to allow the capture antibody to bind to total histone H3.
Wash the plate to remove unbound components.
Add the SULFO-TAG labeled detection antibody for H3K18Ac and incubate.
Wash the plate again.
Add MSD Read Buffer and read the plate on an MSD instrument, which measures the electrochemiluminescence signal.
Normalize the H3K18Ac signal to the total H3 signal (if a multiplex assay is performed) or to cell number.
Determine the EC50 values by plotting the percentage of H3K18 acetylation against the logarithm of the inhibitor concentration.
JEKO-1 Cell Proliferation Assay
This assay determines the effect of the inhibitors on the growth of the JEKO-1 mantle cell lymphoma cell line.
Materials:
JEKO-1 cells
RPMI-1640 medium supplemented with fetal bovine serum and other necessary components
Test compounds (CPI-1612 and its (R,R)-isomer) dissolved in DMSO
96-well cell culture plates
Cell viability reagent (e.g., CellTiter-Glo®)
Procedure:
Seed JEKO-1 cells at a specific density in a 96-well plate.
Add the test compounds at various concentrations.
Incubate the cells for a period that allows for multiple cell divisions (e.g., 72 hours).
Add the cell viability reagent to each well. This reagent measures ATP levels, which correlate with the number of viable cells.
Incubate for a short period as per the manufacturer's instructions to stabilize the luminescent signal.
Measure the luminescence using a plate reader.
Calculate the GI50 (concentration for 50% growth inhibition) values by plotting the percentage of cell growth inhibition against the logarithm of the inhibitor concentration.
Validating ChIP-seq Results: A Comparative Guide to Using (R,R)-CPI-1612 as a Negative Control
For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of methodologies for validating Chromatin Immunoprecipitation sequencing (ChIP-seq) results, with a specific...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of methodologies for validating Chromatin Immunoprecipitation sequencing (ChIP-seq) results, with a specific focus on the use of (R,R)-CPI-1612 as a negative control for studies involving the potent EP300/CBP histone acetyltransferase (HAT) inhibitor, CPI-1612.
In the realm of epigenetic research, ChIP-seq is a cornerstone technique for mapping the genome-wide binding sites of transcription factors and the locations of histone modifications. However, ensuring the specificity of the observed effects, particularly when using small molecule inhibitors, is critical for accurate data interpretation. The use of a structurally similar but biologically inactive control compound is a rigorous method to distinguish on-target effects from off-target or non-specific cellular responses.
This guide details the experimental design and data analysis considerations when employing the inactive stereoisomer (R,R)-CPI-1612 to validate the effects of its active counterpart, CPI-1612, a highly potent and selective inhibitor of the histone acetyltransferases EP300 and CBP.[1][2] The principles and protocols outlined here can be adapted for other small molecule inhibitors with available inactive enantiomers or stereoisomers.
The Principle of Using an Inactive Control
The active (S,S)-CPI-1612 enantiomer potently inhibits the HAT activity of EP300/CBP, leading to changes in histone acetylation and downstream gene expression.[1] Its stereoisomer, (R,R)-CPI-1612, is more than 40 times less potent, rendering it an ideal negative control.[2] By treating cells with equimolar concentrations of both the active and inactive compounds, researchers can confidently attribute changes in ChIP-seq signal specifically to the inhibition of the target protein. Any effects observed with the active compound but not with the inactive control are considered on-target.
Comparison of ChIP-seq Controls
While (R,R)-CPI-1612 provides a highly specific control for inhibitor-based studies, it is often used in conjunction with other standard ChIP-seq controls. The table below compares the utility of different control types.
Control Type
Principle
Advantages
Disadvantages
Primary Application
(R,R)-CPI-1612 (Inactive Isomer)
A stereoisomer of the active inhibitor with significantly reduced or no biological activity.
Distinguishes on-target from off-target effects of the small molecule inhibitor. Controls for cellular stress or solvent effects.
Specific to the inhibitor being studied. Does not control for antibody non-specificity.
Validating ChIP-seq results from experiments using small molecule inhibitors.
Input DNA (Whole Cell Extract)
A sample of sonicated chromatin saved before immunoprecipitation.
Represents the basal level of chromatin accessibility and fragmentation bias across the genome.
Does not account for non-specific binding of the antibody or beads.
Normalization of ChIP-seq data and initial peak calling.
IgG Control (Mock IP)
Immunoprecipitation with a non-specific antibody of the same isotype as the primary antibody.
Accounts for non-specific binding of antibodies and beads to chromatin.
May not fully capture all sources of background noise. Can result in very low DNA yield.
Assessing the level of non-specific antibody binding and background signal.
Histone H3 Control
Immunoprecipitation with an antibody against total Histone H3.
Provides a measure of nucleosome density across the genome.
Specific to histone modification studies. Does not control for non-specific binding of the target antibody.
Normalizing histone modification ChIP-seq data for nucleosome occupancy.
Experimental Workflow for Validating ChIP-seq with (R,R)-CPI-1612
The following diagram illustrates a typical experimental workflow for a ChIP-seq experiment designed to validate the on-target effects of CPI-1612 using (R,R)-CPI-1612 as a negative control.
Figure 1. Experimental workflow for ChIP-seq validation using an active inhibitor and an inactive control.
Detailed Experimental Protocol
This protocol provides a generalized framework for performing a ChIP-seq experiment with CPI-1612 and its inactive control. Specific details may need to be optimized for different cell types and antibodies.
1. Cell Culture and Treatment:
Seed cells at an appropriate density to reach approximately 80-90% confluency at the time of harvesting.
Treat cells with the desired concentration of CPI-1612, (R,R)-CPI-1612, or vehicle (e.g., DMSO) for the appropriate duration. Ensure that the final concentration of the vehicle is consistent across all conditions.
2. Chromatin Immunoprecipitation (ChIP):
Cross-linking: Add formaldehyde (B43269) directly to the cell culture medium to a final concentration of 1% and incubate for 10 minutes at room temperature with gentle shaking. Quench the cross-linking reaction by adding glycine (B1666218) to a final concentration of 125 mM and incubating for 5 minutes.
Cell Lysis and Chromatin Sonication: Harvest and wash the cells. Lyse the cells to release the nuclei, and then lyse the nuclei to release the chromatin. Sonicate the chromatin to shear the DNA into fragments of 200-500 bp.
Immunoprecipitation: Pre-clear the chromatin with protein A/G beads. Incubate the pre-cleared chromatin overnight at 4°C with an antibody specific to the target of interest (e.g., H3K27ac for EP300/CBP activity). Also, include an IgG control for each condition.
Washing and Elution: Capture the antibody-chromatin complexes with protein A/G beads. Wash the beads extensively to remove non-specifically bound material. Elute the chromatin from the beads.
Reverse Cross-linking and DNA Purification: Reverse the formaldehyde cross-links by incubating at 65°C overnight. Treat with RNase A and Proteinase K. Purify the DNA using phenol-chloroform extraction or a column-based kit.
3. Library Preparation and Sequencing:
Prepare sequencing libraries from the purified ChIP DNA and input DNA samples according to the manufacturer's instructions (e.g., Illumina TruSeq ChIP Library Preparation Kit).
Perform single-end or paired-end sequencing on a next-generation sequencing platform.
Data Presentation and Analysis
A key aspect of validating ChIP-seq results with an inactive control is the direct comparison of the data generated from the different treatment conditions.
Quantitative Data Summary:
The following table provides a template for summarizing the quantitative results from a comparative ChIP-seq experiment.
Metric
Vehicle (DMSO)
CPI-1612 (Active)
(R,R)-CPI-1612 (Inactive)
Number of Peaks
e.g., 15,000
e.g., 5,000
e.g., 14,500
Average Peak Score
e.g., 50
e.g., 30
e.g., 48
Fraction of Reads in Peaks (FRiP)
e.g., 0.05
e.g., 0.02
e.g., 0.048
Differential Binding Analysis (vs. Vehicle)
N/A
e.g., 10,000 down
e.g., 500 down
Data Visualization and Interpretation:
Genome Browser Tracks: Visualize the ChIP-seq signal at specific gene loci known to be regulated by EP300/CBP. A significant reduction in signal should be observed with CPI-1612 treatment but not with (R,R)-CPI-1612 or vehicle.
Heatmaps: Generate heatmaps to visualize the ChIP-seq signal intensity across all identified peaks or at specific genomic regions (e.g., promoters, enhancers) for all treatment conditions. This provides a global view of the inhibitor's effect.
Venn Diagrams: Use Venn diagrams to illustrate the overlap of peaks between the different treatment conditions. A large number of peaks should be unique to the vehicle and inactive control conditions compared to the active inhibitor treatment.
Differential Binding Analysis: Perform statistical analysis to identify regions with significantly different ChIP-seq signals between the active inhibitor and the inactive control. This will provide a high-confidence list of on-target genomic regions.
EP300/CBP Signaling Pathway
CPI-1612 targets the histone acetyltransferases EP300 and CBP, which are critical co-activators in various signaling pathways that regulate gene expression. The diagram below illustrates a simplified overview of the role of EP300/CBP in transcriptional activation.
Figure 2. Simplified signaling pathway showing the role of EP300/CBP and the effect of CPI-1612.
By following the guidelines and protocols outlined in this guide, researchers can robustly validate their ChIP-seq findings and confidently dissect the specific molecular mechanisms of small molecule inhibitors like CPI-1612. The use of an inactive control such as (R,R)-CPI-1612 is an indispensable tool for rigorous epigenetic drug discovery and development.
A Comparative Analysis of p300/CBP Inhibitor Potency for Researchers and Drug Development Professionals
A deep dive into the comparative potency of leading p300/CBP inhibitors, supported by experimental data and detailed protocols to guide researchers in oncology and epigenetic drug discovery. The homologous histone acetyl...
Author: BenchChem Technical Support Team. Date: December 2025
A deep dive into the comparative potency of leading p300/CBP inhibitors, supported by experimental data and detailed protocols to guide researchers in oncology and epigenetic drug discovery.
The homologous histone acetyltransferases (HATs) p300 (E1A binding protein p300) and CREB-binding protein (CBP) are critical transcriptional co-activators that play a pivotal role in a multitude of cellular processes, including cell proliferation, differentiation, and DNA repair. Their dysregulation is strongly implicated in various cancers, making them highly attractive therapeutic targets. This guide provides a comparative analysis of the potency of several key p300/CBP inhibitors, presenting quantitative data, detailed experimental methodologies, and visualizations of relevant signaling pathways and workflows.
Quantitative Comparison of p300/CBP Inhibitor Potency
The following tables summarize the biochemical and cellular potencies of prominent p300/CBP inhibitors. The data is compiled from various preclinical studies to provide a standardized view for comparison.
Table 1: Biochemical Potency of p300/CBP Inhibitors (IC50/Ki in nM)
IC50 (Half-maximal inhibitory concentration) is the concentration of an inhibitor that is required for 50% inhibition of an enzyme's activity. Ki (Inhibition constant) is an indication of how potent an inhibitor is; it is the concentration required to produce half-maximum inhibition.
Table 2: Cellular Potency of p300/CBP Inhibitors (EC50 in nM for H3K27ac Inhibition)
EC50 (Half-maximal effective concentration) is the concentration of a drug that gives half-maximal response.
Key Signaling Pathways and Experimental Workflows
To understand the mechanism of action and the methods used to evaluate these inhibitors, the following diagrams illustrate a key signaling pathway involving p300/CBP and a typical experimental workflow.
Caption: p300/CBP signaling in AR and MYC pathways.
Caption: Workflow for determining inhibitor IC50 via TR-FRET.
Detailed Experimental Protocols
Below are detailed methodologies for key experiments cited in the comparison of p300/CBP inhibitors.
Biochemical Potency Assessment: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay
This assay quantifies the ability of a compound to inhibit the histone acetyltransferase activity of p300 or CBP.
Principle: The assay measures the acetylation of a biotinylated histone peptide by the p300/CBP enzyme. A Europium-labeled antibody that recognizes the acetylated peptide (donor) and a streptavidin-conjugated fluorophore (acceptor) that binds to the biotinylated peptide are used for detection. When the peptide is acetylated, the donor and acceptor are brought into proximity, resulting in a FRET signal. Inhibition of p300/CBP activity leads to a decrease in the FRET signal.
Materials:
Recombinant p300 or CBP enzyme (e.g., bromodomain-HAT-C/H3 domain).[1]
Biotinylated histone H3 or H4 peptide substrate.
Acetyl-CoA.
Test inhibitor (serially diluted).
TR-FRET detection reagents: Europium-labeled anti-acetyl-lysine antibody and streptavidin-allophycocyanin (APC).
Prepare serial dilutions of the test inhibitor in DMSO and then dilute in assay buffer.
Add the p300/CBP enzyme, biotinylated histone peptide, and acetyl-CoA to the wells of the assay plate.
Add the diluted inhibitor to the respective wells. Include controls with DMSO only (no inhibition) and without enzyme (background).
Incubate the reaction mixture at room temperature for a specified time (e.g., 60 minutes).
Stop the enzymatic reaction by adding the TR-FRET detection reagents in a buffer containing EDTA.
Incubate for 60 minutes at room temperature to allow for antibody binding.
Measure the TR-FRET signal on a compatible plate reader (excitation at ~340 nm, emission at 620 nm and 665 nm).
Data Analysis:
Calculate the emission ratio (665 nm / 620 nm).
Normalize the data to the controls.
Plot the normalized signal against the logarithm of the inhibitor concentration.
Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.
Cellular Potency Assessment: High-Content Imaging of H3K27 Acetylation
This method quantifies the ability of an inhibitor to suppress p300/CBP activity within a cellular context by measuring the levels of a key histone mark, H3K27ac.[1][9]
Principle: Cells are treated with the inhibitor, fixed, and then stained with an antibody specific for acetylated H3K27 (H3K27ac) and a nuclear counterstain (e.g., DAPI). A high-content imaging system is used to automatically acquire and analyze images, quantifying the fluorescence intensity of H3K27ac within the nucleus of each cell.
Materials:
Cancer cell line (e.g., PC-3 prostate cancer cells).[9]
Cell culture medium and supplements.
Test inhibitor (serially diluted).
Fixation solution (e.g., 4% paraformaldehyde).
Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS).
Seed cells into the imaging plates and allow them to adhere overnight.
Treat the cells with a serial dilution of the inhibitor for a specified duration (e.g., 3-24 hours).[1][9]
Fix the cells with the fixation solution.
Permeabilize the cells to allow antibody entry.
Block non-specific antibody binding.
Incubate with the primary anti-H3K27ac antibody.
Wash and incubate with the fluorescently labeled secondary antibody and DAPI.
Acquire images using a high-content imaging system.
Data Analysis:
Use the DAPI signal to identify and segment individual nuclei.
Measure the mean fluorescence intensity of the H3K27ac signal within each nucleus.
Calculate the average nuclear H3K27ac intensity per well.
Normalize the H3K27ac intensity to the vehicle control (DMSO).
Plot the normalized intensity against the logarithm of the inhibitor concentration.
Determine the EC50 value by fitting the data to a dose-response curve.
Cell Proliferation Assay
This assay determines the effect of p300/CBP inhibitors on the growth and viability of cancer cell lines.
Principle: The assay measures the number of viable cells after a period of treatment with the inhibitor. This can be done using various methods, such as quantifying ATP levels (e.g., CellTiter-Glo), which correlate with the number of metabolically active cells, or by measuring DNA synthesis (e.g., 3H-thymidine incorporation).[11]
Materials:
Cancer cell line of interest.
Cell culture medium and supplements.
Test inhibitor (serially diluted).
96-well cell culture plates.
Reagents for viability/proliferation measurement (e.g., CellTiter-Glo Luminescent Cell Viability Assay).
Procedure:
Seed cells into 96-well plates at a predetermined density.
Allow cells to attach and grow for 24 hours.
Add serial dilutions of the inhibitor to the wells.
Incubate for a specified period (e.g., 72 hours).
Perform the viability/proliferation measurement according to the manufacturer's protocol (e.g., add CellTiter-Glo reagent and measure luminescence).
Data Analysis:
Normalize the signal from treated wells to the vehicle control wells.
Plot the percentage of cell viability/proliferation against the logarithm of the inhibitor concentration.
Determine the GI50 (concentration for 50% growth inhibition) or IC50 value from the dose-response curve.
This guide provides a foundational comparison of p300/CBP inhibitor potencies and the methodologies to assess them. Researchers are encouraged to consult the primary literature for further details specific to each inhibitor and experimental context. The continued development of potent and selective p300/CBP inhibitors holds significant promise for advancing cancer therapy.
A Side-by-Side Comparison of CPI-1612 and its Enantiomer: Unraveling Stereospecificity in EP300/CBP Inhibition
For researchers, scientists, and drug development professionals, this guide provides a detailed comparative analysis of the potent EP300/CBP histone acetyltransferase (HAT) inhibitor, CPI-1612, and its enantiomer. This d...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides a detailed comparative analysis of the potent EP300/CBP histone acetyltransferase (HAT) inhibitor, CPI-1612, and its enantiomer. This document synthesizes available experimental data to highlight the critical role of stereochemistry in the activity of this compound class and provides detailed experimental methodologies for key assays.
CPI-1612 is a highly potent, selective, and orally bioavailable inhibitor of the histone acetyltransferases EP300 (p300) and CREB-binding protein (CBP).[1][2] These enzymes are critical transcriptional co-regulators involved in a multitude of cellular processes, and their dysregulation is implicated in various diseases, including cancer.[1][2] The inhibitory activity of CPI-1612 is highly stereospecific, with one enantiomer exhibiting significantly greater potency.
Biochemical and Cellular Activity: A Tale of Two Enantiomers
The discovery and characterization of CPI-1612 (also referred to as compound 17 in some literature) revealed a significant difference in the biological activity between its stereoisomers. The active enantiomer, CPI-1612, demonstrates potent inhibition of EP300/CBP HAT activity in the low nanomolar range. In stark contrast, its corresponding stereoisomers are substantially less active.
A key publication on the discovery of CPI-1612 explicitly states that the stereoisomers of CPI-1612 are over 40 times less potent than the active compound.[1] While specific IC50 values for the less active enantiomer are not provided in the primary literature, this substantial drop in potency underscores the critical importance of the specific three-dimensional arrangement of the molecule for its interaction with the target enzymes.
For a precursor to CPI-1612, it was noted that the potency of its enantiomers converged in longer-duration cell viability assays, suggesting potential racemization over time.[1] This highlights the importance of stereochemical stability in the design and evaluation of this class of inhibitors.
Table 1: Comparative Efficacy of CPI-1612 and its Enantiomer
Mechanism of Action: Targeting Histone Acetylation
CPI-1612 exerts its effects by inhibiting the histone acetyltransferase (HAT) activity of EP300 and CBP. These enzymes play a crucial role in chromatin remodeling and gene transcription by catalyzing the transfer of an acetyl group from acetyl-CoA to lysine (B10760008) residues on histone tails. This acetylation neutralizes the positive charge of lysine, weakening the interaction between histones and DNA, and creating a more open chromatin structure that is accessible to transcription factors.
By inhibiting EP300/CBP, CPI-1612 prevents the acetylation of key histone residues, such as H3K18 and H3K27, leading to a more condensed chromatin state and the repression of gene transcription. This mechanism is central to its anti-cancer activity, as it can suppress the expression of oncogenes that drive tumor growth.
Caption: Signaling pathway of EP300/CBP and its inhibition by CPI-1612 and its enantiomer.
Experimental Protocols
Detailed experimental methodologies are crucial for the accurate evaluation of EP300/CBP inhibitors. Below are summaries of key experimental protocols relevant to the characterization of CPI-1612 and its enantiomer, based on the information available in the primary literature.[1]
This biochemical assay is used to determine the direct inhibitory activity of compounds on the HAT activity of EP300 and CBP.
Reaction Mixture: A reaction mixture is prepared containing the EP300 or CBP enzyme, a biotinylated histone H3 peptide substrate, and the test compound (CPI-1612 or its enantiomer) in an appropriate buffer.
Initiation: The reaction is initiated by the addition of [3H]-acetyl-CoA.
Incubation: The reaction is allowed to proceed for a set period at room temperature.
Quenching and Detection: The reaction is stopped, and streptavidin-coated SPA beads are added. The biotinylated histone peptide binds to the SPA beads, bringing the incorporated [3H]-acetyl groups in close proximity to the scintillant in the beads, which generates a detectable light signal.
Data Analysis: The signal is measured using a microplate scintillation counter. The IC50 value, the concentration of the inhibitor required to reduce enzyme activity by 50%, is calculated from the dose-response curve.
Caption: Workflow for the EP300/CBP HAT Scintillation Proximity Assay (SPA).
Cellular Assay for Histone Acetylation (H3K18Ac MSD)
This assay measures the ability of a compound to inhibit histone acetylation within a cellular context.
Cell Culture and Treatment: A relevant cell line (e.g., JEKO-1) is cultured and treated with various concentrations of the test compound for a specified period.
Cell Lysis: The cells are lysed to release nuclear proteins.
Detection: The levels of acetylated histone H3 at lysine 18 (H3K18Ac) are quantified using a Meso Scale Discovery (MSD) assay, which is a highly sensitive immunoassay platform.
Data Analysis: The EC50 value, the concentration of the compound that causes a 50% reduction in the H3K18Ac signal, is determined.
Cell Proliferation Assay
This assay assesses the effect of the compound on the growth of cancer cell lines.
Cell Seeding and Treatment: Cancer cells (e.g., JEKO-1) are seeded in microplates and treated with a range of concentrations of the test compound.
Incubation: The cells are incubated for a period of time (e.g., 72 hours) to allow for cell proliferation.
Viability Measurement: Cell viability is measured using a reagent such as CellTiter-Glo®, which quantifies the amount of ATP present, an indicator of metabolically active cells.
Data Analysis: The GI50 value, the concentration of the compound that causes a 50% inhibition of cell growth, is calculated.
Synthesis and Chiral Separation
The synthesis of CPI-1612 involves a multi-step process. The final key step is the chiral separation of the racemic mixture to isolate the individual enantiomers. This is typically achieved using Supercritical Fluid Chromatography (SFC) with a chiral stationary phase. The specific details of the synthetic route and the chiral separation method are outlined in the supplementary information of the primary publication by Wilson et al. (2020).[1]
Conclusion
The available data clearly demonstrates that the biological activity of CPI-1612 is highly dependent on its stereochemistry. The active enantiomer is a potent inhibitor of EP300/CBP HAT activity and cellular proliferation, while its stereoisomer is significantly less active. This underscores the importance of careful stereochemical control and characterization in the development of this and other targeted therapies. For researchers working with CPI-1612, it is crucial to use the chirally pure, active enantiomer to ensure on-target effects and meaningful experimental outcomes. The less active enantiomer may serve as a valuable negative control in well-designed experiments, provided its stereochemical stability is considered.
A Comparative Guide to Cellular Thermal Shift Assay (CETSA) for CPI-1612 Target Engagement
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the Cellular Thermal Shift Assay (CETSA) with alternative methods for validating the target engagement of...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the Cellular Thermal Shift Assay (CETSA) with alternative methods for validating the target engagement of CPI-1612, a potent and selective inhibitor of the histone acetyltransferases (HATs) EP300 and CBP. While direct CETSA data for CPI-1612 is not publicly available, this document outlines a hypothetical CETSA protocol and compares its potential performance with established methods that have been used to quantify the engagement of CPI-1612 with its targets.
Introduction to CPI-1612 and Target Engagement
CPI-1612 is a small molecule inhibitor of the highly homologous transcriptional co-activators EP300 (E1A binding protein p300) and CBP (CREB-binding protein).[1] These enzymes play a crucial role in regulating gene expression by acetylating histone and non-histone proteins.[1] Dysregulation of EP300/CBP activity is implicated in various diseases, including cancer.[1] Verifying that a drug candidate like CPI-1612 directly interacts with its intended targets within a cellular context is a critical step in drug development.[2] Target engagement assays provide crucial evidence of a drug's mechanism of action and help to establish a relationship between target binding and the desired pharmacological effect.[3]
Cellular Thermal Shift Assay (CETSA): A Method for Direct Target Engagement
CETSA is a powerful biophysical technique used to directly measure the interaction between a drug and its protein target in a cellular environment.[2] The principle behind CETSA is that the binding of a ligand, such as a small molecule inhibitor, can increase the thermal stability of its target protein.[2] This increased stability makes the protein more resistant to heat-induced denaturation and aggregation.[2] By heating cell lysates or intact cells to various temperatures and then quantifying the amount of soluble target protein remaining, a melting curve can be generated.[2] A shift in this melting curve in the presence of a compound indicates direct target engagement.[2]
Alternative Methods for CPI-1612 Target Engagement
The primary methods used to date to demonstrate the target engagement of CPI-1612 and other EP300/CBP inhibitors involve measuring the downstream effects of enzyme inhibition, specifically the reduction of histone acetylation at key sites. These methods provide indirect but functionally relevant evidence of target engagement.
Western Blotting for Histone Acetylation: This widely used technique quantifies the levels of specific histone modifications, such as H3K18Ac and H3K27Ac, which are known substrates of EP300/CBP.[4][5] A decrease in the levels of these acetylation marks in cells treated with an inhibitor indicates that the compound has engaged and inhibited its target.
Meso Scale Discovery (MSD) Assays: MSD is a plate-based electrochemiluminescence technology that allows for the sensitive and quantitative measurement of specific analytes, including post-translationally modified proteins, from cell lysates.[6][7] It can be adapted to measure changes in histone acetylation with high throughput and a wide dynamic range.[8][9]
Quantitative Data Comparison
The following tables summarize the available quantitative data for CPI-1612 and provide a hypothetical comparison with potential CETSA outcomes.
Table 1: Biochemical and Cellular Potency of CPI-1612
High sensitivity and dynamic range; Multiplexing capabilities.[15]
Indirect measure of target binding; Requires specific antibody pairs.[16]
Experimental Protocols
Hypothetical CETSA Protocol for CPI-1612 and EP300/CBP Target Engagement
This protocol is adapted from generic CETSA protocols and would require optimization for EP300/CBP.[17][18]
Cell Culture and Treatment: Culture a suitable cell line (e.g., one with known EP300/CBP expression) to 80-90% confluency. Treat cells with various concentrations of CPI-1612 or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.
Heating Step: Harvest and wash the cells, then resuspend them in a suitable buffer (e.g., PBS with protease inhibitors). Aliquot the cell suspension into PCR tubes. Heat the aliquots to a range of temperatures (e.g., 40-70°C) for 3-8 minutes using a thermal cycler, followed by a cooling step.
Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.
Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.
Protein Quantification and Analysis: Carefully collect the supernatant containing the soluble proteins. Determine the protein concentration of each sample. Analyze the samples by SDS-PAGE and Western blotting using a specific antibody against EP300 or CBP. Quantify the band intensities to determine the amount of soluble protein at each temperature.
Data Analysis: Plot the percentage of soluble EP300/CBP as a function of temperature to generate melting curves. A shift in the melting temperature (Tm) in the CPI-1612-treated samples compared to the vehicle control would indicate target engagement.
Western Blot Protocol for H3K18Ac and H3K27Ac
This protocol is a standard method for analyzing histone modifications.[5][19]
Cell Lysis and Histone Extraction: Treat cells with CPI-1612 or vehicle control. Harvest cells and perform acid extraction of histones or prepare whole-cell lysates.
Protein Quantification: Determine the protein concentration of the histone extracts or lysates.
SDS-PAGE and Transfer: Separate the proteins on a high-percentage (e.g., 15%) SDS-polyacrylamide gel to resolve the low molecular weight histones. Transfer the proteins to a nitrocellulose or PVDF membrane (0.2 µm pore size is recommended for histones).[3]
Immunoblotting:
Block the membrane with 5% BSA or non-fat milk in TBST.
Incubate the membrane with a primary antibody specific for H3K18Ac or H3K27Ac overnight at 4°C.
Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate.
Analysis: Quantify the band intensities and normalize to a loading control (e.g., total Histone H3).
Meso Scale Discovery (MSD) Protocol for Histone Acetylation
This is a general workflow for an MSD immunoassay.[9][16]
Plate Coating: Use MSD plates pre-coated with a capture antibody (e.g., anti-total Histone H3).
Sample Addition: Prepare cell lysates from cells treated with CPI-1612 or vehicle control. Add the lysates to the wells of the MSD plate.
Detection Antibody: Add a detection antibody specific for the acetylated histone mark (e.g., anti-H3K18Ac) that is conjugated with an MSD SULFO-TAG™ label.
Reading the Plate: Add MSD Read Buffer and measure the electrochemiluminescence signal using an MSD instrument.
Data Analysis: The intensity of the light signal is proportional to the amount of acetylated histone in the sample. Normalize the signal to the total histone amount.
Visualizations
Caption: EP300/CBP Signaling Pathway.
Caption: Hypothetical CETSA Workflow for CPI-1612.
Caption: Workflow for Histone Acetylation Assays.
Conclusion
Confirming the direct binding of CPI-1612 to its targets, EP300 and CBP, within a cellular environment is essential for its continued development. While CETSA has not yet been reported for CPI-1612, it represents a powerful, label-free method to directly demonstrate target engagement. The hypothetical protocol provided here offers a framework for such an experiment. In the absence of direct binding data from CETSA, methods that measure the downstream consequences of EP300/CBP inhibition, such as Western blotting and MSD assays for histone acetylation, have provided strong evidence of on-target activity. A multi-assay approach, combining a direct binding assay like CETSA with functional downstream readouts, would provide the most comprehensive understanding of CPI-1612's mechanism of action and target engagement.
Validating the Downstream Effects of p300/CBP Inhibition: A Comparative Guide for Researchers
An Objective Comparison of Small Molecule Inhibitors Targeting the Transcriptional Coactivators p300 and CBP, with Supporting Experimental Data and Protocols. The paralogous histone acetyltransferases (HATs) p300 (E1A-as...
Author: BenchChem Technical Support Team. Date: December 2025
An Objective Comparison of Small Molecule Inhibitors Targeting the Transcriptional Coactivators p300 and CBP, with Supporting Experimental Data and Protocols.
The paralogous histone acetyltransferases (HATs) p300 (E1A-associated protein p300) and CREB-binding protein (CBP) are critical transcriptional co-activators that play a central role in a myriad of cellular processes, including cell cycle regulation, proliferation, differentiation, and DNA damage response.[1] Their ability to acetylate histone tails and other non-histone proteins modulates chromatin structure and gene expression.[2][3] Given their significant role in activating oncogene transcription and promoting cancer cell survival, p300 and CBP have emerged as compelling therapeutic targets in oncology and other diseases.[4][5][6]
This guide provides a comprehensive comparison of commercially available small molecule inhibitors targeting p300/CBP, designed for researchers, scientists, and drug development professionals. We present a quantitative analysis of their performance, detailed experimental protocols for validating their downstream effects, and visual representations of the key signaling pathways and experimental workflows involved.
Quantitative Comparison of p300/CBP Inhibitors
The landscape of p300/CBP inhibitors includes compounds targeting the catalytic HAT domain and those targeting the bromodomain, which is responsible for recognizing acetylated lysine (B10760008) residues. The following tables summarize the biochemical and cellular potency of several prominent inhibitors.
Catalytic HAT Inhibitors
These inhibitors directly compete with the cofactor acetyl-CoA to block the acetyltransferase activity of p300 and CBP.
Inhibitor
Target(s)
Mechanism
IC50/Ki
Key Cellular Effects
References
C646
p300/CBP
Competitive with Acetyl-CoA
Ki: 400 nM (p300)
Reduces H3/H4 acetylation, induces cell cycle arrest and apoptosis.
These inhibitors prevent p300/CBP from binding to acetylated histones, thereby disrupting their recruitment to chromatin and subsequent gene activation.
Inhibitor
Target(s)
Mechanism
Kd/IC50
Key Cellular Effects
References
CCS1477 (Inobrodib)
p300/CBP Bromodomain
Binds to acetyl-lysine pocket
Kd: 1.3 nM (p300), 1.7 nM (CBP)
Downregulates AR and c-Myc expression, inhibits proliferation of prostate cancer cells.
The inhibition of p300/CBP perturbs multiple downstream signaling pathways critical for cancer cell proliferation and survival. The following diagrams illustrate these pathways and a general workflow for validating the effects of p300/CBP inhibitors.
A Comparative Guide to the Selectivity Profile of CPI-1612, a Potent EP300/CBP Histone Acetyltransferase Inhibitor
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the selectivity profile of CPI-1612, a novel and potent inhibitor of the histone acetyltransferases (HATs) EP...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the selectivity profile of CPI-1612, a novel and potent inhibitor of the histone acetyltransferases (HATs) EP300 and CBP, against other notable inhibitors targeting the same proteins. The information presented herein is supported by experimental data from peer-reviewed literature and is intended to assist researchers in making informed decisions for their studies.
Introduction to EP300/CBP Inhibition
The E1A binding protein p300 (EP300) and CREB-binding protein (CBP) are highly homologous transcriptional co-activators that play a crucial role in a multitude of cellular processes, including cell growth, differentiation, and DNA damage repair. They function as histone acetyltransferases, catalyzing the transfer of acetyl groups to lysine (B10760008) residues on histones and other proteins. This epigenetic modification is critical for regulating gene expression. Dysregulation of EP300/CBP activity has been implicated in various diseases, most notably cancer, making them attractive therapeutic targets.
The development of potent and selective inhibitors of EP300/CBP is a key area of research. A critical attribute of a high-quality chemical probe or therapeutic candidate is its selectivity for the intended target over other related proteins, thereby minimizing off-target effects and potential toxicity. This guide focuses on the selectivity profile of CPI-1612 in comparison to other well-characterized EP300/CBP inhibitors.
Quantitative Selectivity Profile of EP300/CBP Inhibitors
The following tables summarize the in vitro potency and selectivity of CPI-1612 and other representative EP300/CBP inhibitors. The data is presented as IC50 (half-maximal inhibitory concentration) or Kd (dissociation constant) values, which are common metrics for assessing inhibitor potency.
Table 1: Potency Against Primary Targets (EP300/CBP)
Moderate inhibition of CYP2C8 (1.9 µM) and CYP2C19 (2.7 µM)[2][6]
A-485
Not specified
Minimal activity against a panel of kinases and other common targets[3]
Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of selectivity data. Below are generalized protocols for key assays used to characterize EP300/CBP inhibitors.
Biochemical Potency and Selectivity Assays
1. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay for HAT Activity
This assay measures the acetylation of a biotinylated histone peptide by the EP300 or CBP enzyme.
Principle: A biotinylated histone H3 or H4 peptide substrate is incubated with the HAT enzyme and acetyl-CoA in the presence of the test inhibitor. The reaction is stopped, and a europium-labeled anti-acetylated lysine antibody and streptavidin-allophycocyanin (APC) are added. If the peptide is acetylated, the binding of the antibody and streptavidin brings the europium donor and APC acceptor into close proximity, resulting in a FRET signal.
Protocol Outline:
Prepare a reaction mixture containing the EP300/CBP enzyme, a biotinylated histone peptide substrate (e.g., H3K27), and the test compound at various concentrations in an appropriate assay buffer.
Initiate the reaction by adding acetyl-CoA and incubate at 30°C for a defined period (e.g., 60 minutes).
Stop the reaction by adding a detection mixture containing a europium-labeled anti-acetylated lysine antibody and streptavidin-APC.
Incubate at room temperature to allow for antibody binding.
Read the plate on a TR-FRET-compatible reader, measuring emission at both the donor and acceptor wavelengths.
Calculate the ratio of acceptor to donor fluorescence and determine IC50 values by fitting the data to a dose-response curve.
2. Scintillation Proximity Assay (SPA) for HAT Activity
This radiometric assay quantifies the incorporation of a radiolabeled acetyl group from [³H]-acetyl-CoA onto a biotinylated histone substrate.
Principle: A biotinylated histone peptide is bound to streptavidin-coated SPA beads. The HAT reaction is carried out in the presence of [³H]-acetyl-CoA. When the radiolabeled acetyl group is transferred to the peptide, the tritium (B154650) is brought into close proximity to the scintillant in the beads, generating a light signal that is proportional to the enzyme activity.
Protocol Outline:
Prepare streptavidin-coated SPA beads and incubate with a biotinylated histone peptide to allow for binding.
In a multi-well plate, combine the peptide-coated beads, the EP300/CBP enzyme, and the test inhibitor at various concentrations.
Initiate the reaction by adding [³H]-acetyl-CoA.
Incubate the plate at 30°C with gentle shaking.
Centrifuge the plate to pellet the beads.
Measure the light emission using a microplate scintillation counter.
Determine the percent inhibition for each inhibitor concentration relative to a no-inhibitor control and calculate the IC50 value.
Cellular Target Engagement Assay
1. Western Blot for Histone H3 Lysine 27 Acetylation (H3K27ac)
This assay assesses the ability of an inhibitor to modulate the acetylation of a key histone mark in a cellular context.
Principle: Cells are treated with the test compound, and total histones are extracted. The levels of H3K27ac are then quantified by Western blotting using a specific antibody.
Protocol Outline:
Culture cells to the desired confluency and treat with the EP300/CBP inhibitor at various concentrations for a specified duration (e.g., 24 hours).
Harvest the cells and perform histone extraction using an acid extraction method.
Determine the protein concentration of the histone extracts.
Separate the histone proteins by SDS-PAGE on a high-percentage polyacrylamide gel (e.g., 15-18%).
Transfer the proteins to a PVDF or nitrocellulose membrane.
Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).
Incubate the membrane with a primary antibody specific for H3K27ac overnight at 4°C.
Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.
Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.
Quantify the band intensities and normalize to a loading control (e.g., total Histone H3) to determine the dose-dependent reduction in H3K27ac.
Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways involving EP300/CBP and a general experimental workflow for inhibitor characterization.
A Comparative Guide to the In Vitro and In Vivo Efficacy of CPI-1612, a Potent EP300/CBP Histone Acetyltransferase Inhibitor
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the in vitro and in vivo effects of CPI-1612, a highly potent and selective small molecule inhibitor of th...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the in vitro and in vivo effects of CPI-1612, a highly potent and selective small molecule inhibitor of the histone acetyltransferases (HATs) EP300 and CBP. The information presented herein, including experimental data and detailed protocols, is intended to support researchers in evaluating CPI-1612 for their preclinical studies.
Mechanism of Action
CPI-1612 is an orally bioavailable aminopyridine-based inhibitor that targets the catalytic HAT domain of the highly homologous transcriptional co-regulators, EP300 (also known as p300) and CREB-binding protein (CBP).[1] These enzymes play a crucial role in regulating gene expression by acetylating histone proteins, primarily at histone H3 lysine (B10760008) 27 (H3K27) and lysine 18 (H3K18).[1] By inhibiting EP300/CBP, CPI-1612 leads to a decrease in histone acetylation, resulting in the modulation of gene expression programs critical for cancer cell proliferation and survival.[1][2]
Caption: Mechanism of action of CPI-1612.
In Vitro Efficacy
CPI-1612 demonstrates potent enzymatic and cellular activity. It inhibits the HAT activity of EP300 and CBP with low nanomolar potency. This translates to effective inhibition of cancer cell proliferation across various cell lines.
A comparative study has shown that CPI-1612 is more potent than other known EP300/CBP inhibitors, such as A-485 and iP300w, in both biochemical and cellular assays.[4]
In Vivo Efficacy
In vivo studies have demonstrated the anti-tumor efficacy of CPI-1612 in a xenograft model of mantle cell lymphoma. Oral administration of CPI-1612 resulted in significant tumor growth inhibition, accompanied by a reduction in histone acetylation biomarkers.
Caption: Workflow for in vitro cell proliferation assay.
Detailed Protocol:
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of appropriate growth medium.
Compound Treatment: The following day, treat the cells with a serial dilution of CPI-1612. Include a vehicle control (e.g., DMSO).
Incubation: Incubate the plate for 72 hours at 37°C in a humidified atmosphere with 5% CO2.
Cell Viability Measurement: Add a cell viability reagent, such as CellTiter-Glo® Luminescent Cell Viability Assay (Promega), according to the manufacturer's instructions.
Data Acquisition: Measure luminescence using a plate reader.
Data Analysis: Normalize the data to the vehicle control and calculate the half-maximal inhibitory concentration (IC50) using a non-linear regression analysis.
In Vivo Xenograft Study
Caption: Workflow for in vivo xenograft study.
Detailed Protocol:
Cell Implantation: Subcutaneously implant 1 x 10^7 JEKO-1 cells in 100 µL of a 1:1 mixture of PBS and Matrigel into the flank of female C57B6 mice.[1]
Tumor Growth and Randomization: Monitor tumor growth with calipers. When tumors reach an average volume of 100-200 mm³, randomize the mice into treatment and vehicle control groups.
Drug Administration: Administer CPI-1612 orally at the desired dose and schedule.[1] The vehicle control can be a solution of 0.5% methylcellulose (B11928114) and 0.2% Tween 80 in water.
Monitoring: Measure tumor volume and body weight 2-3 times per week. Tumor volume can be calculated using the formula: (length x width²) / 2.
Pharmacodynamic Analysis: At the end of the study, collect tumors and peripheral blood mononuclear cells (PBMCs) to assess the levels of histone acetylation (e.g., H3K27Ac) by methods such as Western blotting or flow cytometry.[1]
Conclusion
CPI-1612 is a potent and selective inhibitor of EP300/CBP with demonstrated in vitro and in vivo anti-cancer activity. Its favorable pharmacokinetic profile supports its potential as an orally administered therapeutic agent. The data and protocols presented in this guide provide a solid foundation for further preclinical investigation of CPI-1612 in various cancer models.
Orthogonal Validation of CPI-1612's Mechanism of Action: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison and detailed experimental validation of the mechanism of action for CPI-1612, a potent and selective small molec...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison and detailed experimental validation of the mechanism of action for CPI-1612, a potent and selective small molecule inhibitor. The data presented herein confirms its primary targets and cellular effects through a series of orthogonal experimental approaches, offering a robust validation of its therapeutic potential.
Primary Mechanism of Action: EP300/CBP Inhibition
CPI-1612 is a highly potent, orally bioavailable inhibitor of the histone acetyltransferase (HAT) domains of the highly homologous transcriptional co-regulators, CREB binding protein (CBP) and EP300 (also known as KAT3A/3B).[1][2][3] These enzymes play a crucial role in regulating transcription by acetylating histone lysine (B10760008) residues, which is a key epigenetic mark associated with transcriptional activation.[4][5] CPI-1612 acts by competing with acetyl-coenzyme A (AcCoA) in the enzyme's active site, thereby preventing the acetylation of histone and non-histone protein substrates.[6] The primary downstream effect of EP300/CBP inhibition by CPI-1612 is the reduction of acetylation on specific histone H3 lysines, notably H3K18Ac and H3K27Ac.[2][4][7]
Caption: Mechanism of CPI-1612 action in the cell nucleus.
Orthogonal Validation and Performance Comparison
The mechanism of action of CPI-1612 has been validated through a multi-tiered approach, establishing a clear link from biochemical target engagement to cellular and in-vivo functional outcomes.
Approach 1: Direct Biochemical Inhibition of EP300/CBP
The initial validation step confirms the direct interaction of CPI-1612 with its purified targets, EP300 and CBP.
Reagent Preparation: Prepare a reaction buffer (e.g., 100 mM HEPES, pH 7.5). Reconstitute recombinant full-length EP300 or CBP enzyme, a biotinylated histone H3 peptide substrate, and [³H]-labeled Acetyl-CoA.
Compound Dilution: Perform serial dilutions of CPI-1612 in DMSO and then dilute into the assay buffer.
Reaction Initiation: In a 384-well plate, combine the HAT enzyme, histone peptide substrate, and the diluted CPI-1612 or vehicle control (DMSO). Initiate the reaction by adding [³H]-Acetyl-CoA.
Incubation: Incubate the plate at room temperature for a defined period (e.g., 30-60 minutes) to allow the enzymatic reaction to proceed.
Reaction Termination & Detection: Stop the reaction by adding a stop buffer containing streptavidin-coated SPA beads. The beads bind to the biotinylated histone peptide. When a [³H]-acetyl group is transferred to the peptide, the bead is brought into proximity, generating a light signal that is detected by a scintillation counter.
Data Analysis: The signal intensity is inversely proportional to the inhibitory activity of CPI-1612. IC50 values are calculated by plotting the percentage of inhibition against the log concentration of the compound.
Approach 2: Cellular Target Engagement and Selectivity
This orthogonal step confirms that CPI-1612 engages its target in a cellular context, leading to the specific inhibition of EP300/CBP-mediated histone acetylation.
Furthermore, CPI-1612 demonstrates high selectivity. It showed no inhibitory activity against a panel of seven other histone acetyltransferases (Tip60, HAT1, PCAF, MYST2, MYST3, MYST4, and GCN5L2) and had minimal activity in the Eurofins Safety44 off-target screening panel.[2][7]
Experimental Protocol: Cellular H3K18/27 Acetylation Western Blot
Cell Culture and Treatment: Plate cells (e.g., HCT-116 or JEKO-1) and allow them to adhere. Treat the cells with escalating doses of CPI-1612 or vehicle control for a specified time (e.g., 3-6 hours).
Histone Extraction: Harvest the cells and perform histone extraction using an acid extraction method or a commercial kit.
Protein Quantification: Determine the protein concentration of the histone extracts using a BCA or Bradford assay.
SDS-PAGE and Transfer: Separate 0.5-1 µg of histone proteins on a high-percentage (e.g., 15%) Bis-Tris gel.[11] Transfer the proteins to a 0.2 µm pore size nitrocellulose membrane.[11][12]
Immunoblotting: Block the membrane with 5% BSA in TBST. Incubate with a primary antibody specific for H3K27ac or H3K18ac overnight at 4°C. Use an antibody for total Histone H3 as a loading control.
Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[11] Visualize the bands using an ECL substrate and an imaging system.
Analysis: Quantify the band intensity and normalize the acetyl-histone signal to the total histone signal to determine the dose-dependent reduction in acetylation.
Caption: Workflow for assessing cellular histone acetylation.
Approach 3: Phenotypic Anti-Proliferative Effects in Cancer Cells
This validation connects target engagement with a functional cellular outcome. Since EP300/CBP activity is implicated in the proliferation of certain cancers, its inhibition should lead to reduced cell growth.
Cell Seeding: Seed cancer cells (e.g., JEKO-1) in opaque-walled 96-well plates at a predetermined density (e.g., 2,000-5,000 cells/well) and allow them to attach overnight.[13]
Compound Treatment: Treat cells with a serial dilution of CPI-1612 or a reference compound. Include a vehicle-only control.
Incubation: Incubate the plates for a period appropriate for the cell line's doubling time (e.g., 72-96 hours) at 37°C.[13]
Assay Procedure: Equilibrate the plate to room temperature for ~30 minutes.[14][15]
Add CellTiter-Glo® Reagent to each well in a volume equal to the culture medium.[14]
Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.[14][15]
Data Acquisition: Measure luminescence using a plate reader. The signal is proportional to the amount of ATP present, which corresponds to the number of viable cells.
Analysis: Calculate the GI50 (concentration for 50% growth inhibition) by plotting cell viability against the log concentration of the compound.
Approach 4: In Vivo Target Modulation and Anti-Tumor Efficacy
The final validation step demonstrates that CPI-1612 can achieve sufficient exposure in a living organism to engage its target and produce a therapeutic effect.
Experimental Data:
Compound
Animal Model
Dose & Schedule
Outcome
CPI-1612
JEKO-1 Mantle Cell Lymphoma Xenograft
0.5 mg/kg, PO, BID
67% Tumor Growth Inhibition (TGI).[2] Concomitant reduction of H3K27Ac in plasma and H3K18Ac in the tumor.[2][7]
Experimental Protocol: Mouse Xenograft Efficacy Study
Cell Implantation: Subcutaneously implant human cancer cells (e.g., 5-10 million JEKO-1 cells) mixed with Matrigel into the flank of immunodeficient mice (e.g., NCr-nu/nu or NOD.SCID).[17][18]
Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a specified volume (e.g., 100-200 mm³), randomize the mice into treatment and vehicle control groups.
Drug Administration: Administer CPI-1612 orally (PO) at the specified dose and schedule (e.g., 0.5 mg/kg, twice daily). Administer vehicle to the control group.
Monitoring: Measure tumor volumes with calipers and monitor animal body weight 2-3 times per week.[18]
Pharmacodynamic Analysis: At the end of the study (or at intermediate time points), collect tumor and blood samples. Process tumors for histone extraction and Western blot analysis of H3K18Ac/H3K27Ac. Isolate peripheral blood mononuclear cells (PBMCs) from blood to measure H3K27Ac levels by FACS or other methods to confirm target engagement.
Conclusion
The mechanism of action for CPI-1612 is strongly supported by a chain of orthogonal evidence. It potently and selectively inhibits the EP300/CBP HAT enzymes in biochemical assays. This target engagement is confirmed in cells, where CPI-1612 causes a dose-dependent reduction of the specific histone acetylation marks H3K18Ac and H3K27Ac. This cellular activity translates directly to a functional anti-proliferative phenotype in cancer cell lines that are dependent on EP300/CBP signaling. Finally, in vivo studies demonstrate that orally administered CPI-1612 achieves sufficient exposure to inhibit tumor growth and modulate its target histone marks in the tumor tissue, confirming its therapeutic potential. When compared to other known EP300/CBP inhibitors like A-485, CPI-1612 consistently demonstrates superior potency in both cellular and biochemical assays.[4]
Proper Disposal of (R,R)-CPI-1612: A Guide for Laboratory Professionals
Essential Safety and Disposal Procedures for the EP300/CBP Histone Acetyltransferase Inhibitor (R,R)-CPI-1612 For researchers and drug development professionals, the proper handling and disposal of investigational compou...
Author: BenchChem Technical Support Team. Date: December 2025
Essential Safety and Disposal Procedures for the EP300/CBP Histone Acetyltransferase Inhibitor (R,R)-CPI-1612
For researchers and drug development professionals, the proper handling and disposal of investigational compounds like (R,R)-CPI-1612 is a critical component of laboratory safety and regulatory compliance. While a specific Safety Data Sheet (SDS) for (R,R)-CPI-1612 is not publicly available, its classification as a potent, biologically active compound necessitates treating it as hazardous chemical waste. Adherence to established laboratory protocols for hazardous waste management is mandatory to ensure personnel safety and environmental protection.
(R,R)-CPI-1612 is an isomer of CPI-1612 and is intended for research use only; it is not for human or veterinary use. [1][2]
Immediate Safety and Handling Precautions
Before beginning any procedure that involves (R,R)-CPI-1612, it is crucial to have a designated and properly labeled hazardous waste container ready. This proactive measure prevents the accumulation of waste in an unsafe manner.
Key safety protocols include:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling (R,R)-CPI-1612.
Designated Work Area: Conduct all work with the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.
Spill Management: Have a spill kit readily accessible. In the event of a spill, follow your institution's established procedures for cleaning up hazardous chemical spills.
Step-by-Step Disposal Protocol
The following steps provide a general framework for the proper disposal of (R,R)-CPI-1612. Always consult and adhere to your institution's specific hazardous waste management guidelines and local regulations.
Waste Identification and Segregation:
Treat all materials contaminated with (R,R)-CPI-1612, including unused compound, solutions, contaminated labware (e.g., pipette tips, vials), and PPE, as hazardous waste.
Segregate (R,R)-CPI-1612 waste from other waste streams to prevent accidental mixing with incompatible chemicals.[3][4] For instance, keep organic solvent solutions separate from aqueous solutions.
Waste Container Selection and Labeling:
Use only approved, leak-proof hazardous waste containers that are chemically compatible with the waste being collected.[3][5] For example, use glass containers for organic solvents and avoid metal containers for acidic or basic waste.[3][5]
Ensure containers are securely sealed to prevent spills or evaporation.[3][6]
Properly label the waste container with the words "Hazardous Waste," the full chemical name "(R,R)-CPI-1612," and any other components of the waste mixture with their approximate concentrations.[4] The label should also include the date the waste was first added to the container.
Waste Accumulation and Storage:
Store hazardous waste in a designated and clearly marked satellite accumulation area (SAA) within the laboratory.[4] This area should be under the control of the laboratory personnel.
Ensure secondary containment is in place to capture any potential leaks from the primary container.[5][6]
Do not overfill waste containers; a general guideline is to fill to no more than 90% capacity to allow for expansion.[5]
Disposal Request and Pickup:
Once the waste container is full or ready for disposal, follow your institution's procedures to request a pickup from the Environmental Health and Safety (EHS) or a licensed hazardous waste disposal contractor.[6]
Do not attempt to dispose of (R,R)-CPI-1612 down the drain or in the regular trash.[6][7] Evaporation of chemical waste is also not a permissible disposal method.[6]
Empty Container Management:
A container that has held (R,R)-CPI-1612 should be managed as hazardous waste unless it has been triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[6]
Once properly decontaminated, deface all labels on the empty container before disposing of it as regular trash.[6]
General Hazardous Waste Guidelines
The following table summarizes key operational parameters for the management of laboratory chemical waste.
Guideline
Specification
Container Filling
Do not exceed 90% of the container's capacity.
Waste Labeling
Clearly label with "Hazardous Waste," chemical name(s), hazard warnings, and accumulation start date.[4]
Storage Location
Designated Satellite Accumulation Area (SAA) within the lab, with secondary containment.[4][6]
Storage Time Limit
Varies by regulation; a common limit is holding waste for up to 90 days before transport to a disposal facility.[5]
Incompatible Wastes
Store acids and bases separately. Keep oxidizing agents away from reducing agents and organic compounds.[4]
Prohibited Disposal
Do not dispose of in sinks, regular trash, or through evaporation.[6]
Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (R,R)-CPI-1612.
Essential Safety and Logistical Information for Handling (R,R)-CPI-1612
(R,R)-CPI-1612 is a potent and selective inhibitor of the histone acetyltransferases (HATs) EP300 and CBP.[1][2][3] As with any potent, biologically active compound, adherence to strict safety protocols is essential to e...
Author: BenchChem Technical Support Team. Date: December 2025
(R,R)-CPI-1612 is a potent and selective inhibitor of the histone acetyltransferases (HATs) EP300 and CBP.[1][2][3] As with any potent, biologically active compound, adherence to strict safety protocols is essential to ensure the well-being of laboratory personnel and to maintain experimental integrity. This document provides a comprehensive guide to the safe handling, storage, and disposal of (R,R)-CPI-1612, tailored for researchers, scientists, and drug development professionals.
Personal Protective Equipment (PPE)
When handling (R,R)-CPI-1612, especially in its solid form or when preparing stock solutions, the following personal protective equipment should be worn:
PPE Category
Specific Recommendations
Eye Protection
Chemical safety goggles or a face shield.
Hand Protection
Nitrile or other chemically resistant gloves.
Body Protection
A laboratory coat.
Respiratory Protection
Recommended when handling the powder outside of a fume hood to avoid inhalation.
Storage and Stability
Proper storage is crucial to maintain the integrity of (R,R)-CPI-1612.
Form
Storage Temperature
Duration
Solid Powder
-20°C
12 Months
4°C
6 Months
In Solvent
-80°C
6 Months
-20°C
1 Month
To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into single-use volumes.[1]
Solubility and Solution Preparation
(R,R)-CPI-1612 is soluble in DMSO.[1] For experimental use, stock solutions are typically prepared in DMSO and then further diluted in aqueous buffers or cell culture media.
Solvent
Maximum Solubility
DMSO
≥ 10 mM
Protocol for Preparing a 10 mM Stock Solution in DMSO:
Pre-weigh: Accurately weigh the desired amount of (R,R)-CPI-1612 powder in a sterile microcentrifuge tube.
Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration.
Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming or sonication may be used to aid dissolution if necessary.
Storage: Aliquot the stock solution into single-use tubes and store at -80°C for long-term use or -20°C for short-term use.[1]
Operational Plan: Safe Handling Procedures
Adherence to the following step-by-step procedures will minimize exposure and ensure safe handling of (R,R)-CPI-1612.
Preparation:
Designate a specific area in the laboratory for handling (R,R)-CPI-1612.
Ensure a chemical fume hood is available and functioning correctly.
Assemble all necessary materials, including PPE, weighing equipment, solvents, and waste containers, before starting.
Weighing and Reconstitution:
Perform all weighing and reconstitution of the solid compound within a chemical fume hood to prevent inhalation of the powder.
Use dedicated spatulas and weighing boats.
Close the primary container tightly after use.
Experimental Use:
When diluting stock solutions, work in a clean and organized manner.
Clearly label all tubes and plates containing the compound.
Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.
Spill Management:
In the event of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal.
For larger spills, evacuate the area and follow the institution's established emergency procedures for chemical spills.
Disposal Plan
All waste materials contaminated with (R,R)-CPI-1612 must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.
Waste Segregation:
Solid Waste: Collect all contaminated solid waste, including gloves, weighing boats, and pipette tips, in a designated, clearly labeled hazardous waste container.
Liquid Waste: Collect all contaminated liquid waste, including unused solutions and media, in a separate, clearly labeled hazardous waste container. Do not pour solutions containing (R,R)-CPI-1612 down the drain.
Container Management:
Keep waste containers sealed when not in use.
Store waste containers in a designated secondary containment area.
Final Disposal:
Arrange for the disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) office.
Mechanism of Action: Inhibition of EP300/CBP Signaling
(R,R)-CPI-1612 is a potent inhibitor of the histone acetyltransferases EP300 and CBP. These enzymes play a critical role in gene regulation by acetylating histone proteins, which leads to a more open chromatin structure and increased gene transcription. By inhibiting EP300/CBP, (R,R)-CPI-1612 prevents histone acetylation, resulting in a condensed chromatin state and the repression of gene expression. This mechanism is central to its potential therapeutic effects, particularly in oncology.[2][4]